Melengesterol

Core Science & Biosynthesis

Melengestrol Acetate's Mechanism of Action at the Progesterone Receptor: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Melengestrol (B123420) acetate (B1210297) (MGA), a synthetic progestin, exerts its biological effects primarily through its interaction with the progesterone (B1679170) receptor (PR). This document provides a comprehensive technical overview of the molecular mechanisms underpinning MGA's action on the PR. It details the binding kinetics, signaling pathways, and downstream transcriptional regulation. This guide is intended for researchers, scientists, and professionals in drug development seeking a detailed understanding of MGA's pharmacology.

Introduction

Melengestrol acetate is a potent synthetic steroid with high progestational activity.[1] It is structurally related to progesterone and is widely used in veterinary medicine to suppress estrus and improve feed efficiency in cattle. Its mechanism of action is centered on its function as an agonist of the progesterone receptor, a member of the nuclear receptor superfamily of ligand-activated transcription factors. Upon binding, MGA initiates a cascade of molecular events that modulate the expression of target genes, leading to its physiological effects. This guide will dissect these mechanisms, providing quantitative data, detailed experimental methodologies, and visual representations of the key signaling pathways.

Quantitative Data: Progesterone Receptor Binding and Activation

The interaction of Melengestrol Acetate with the progesterone receptor has been quantified through various in vitro assays. The following tables summarize key quantitative data regarding its binding affinity and transcriptional activation.

Compound	Receptor	Assay Type	IC50 (nM)	Relative Binding Affinity (Progesterone = 1)	Reference
Melengestrol Acetate	Human Progesterone Receptor	Competitive Binding Assay	0.8	~11.1	[1][2]
Progesterone	Human Progesterone Receptor	Competitive Binding Assay	2.3	1	[2]

Table 1: Comparative binding affinities of Melengestrol Acetate and Progesterone for the Human Progesterone Receptor.

Compound	Cell Line	Reporter Gene Assay	Concentration for 50-100% Maximal Transactivation	Reference
Melengestrol Acetate	---	MMTV-Luc	0.01 nM	[3]
Progesterone	---	MMTV-Luc	0.1 - 1 nM	[3]
R5020 (synthetic progestin)	---	MMTV-Luc	0.01 nM	[3]

Table 2: Transcriptional Activation of the Progesterone Receptor by Melengestrol Acetate and other progestins.

Signaling Pathways

Melengestrol Acetate activates the progesterone receptor through two primary signaling pathways: the classical genomic pathway and a non-genomic pathway that involves rapid kinase signaling.

Classical Genomic Signaling Pathway

The canonical mechanism of MGA action involves its direct binding to the progesterone receptor in the cytoplasm. This binding event triggers a conformational change in the receptor, leading to its dissociation from heat shock proteins, dimerization, and translocation into the nucleus. Within the nucleus, the MGA-PR complex binds to specific DNA sequences known as progesterone response elements (PREs) in the promoter regions of target genes. This binding initiates the recruitment of a cascade of co-activator proteins, including Steroid Receptor Coactivator-1 (SRC-1) and p300/CBP, which possess histone acetyltransferase (HAT) activity. The recruitment of this complex leads to chromatin remodeling and the initiation of transcription of MGA-responsive genes.

Classical Genomic Signaling Pathway of MGA.

Non-Genomic Signaling Pathway

In addition to the classical genomic pathway, MGA can elicit rapid, non-genomic effects. This pathway is initiated by a subpopulation of progesterone receptors located at the cell membrane or in the cytoplasm. Upon MGA binding, these receptors rapidly activate intracellular signaling cascades, including the Src kinase and Mitogen-Activated Protein Kinase (MAPK) pathways.[4] The activation of these kinases leads to the phosphorylation of the progesterone receptor itself, often at specific serine residues like Serine-294.[5] This phosphorylation can modulate the receptor's transcriptional activity, stability, and its interaction with other proteins, ultimately influencing gene expression.[5][6]

Non-Genomic Signaling Pathway of MGA.

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the interaction of Melengestrol Acetate with the progesterone receptor.

Competitive Radioligand Binding Assay

This assay is used to determine the binding affinity (IC50) of MGA for the progesterone receptor.

Workflow:

Workflow for Competitive Radioligand Binding Assay.

Detailed Methodology:

• Receptor Preparation: Prepare a cytosolic fraction containing progesterone receptors from a suitable source, such as T47D or MCF-7 cells, or use purified recombinant PR.

• Assay Buffer: Use a buffer such as TEGMD (10 mM Tris-HCl, 1.5 mM EDTA, 10% glycerol, 1 mM dithiothreitol, 10 mM sodium molybdate, pH 7.4).

• Incubation: In a 96-well plate, combine the receptor preparation, a fixed concentration of a radiolabeled progestin (e.g., 1 nM [3H]-promegestone (R5020)), and a range of concentrations of unlabeled MGA (e.g., 10^-12 to 10^-6 M).

• Equilibrium: Incubate the mixture for 18-24 hours at 4°C to reach binding equilibrium.

• Separation: Separate bound from free radioligand by rapid filtration through glass fiber filters (e.g., Whatman GF/B) pre-soaked in a wash buffer.

• Washing: Wash the filters rapidly with ice-cold wash buffer to remove unbound radioligand.

• Quantification: Measure the radioactivity retained on the filters using a liquid scintillation counter.

• Data Analysis: Plot the percentage of specific binding of the radioligand against the logarithm of the MGA concentration. The IC50 value, the concentration of MGA that inhibits 50% of the specific binding of the radioligand, is determined by non-linear regression analysis.

Luciferase Reporter Gene Assay

This assay measures the ability of MGA to activate the transcriptional activity of the progesterone receptor.

Workflow:

Workflow for Luciferase Reporter Gene Assay.

Detailed Methodology:

• Cell Culture and Transfection: Culture a suitable cell line (e.g., HEK293T or HeLa) and co-transfect with an expression vector for the human progesterone receptor and a reporter plasmid containing a luciferase gene under the control of a promoter with progesterone response elements (e.g., MMTV-Luc). A control plasmid expressing a different reporter (e.g., β-galactosidase) should also be co-transfected for normalization.

• Treatment: After transfection, treat the cells with a range of MGA concentrations (e.g., 10^-12 to 10^-7 M).

• Incubation: Incubate the treated cells for 24-48 hours to allow for receptor activation and reporter gene expression.

• Cell Lysis: Lyse the cells using a suitable lysis buffer.

• Luciferase Assay: Measure the luciferase activity in the cell lysates using a luminometer after the addition of a luciferase substrate.

• Normalization: Measure the activity of the co-transfected control reporter (e.g., β-galactosidase activity) to normalize for transfection efficiency and cell number.

• Data Analysis: Plot the normalized luciferase activity against the logarithm of the MGA concentration. The EC50 value, the concentration of MGA that produces 50% of the maximal response, can be determined from the dose-response curve.

Chromatin Immunoprecipitation (ChIP)

ChIP is used to determine if the MGA-activated progesterone receptor binds to specific DNA sequences in the genome of living cells.

Workflow:

Workflow for Chromatin Immunoprecipitation (ChIP).

Detailed Methodology:

• Cell Treatment and Cross-linking: Treat cultured cells (e.g., T47D) with MGA (e.g., 10 nM) for a specified time. Cross-link protein-DNA complexes by adding formaldehyde (B43269) directly to the culture medium to a final concentration of 1% and incubating for 10 minutes at room temperature.

• Cell Lysis and Chromatin Shearing: Lyse the cells and shear the chromatin into fragments of 200-500 bp using sonication.

• Immunoprecipitation: Incubate the sheared chromatin with an antibody specific for the progesterone receptor overnight at 4°C. Capture the antibody-chromatin complexes using protein A/G-agarose or magnetic beads.

• Washing: Wash the beads extensively to remove non-specifically bound chromatin.

• Elution and Reverse Cross-linking: Elute the chromatin from the beads and reverse the formaldehyde cross-links by heating at 65°C.

• DNA Purification: Purify the DNA using phenol-chloroform extraction or a commercial DNA purification kit.

• Analysis: Analyze the purified DNA by quantitative PCR (qPCR) using primers for specific target gene promoters containing PREs, or by next-generation sequencing (ChIP-seq) for genome-wide analysis of PR binding sites.[7]

Conclusion

Melengestrol Acetate is a potent agonist of the progesterone receptor, acting through both classical genomic and non-genomic signaling pathways. Its high binding affinity and transcriptional activation at low nanomolar concentrations underscore its efficacy. The detailed experimental protocols provided herein offer a robust framework for the further investigation of MGA and other progestins. A thorough understanding of these mechanisms is crucial for the development of new therapeutic agents targeting the progesterone receptor and for optimizing the use of existing compounds like MGA.

References

• 1. Basis of melengestrol acetate action as a progestin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. fao.org [fao.org]
• 4. Signaling inputs to progesterone receptor gene regulation and promoter selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Transcriptional Hyperactivity of Human Progesterone Receptors Is Coupled to Their Ligand-Dependent Down-Regulation by Mitogen-Activated Protein Kinase-Dependent Phosphorylation of Serine 294 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Phosphorylation of human progesterone receptors at serine-294 by mitogen-activated protein kinase signals their degradation by the 26S proteasome - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Chemical Structure and Synthesis of Melengestrol Acetate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Melengestrol (B123420) acetate (B1210297) (MGA) is a synthetic progestin widely utilized in the veterinary field for estrus synchronization and growth promotion in cattle.[1] Its efficacy is intrinsically linked to its unique chemical architecture. This technical guide provides a detailed examination of the chemical structure of melengestrol acetate and a comprehensive overview of its chemical synthesis. While a specific multi-step synthesis has been outlined in patent literature, this guide also addresses the current limitations in publicly available, detailed experimental protocols and quantitative data for each specific reaction in this pathway.

Chemical Structure of Melengestrol Acetate

Melengestrol acetate is a synthetic pregnane (B1235032) steroid, structurally derived from progesterone (B1679170).[2] Its chemical identity is defined by several key functional groups and stereochemical configurations that are crucial for its biological activity.

Systematic Name (IUPAC): [(8R,9S,10R,13S,14S,17R)-17-acetyl-6,10,13-trimethyl-16-methylidene-3-oxo-1,2,8,9,11,12,14,15-octahydrocyclopenta[a]phenanthren-17-yl] acetate[2]

Synonyms: MGA, 17α-Acetoxy-6-methyl-16-methylenepregna-4,6-diene-3,20-dione[2]

The core structure is a cyclopenta[a]phenanthrene ring system, characteristic of steroids. Key modifications from the basic progesterone scaffold include:

• A methyl group at the C6 position.

• A double bond between C6 and C7.

• A methylene (B1212753) group at the C16 position.

• An acetate ester at the C17α position.[2]

These structural features contribute to its progestational activity and metabolic stability.

Physicochemical Properties

Property	Value
CAS Number	2919-66-6
Molecular Formula	C₂₅H₃₂O₄
Molecular Weight	396.52 g/mol
Appearance	Light yellow crystalline powder
Melting Point	202.0 – 204.0°C
Optical Rotation	–122° to –132°
Purity (Typical)	≥99.3%
SMILES	CC1=C[C@@H]2--INVALID-LINK--[C@@]4(C1=CC(=O)CC4)C

Data sourced from available chemical supplier and database information.[1]

Synthesis of Melengestrol Acetate

The synthesis of melengestrol acetate is a multi-step process that begins with a suitable steroid precursor. A detailed synthetic route has been described in patent literature, starting from 3β-hydroxy-16β-methyl-16α,17α-epoxypregna-5-en-20-one.[3][4] This pathway involves a series of carefully controlled chemical transformations to introduce the key functional groups and unsaturations present in the final melengestrol acetate molecule.

The overall synthetic strategy can be summarized in the following six key steps:

• Oppenauer Oxidation: Oxidation of the 3-hydroxyl group.

• Epoxide Ring Opening and Enol Esterification: Opening of the 16,17-epoxide and formation of a 3-enol acetate.

• Hydrolysis: Removal of the 3-enol acetate.

• Enol Etherification: Formation of a 3-enol ether.

• Mannich Reaction and Elimination: Introduction of a methylene group at the 6-position.

• Isomerization: Translocation of the double bond to form the conjugated diene system.

Below is a visual representation of this synthetic pathway.

Caption: Synthetic pathway of Melengestrol Acetate.

Summary of Synthetic Transformations

Step	Starting Material	Transformation	General Reagents/Conditions	Product
1	3β-hydroxy-16β-methyl-16α,17α-epoxypregna-5-en-20-one	Oppenauer Oxidation of the 3β-hydroxyl group to a 3-keto group and isomerization of the Δ⁵ double bond to a Δ⁴ double bond.	Aluminum isopropoxide, cyclohexanone (B45756) or acetone (B3395972) as a hydrogen acceptor, in an organic solvent such as toluene.	16β-methyl-16α,17α-epoxypregna-4-ene-3,20-dione
2	16β-methyl-16α,17α-epoxypregna-4-ene-3,20-dione	Acid-catalyzed ring-opening of the 16,17-epoxide to form a 16-methylene-17α-hydroxy group, with concurrent enol esterification of the 3-keto group.	Acetic anhydride (B1165640), p-toluenesulfonic acid or another strong acid catalyst.	3-acetoxy-17α-hydroxy-16-methylenepregna-3,5-dien-20-one
3	3-acetoxy-17α-hydroxy-16-methylenepregna-3,5-dien-20-one	Selective hydrolysis of the 3-enol acetate to regenerate the 3-keto-Δ⁴ system.	Mild acidic or basic conditions.	17α-hydroxy-16-methylenepregna-4-ene-3,20-dione
4	17α-hydroxy-16-methylenepregna-4-ene-3,20-dione	Enol etherification of the 3-keto group to form a 3-enol ether.	Triethyl orthoformate, ethanol, and an acid catalyst.	3-ethoxy-17α-hydroxy-16-methylenepregna-3,5-dien-20-one
5	3-ethoxy-17α-hydroxy-16-methylenepregna-3,5-dien-20-one	Mannich reaction to introduce a dimethylaminomethyl group at C6, followed by elimination to form a 6-methylene group. This step is also accompanied by acetylation of the 17α-hydroxyl group.	Formaldehyde (B43269), dimethylamine, followed by quaternization and elimination.	6-methylene-17α-acetoxypregna-4,7-diene-3,20-dione
6	6-methylene-17α-acetoxypregna-4,7-diene-3,20-dione	Isomerization of the double bonds to form the thermodynamically more stable conjugated 4,6-diene system.	Acid or base catalysis.	Melengestrol Acetate

Experimental Protocols

Detailed, step-by-step experimental protocols with specific quantities, reaction conditions, and purification methods for the synthesis of melengestrol acetate as outlined above are not fully disclosed in publicly accessible scientific literature. The following sections provide a general overview of the methodologies for the key reaction types involved.

Step 1: Oppenauer Oxidation

The Oppenauer oxidation is a gentle method for oxidizing secondary alcohols to ketones. In this synthesis, it is used to convert the 3β-hydroxyl group of the starting material into a ketone. The reaction is typically carried out by refluxing the steroid in a solution containing a hydrogen acceptor (e.g., cyclohexanone or acetone) and an aluminum alkoxide catalyst (e.g., aluminum isopropoxide) in an anhydrous solvent like toluene. The progress of the reaction is monitored by thin-layer chromatography (TLC). Upon completion, the reaction is quenched, and the product is isolated through extraction and purified by crystallization.

Step 2: Epoxide Ring Opening and Enol Esterification

The acid-catalyzed opening of the 16α,17α-epoxide to form a 16-methylene-17α-hydroxy group is a key step. This transformation is often performed in the presence of a strong acid catalyst, such as p-toluenesulfonic acid, in a solvent like acetic anhydride. The acetic anhydride also serves as the acetylating agent for the simultaneous formation of the 3-enol acetate. The reaction temperature and time are critical to ensure the desired product is formed without significant side reactions.

Step 3: Hydrolysis of the Enol Acetate

The selective hydrolysis of the 3-enol acetate to regenerate the Δ⁴-3-keto system is typically achieved under mild conditions to avoid unwanted reactions elsewhere in the molecule. This can be accomplished using a dilute acid or base in an alcoholic solvent at controlled temperatures.

Step 4: Enol Etherification

The formation of a 3-enol ether protects the 3-keto group and directs the subsequent Mannich reaction to the C6 position. This is generally achieved by reacting the steroid with an orthoformate, such as triethyl orthoformate, in the presence of an alcohol and an acid catalyst. The reaction is driven to completion by the removal of the alcohol byproduct.

Step 5: Mannich Reaction and Elimination

The Mannich reaction introduces an aminomethyl group at the C6 position. The 3-enol ether intermediate is reacted with a source of formaldehyde and a secondary amine, such as dimethylamine, under acidic conditions. The resulting Mannich base is typically not isolated but is quaternized and then subjected to elimination to form the 6-methylene group. During this sequence, the 17α-hydroxyl group is also acetylated.

Step 6: Isomerization

The final step involves the isomerization of the double bonds to form the stable conjugated 4,6-diene system of melengestrol acetate. This can be achieved through acid or base catalysis, which facilitates the migration of the double bond into conjugation with the C4-C5 double bond.

Conclusion

Melengestrol acetate possesses a complex and specific chemical structure that is achieved through a multi-step synthesis from steroidal precursors. While the general synthetic pathway is known, the detailed experimental conditions and quantitative data for each step are not widely published, likely due to their proprietary nature. The information presented in this guide provides a thorough overview of the chemical structure and the strategic approach to the synthesis of melengestrol acetate, based on the available patent literature and an understanding of steroid chemistry. Further research into the optimization of each synthetic step could provide more insight into improving the efficiency and yield of this important veterinary drug.

Caption: A generalized experimental workflow for a single step in a multi-step organic synthesis.

References

• 1. chibiotech.com [chibiotech.com]
• 2. Melengestrol acetate - Wikipedia [en.wikipedia.org]
• 3. CN102134266A - Preparation method of melengestrol acetate - Google Patents [patents.google.com]
• 4. CN102134266B - Preparation method of melengestrol acetate - Google Patents [patents.google.com]

The Pharmacokinetics of Melengestrol Acetate in Bovine Models: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the pharmacokinetics of melengestrol (B123420) acetate (B1210297) (MGA) in bovine models. MGA is a synthetic progestogen widely used in the cattle industry to suppress estrus, improve feed efficiency, and promote growth in heifers.[1] A thorough understanding of its absorption, distribution, metabolism, and excretion (ADME) is critical for optimizing its use and ensuring food safety.

Pharmacokinetic Parameters

Melengestrol acetate is administered orally to cattle, typically as a feed additive.[1] While extensive research has been conducted on its effects and residue levels, specific pharmacokinetic parameters such as plasma half-life, oral bioavailability, and clearance rates are not consistently reported in publicly available literature. However, studies have provided valuable data on plasma concentrations and tissue residues following oral administration.

One study reported that four days after the beginning of daily MGA feeding, plasma concentrations reached levels of 30 and 100-400 pg/mL, depending on the dose.[2][3] Another study provided detailed data on MGA residues in the perirenal fat of heifers at various times after withdrawal of a 3.0 mg/animal/day dose, showing a decline from a mean of 59 µg/kg during treatment to below the limit of quantification (10 µg/kg) by 12 days post-treatment.[1]

Table 1: Plasma Concentrations of Melengestrol Acetate in Heifers

Daily Oral Dose	Time Point	Mean Plasma Concentration	Reference
0.5 mg/animal	4 days	30 pg/mL	[2][3]
1.5 mg/animal	4 days	100-400 pg/mL	[2][3]
5.0 mg/animal	4 days	100-400 pg/mL	[2][3]

Distribution

Following absorption, melengestrol acetate is distributed to various tissues in the bovine body. The highest concentrations of the parent drug are consistently found in fat, making it the target tissue for residue monitoring.[1][4] Liver also shows significant accumulation of total residues, although the percentage of parent MGA is lower than in fat.[1] Residue levels in muscle and kidney are considerably lower.[1][3]

Studies using radiolabeled MGA have provided detailed insights into its distribution. In heifers administered a daily oral dose of 0.5 mg of ³H-melengestrol acetate for 21 days, the highest percentage of parent MGA was found in perirenal fat (78-94% of total residue), followed by muscle (31-72%), liver (28-37%), and kidney (24-34%).[1]

Table 2: Total Residue and Parent Melengestrol Acetate in Tissues of Heifers at Steady State

Tissue	Total Residue (µg/kg)	% of Total Residue as Parent MGA	Reference
Perirenal Fat	3.6 - 8.0	75 - 94	[1]
Liver	8.2 - 15	28 - 37	[1]
Muscle	0.5 - 1.0	31 - 72	[1]
Kidney	1.2 - 1.8	24 - 34	[1]

Metabolism

The metabolism of melengestrol acetate in bovine models primarily occurs in the liver. Due to the low concentrations of metabolites in tissues and excreta from cattle fed with MGA, in vitro studies using hepatic microsomes, hepatic S9 fractions, and liver slices have been instrumental in characterizing its metabolic profile.[5]

These studies have identified several metabolites, with the primary biotransformation pathway involving mono-hydroxylation of the MGA molecule. The major metabolites identified are 2β-hydroxy-MGA (Metabolite E), 6-hydroxymethyl-MGA (Metabolite C), and 15β-hydroxy-MGA (Metabolite D). A dihydroxy metabolite, 2β,15β-dihydroxy-MGA (Metabolite B), is presumed to be formed from the further hydroxylation of 15β-hydroxy-MGA.[5] In vivo studies have also identified 2α-hydroxy- and 6-hydroxymethyl-metabolites in other animal species.[1]

Proposed metabolic pathway of melengestrol acetate in bovine liver.

Excretion

Melengestrol acetate and its metabolites are eliminated from the body primarily through feces. Studies with radiolabeled MGA have shown that the radioactivity is eliminated from heifers via feces and urine in a 6:1 ratio.[1] Further studies with bile-cannulated animals have indicated that biliary excretion closely parallels the total fecal output, suggesting that biliary secretion is the major route of elimination.[1]

Following a single oral dose of 4.0 mg of ³H-melengestrol acetate to a Holstein heifer, the radioactivity was quantitatively recovered from urine and feces within seven days.[1] When administered daily, a steady state is reached where approximately 83% of the daily dose is recovered in the urine and feces on the same day.[1]

Experimental Protocols

The quantification of melengestrol acetate in bovine tissues requires sensitive and specific analytical methods. The following sections detail the methodologies for two commonly used techniques: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS).

GC-MS Analysis of MGA in Bovine Fat

This method is suitable for the determination of MGA in bovine fat tissue at or below the established tolerance level of 25 ppb.[6]

Sample Preparation:

• A 1.0 g sample of perirenal fat tissue is fortified with a standard solution of MGA.

• The tissue is held at room temperature for 10 minutes to allow for permeation.

• The fortified tissue is added to 4.0 g of hydromatrix, and 0.75 mL of distilled water is added dropwise.[7]

Extraction and Cleanup:

• The sample undergoes supercritical fluid extraction (SFE) combined with solid-phase extraction (SPE).[6]

• The SFE-SPE procedure uses significantly less organic solvent compared to traditional methods.[6]

GC-MS Analysis:

• The final extract is analyzed by GC-MS.

• The injector temperature is maintained at 260°C, and the interface temperature is 300°C.

• The oven temperature is programmed with an initial temperature of 40°C, ramped to 150°C, and then to 300°C.[7]

• The presence of the heptafluorobutyryl enol ester of MGA is confirmed by selected ion monitoring for the molecular ion (m/z 592) and characteristic fragments.[7]

HPLC-MS/MS Analysis of MGA in Bovine Liver

This method provides a validated approach for the determination of MGA residues in bovine liver.[8]

Sample Preparation:

• Weigh 10.0 g of a homogenized liver sample.

• Add 50 mL of acetonitrile (B52724) saturated with n-hexane, 50 mL of n-hexane, and 1 mL of acetic acid, and homogenize for 1 minute.[9]

• Add 20 g of anhydrous sodium sulfate (B86663) and homogenize for 2 minutes.[9]

• Centrifuge at 3,000 rpm for 5 minutes and collect the acetonitrile layer.[9]

• Repeat the extraction with an additional 50 mL of acetonitrile.[9]

• Combine the acetonitrile layers and adjust the final volume to 100 mL with acetonitrile.

• Take a 5 mL aliquot, concentrate it at below 40°C, and remove the solvent.[9]

• Dissolve the residue in 1 mL of 0.1 vol% formic acid/methanol (B129727) (1:4, v/v).[9]

Cleanup:

• Condition an octadecylsilanized silica (B1680970) gel cartridge (1,000 mg) with 5 mL of methanol and 5 mL of 0.1 vol% formic acid/methanol (1:4, v/v).[9]

• Load the sample extract onto the cartridge.

• Elute the analyte with 15 mL of 0.1 vol% formic acid/methanol (1:4, v/v).[9]

• Collect the eluate, concentrate it at below 40°C, and remove the solvent.[9]

• Dissolve the final residue in acetonitrile/0.1 vol% formic acid (1:3, v/v) to a final volume of 1 mL to create the test solution.[9]

HPLC-MS/MS Analysis:

• Inject the test solution into the LC-MS/MS system.

• Quantify the concentration of MGA using a calibration curve.

• Confirm the identity of the analyte using MS/MS.

General experimental workflow for MGA residue analysis.

References

• 1. fao.org [fao.org]
• 2. Dose-dependent effects of melengestrol acetate (MGA) on plasma levels of estradiol, progesterone and luteinizing hormone in cycling heifers and influences on oestrogen residues in edible tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Detection of melengestrol acetate residues in plasma and edible tissues of heifers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. animaldrugsatfda.fda.gov [animaldrugsatfda.fda.gov]
• 5. fao.org [fao.org]
• 6. Determination of melengestrol acetate in supercritical fluid-solid phase extracts of bovine fat tissue by HPLC-UV and GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. fao.org [fao.org]
• 9. mhlw.go.jp [mhlw.go.jp]

melengestrol acetate as a synthetic progestin

An In-depth Technical Guide to Melengestrol (B123420) Acetate (B1210297) (MGA) as a Synthetic Progestin

Abstract

Melengestrol acetate (MGA) is a potent synthetic progestogen used extensively in the cattle industry for estrus suppression and growth promotion in heifers. As a derivative of 17α-hydroxyprogesterone, MGA exerts its biological effects primarily by acting as a high-affinity agonist for the progesterone (B1679170) receptor (PR). This activity leads to the suppression of the luteinizing hormone (LH) surge, thereby preventing ovulation and estrus. Its oral activity and efficacy at low doses make it a cornerstone of many estrus synchronization protocols, such as the MGA-Prostaglandin (MGA-PG) system, which improves the efficiency of artificial insemination programs. This guide provides a comprehensive technical overview of MGA, including its mechanism of action, pharmacokinetic profile, key experimental protocols, and analytical methodologies for its detection.

Chemical and Physical Properties

Melengestrol acetate is a synthetic pregnane (B1235032) steroid derived from progesterone.[1] Its chemical structure is characterized by a methyl group at the C6 position, a methylene (B1212753) group at the C16 position, a double bond between the C6 and C7 positions, and an acetate ester at the C17α position.[1]

Property	Value	Reference
IUPAC Name	(6S,8S,9S,10R,13S,14S,17R)-17-acetyl-17-hydroxy-6,10,13-trimethyl-16-methylidene-2,6,7,8,9,10,11,12,13,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-3-one
Chemical Formula	C₂₅H₃₂O₄	[2]
Molecular Weight	396.52 g/mol	[2]
CAS Number	2919-66-6	[2]
Appearance	Yellow/light yellow crystalline powder	[2]
Melting Point	202.0 – 204.0°C	[2]

Mechanism of Action

MGA's primary mechanism of action is its function as a potent agonist of the progesterone receptor (PR).[1] By mimicking the effects of endogenous progesterone, MGA influences the hypothalamic-pituitary-gonadal (HPG) axis.

Key actions include:

• Suppression of Estrus and Ovulation: MGA suppresses the preovulatory surge of luteinizing hormone (LH) from the pituitary gland, which is necessary for follicular maturation and ovulation.[2] This action effectively prevents the animal from displaying estrus (heat).

• High Receptor Affinity: The progesterone receptor exhibits a significantly higher affinity for MGA compared to natural progesterone, which accounts for MGA's high potency and effectiveness at very low oral doses.[3][4]

• Glucocorticoid Activity: In addition to its progestogenic effects, in vitro studies have shown that MGA can also act as an agonist for the glucocorticoid receptor, though this is a secondary activity.[5][6]

Below is a diagram illustrating the signaling pathway through which MGA suppresses ovulation.

MGA's negative feedback on the hypothalamus, blocking the LH surge.

Pharmacokinetics and Metabolism

MGA is administered orally as a feed additive.[2] It is well-absorbed and metabolized in the liver.[7] Residue studies in cattle show that MGA primarily accumulates in fatty tissues.

Tissue Distribution and Residue Levels

Following administration, MGA and its metabolites are distributed throughout the body, with the highest concentrations found in fat, followed by the liver, kidney, and muscle.

Tissue	Total Residue (µg/kg) (Animal 1)	% MGA in Total Residue (Animal 1)	Total Residue (µg/kg) (Animal 2)	% MGA in Total Residue (Animal 2)	Total Residue (µg/kg) (Animal 3)	% MGA in Total Residue (Animal 3)	Total Residue (µg/kg) (Animal 4)	% MGA in Total Residue (Animal 4)
Perirenal Fat	7.5	78%	7.7	86%	8.0	94%	3.6	75%
Muscle	0.6	31%	1.0	72%	0.5	40%	NS	45%
Liver	12.0	30%	15.0	30%	9.0	28%	8.2	37%
Kidney	1.7	24%	1.8	34%	1.2	130%*	1.6	30%
Data from a study where heifers were fed radiolabeled MGA. "NS" indicates not significantly above background. The high percentage in kidney for Animal 3 is noted as anomalous in the source.[8]

Metabolism

MGA is extensively metabolized. In vitro studies using bovine liver microsomes have identified several metabolites, primarily formed through hydroxylation.[6] The main identified metabolites in experimental animals include 2α-hydroxy and 6-hydroxymethyl derivatives of the parent compound.[8]

Applications in Animal Reproduction

The primary application of MGA is in beef heifers for controlling the reproductive cycle.

Estrus Synchronization

MGA is a key component of many fixed-time artificial insemination (AI) protocols. The most common is the MGA-PG protocol.[9] This involves feeding MGA for a period (typically 14 days) to suppress estrus in all animals. After withdrawal of MGA, a large proportion of heifers will exhibit estrus. However, fertility during this first heat can be reduced.[9] To overcome this, an injection of prostaglandin (B15479496) F2α (PG) is administered 19 days after MGA withdrawal to lyse the corpus luteum and induce a second, fertile estrus.[9]

Timeline for a typical MGA-Prostaglandin (MGA-PG) protocol.

Experimental Protocols

Protocol for Determination of Relative Progesterone Receptor Binding Affinity

This protocol is adapted from studies evaluating the affinity of various progestins for the progesterone receptor using MCF-7 cells.[3]

• Cell Culture: Maintain MCF-7 human breast cancer cells, which endogenously express progesterone receptors.

• Preparation of Cytosol: Harvest cells and homogenize in a suitable buffer. Centrifuge the homogenate at high speed to pellet cellular debris and organelles, collecting the supernatant (cytosol) which contains the soluble progesterone receptors.

• Competitive Binding Assay:

  • Prepare a series of tubes containing a fixed concentration of a radiolabeled progestin (e.g., ³H-promegestone/R5020).

  • Add increasing concentrations of unlabeled competitor ligands (progesterone, MGA, norgestomet, etc.) to the tubes.

  • Add a consistent amount of the prepared cytosol to each tube.

  • Incubate the mixture to allow the ligands to reach binding equilibrium with the receptors.

• Separation of Bound and Unbound Ligand: Separate the receptor-bound radiolabeled ligand from the unbound ligand. This is commonly achieved by adding dextran-coated charcoal, which adsorbs the small, unbound ligands, followed by centrifugation.

• Quantification: Measure the radioactivity in the supernatant of each tube using liquid scintillation counting. The amount of radioactivity is proportional to the amount of radiolabeled ligand bound to the receptor.

• Data Analysis: Plot the percentage of bound radiolabeled ligand against the logarithm of the unlabeled competitor concentration. Use this curve to determine the IC₅₀ (the concentration of competitor that inhibits 50% of the specific binding of the radiolabeled ligand). The relative binding affinity (RBA) can then be calculated relative to progesterone.

Protocol for Analysis of MGA Residues in Bovine Fat by LC-MS/MS

This protocol is a generalized workflow based on modern analytical methods for MGA residue detection.[10][11][12]

• Sample Preparation and Extraction:

  • Weigh 5-10 g of homogenized fat tissue into a centrifuge tube.

  • Add an internal standard (e.g., deuterated MGA) to correct for procedural losses.

  • Add 50 mL of acetonitrile (B52724) saturated with n-hexane and 50 mL of n-hexane.[10]

  • Homogenize the mixture for 2-3 minutes.

  • Centrifuge at approximately 3,000 rpm for 5-10 minutes to separate the layers.

  • Collect the lower acetonitrile layer, which contains the MGA. Repeat the extraction on the remaining residue for improved recovery.

• Clean-up (Solid-Phase Extraction - SPE):

  • Condition an octadecylsilanized (C18) silica (B1680970) gel SPE cartridge (e.g., 1,000 mg) with methanol (B129727) and then water or an appropriate buffer.[10]

  • Load the acetonitrile extract onto the conditioned cartridge.

  • Wash the cartridge with a low-polarity solvent to remove interfering lipids.

  • Elute the MGA from the cartridge using a stronger solvent, such as methanol or a methanol/formic acid mixture.[10]

• Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at a temperature below 40°C.

  • Reconstitute the dried residue in a small, precise volume (e.g., 1 mL) of the initial mobile phase for the LC-MS/MS analysis.[10]

• LC-MS/MS Analysis:

  • Chromatography: Inject the reconstituted sample into an HPLC system equipped with a C18 analytical column. Use a gradient elution with a mobile phase typically consisting of 0.1% formic acid in water and 0.1% formic acid in acetonitrile.[11]

  • Mass Spectrometry: Detect and quantify MGA using a tandem mass spectrometer operating in positive ion electrospray ionization (ESI+) mode. Monitor specific precursor-to-product ion transitions (MRM - Multiple Reaction Monitoring) for both MGA and the internal standard for high selectivity and sensitivity.

Workflow for MGA residue analysis using LC-MS/MS.

Quantitative Analytical Data

The performance of analytical methods is critical for monitoring MGA residues in food products.

Method	Matrix	Limit of Quantification (LOQ)	Recovery	Reference
GLC-FID	Muscle, Liver, Fat	25 µg/kg	74.4 ± 8.0%	[8]
GLC-ECD	Perirenal Fat	10 µg/kg	~115% at 10-30 µg/kg	[8]
LC-MS/MS	Livestock Products	0.0005 mg/kg (0.5 µg/kg)	88% to 99%	[11]
LC-MS	Muscle, Kidney	1 µg/kg	Not Specified	[12]
LC-MS	Liver	1 µg/kg	Not Specified	[12]
GC-MS	Fat	5 µg/kg	Not Specified	[12][13]

Conclusion

Melengestrol acetate is a highly effective synthetic progestin that plays a significant role in modern beef cattle production. Its high affinity for the progesterone receptor allows for potent oral activity at low doses, making it an invaluable tool for estrus suppression and the synchronization of reproductive cycles. Understanding its mechanism of action, pharmacokinetic properties, and the analytical methods for its detection is essential for its proper use, regulatory compliance, and ensuring food safety. The protocols and data presented in this guide offer a technical foundation for researchers and professionals working with this compound.

References

• 1. Melengestrol acetate - Wikipedia [en.wikipedia.org]
• 2. chibiotech.com [chibiotech.com]
• 3. Basis of melengestrol acetate action as a progestin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Melengestrol Acetate (Veterinary Medicinal Products) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. fao.org [fao.org]
• 7. m.youtube.com [m.youtube.com]
• 8. fao.org [fao.org]
• 9. beef-cattle.extension.org [beef-cattle.extension.org]
• 10. mhlw.go.jp [mhlw.go.jp]
• 11. [Analytical Method for Melengestrol Acetate in Livestock Products Using LC-MS/MS] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. fao.org [fao.org]
• 13. Detection of melengestrol acetate residues in plasma and edible tissues of heifers - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Downstream Signaling Pathways of Melengestrol Acetate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Melengestrol (B123420) acetate (B1210297) (MGA), a synthetic progestin, exerts its biological effects primarily through the progesterone (B1679170) receptor (PR) and, to a lesser extent, the glucocorticoid receptor (GR). This technical guide delineates the known and putative downstream signaling pathways activated by MGA. It provides a comprehensive overview of the genomic and non-genomic actions of MGA, detailing its interaction with nuclear receptors and subsequent modulation of intracellular signaling cascades, including the MAPK/ERK and PI3K/Akt pathways. This document summarizes quantitative data on receptor binding and gene expression, presents detailed experimental protocols for key assays, and includes visualizations of the signaling pathways to facilitate a deeper understanding of MGA's mechanism of action for research and drug development purposes.

Introduction

Melengestrol acetate is a potent synthetic steroid structurally related to progesterone. It is widely used in veterinary medicine for estrus synchronization and growth promotion in cattle.[1][2] Its primary mechanism of action involves high-affinity binding to the progesterone receptor (PR), acting as a potent agonist.[3] Additionally, MGA has been shown to exhibit secondary activity through the glucocorticoid receptor (GR).[4] Understanding the downstream signaling cascades initiated by MGA's interaction with these receptors is crucial for elucidating its physiological effects and exploring potential therapeutic applications. This guide provides a detailed technical overview of these pathways.

Core Signaling Pathways of Melengestrol Acetate

MGA's signaling can be broadly categorized into two main pathways: the classical genomic pathway and the rapid non-genomic pathway.

Progesterone Receptor (PR)-Mediated Signaling

As a potent progestin, the principal effects of MGA are mediated through the progesterone receptor.

The classical genomic pathway involves the direct regulation of gene expression. Upon entering the cell, MGA binds to the PR located in the cytoplasm or nucleus. This binding induces a conformational change in the receptor, leading to its dimerization and translocation into the nucleus. The MGA-PR complex then binds to specific DNA sequences known as progesterone response elements (PREs) in the promoter regions of target genes, thereby modulating their transcription. This can lead to either activation or repression of gene expression, depending on the target gene and the cellular context.

MGA Genomic Signaling Pathway through the Progesterone Receptor.

MGA is also presumed to initiate rapid, non-genomic signaling events, similar to progesterone. These effects are mediated by a subpopulation of PR located at the cell membrane or in the cytoplasm. Upon MGA binding, these receptors can rapidly activate intracellular signaling cascades, such as the mitogen-activated protein kinase (MAPK/ERK) and the phosphoinositide 3-kinase (PI3K)/Akt pathways. This non-genomic signaling can, in turn, influence cellular processes like proliferation and survival, and can also cross-talk with the genomic pathway by phosphorylating and modulating the activity of nuclear PR and other transcription factors.

MGA Non-Genomic Signaling via Membrane Progesterone Receptor.

Glucocorticoid Receptor (GR)-Mediated Signaling

MGA also exhibits activity as a glucocorticoid, binding to the glucocorticoid receptor and initiating its downstream signaling pathways.

Similar to its action on PR, MGA binding to the cytosolic GR induces its translocation to the nucleus. The MGA-GR complex can then bind to glucocorticoid response elements (GREs) on DNA to regulate the transcription of target genes. This pathway is responsible for the glucocorticoid-like effects of MGA.

MGA Genomic Signaling Pathway through the Glucocorticoid Receptor.

Quantitative Data

The following tables summarize key quantitative data related to the activity of melengestrol acetate.

Table 1: Receptor Binding Affinity of Melengestrol Acetate (MGA)

Receptor	Ligand	Relative Binding Affinity (%)	Cell Line	Reference
Progesterone Receptor	Progesterone	100	MCF-7	[3]
Progesterone Receptor	Melengestrol Acetate (MGA)	> Progesterone	MCF-7	[3]
Progesterone Receptor	Norgestomet	> MGA	MCF-7	[3]

Table 2: Effect of Melengestrol Acetate (MGA) on Cell Proliferation

Cell Line	Treatment	Concentration	Effect on Proliferation	Reference
MCF-7	MGA	10⁻⁸ M, 10⁻⁷ M, 10⁻⁶ M	Increased (P<0.05)	[3]
MCF-7	MGA	10⁻¹¹ M to 10⁻⁹ M, 10⁻⁵ M	No significant stimulation	[3]

Table 3: Transcriptional Activation by Melengestrol Acetate (MGA) and its Metabolites

Compound	Receptor	Concentration for 50-100% Maximal Transactivation	Reference
MGA	Progesterone Receptor	0.01 nM	[4]
Metabolite E (2β-hydroxy-MGA)	Progesterone Receptor	0.1 nM	[4]
Metabolites B, C, D	Progesterone Receptor	1 to 10 nM	[4]

Detailed Experimental Protocols

This section provides detailed methodologies for key experiments cited in the study of MGA's signaling pathways.

Progesterone Receptor Binding Assay

Objective: To determine the relative binding affinity of MGA to the progesterone receptor.

Principle: This is a competitive binding assay where unlabeled MGA competes with a radiolabeled progestin (e.g., ³H-R5020) for binding to the PR in a cell lysate or purified receptor preparation.

Materials:

• MCF-7 cells (or other PR-positive cell line)

• Cell lysis buffer

• Radiolabeled progestin (e.g., ³H-R5020)

• Unlabeled melengestrol acetate (MGA)

• Scintillation fluid and counter

Protocol:

• Cell Culture and Lysate Preparation: Culture MCF-7 cells to confluency. Harvest cells and prepare a cytosolic extract by homogenization and centrifugation.

• Binding Reaction: In a series of tubes, incubate a constant amount of cell lysate and radiolabeled progestin with increasing concentrations of unlabeled MGA.

• Separation of Bound and Free Ligand: Separate the receptor-bound radiolabeled progestin from the free radiolabeled progestin using a method such as dextran-coated charcoal adsorption or hydroxylapatite precipitation.

• Quantification: Measure the radioactivity of the bound fraction using a scintillation counter.

• Data Analysis: Plot the percentage of bound radiolabeled progestin against the concentration of unlabeled MGA. Calculate the IC50 value, which is the concentration of MGA that inhibits 50% of the specific binding of the radiolabeled progestin.

Workflow for Progesterone Receptor Binding Assay.

Reporter Gene Assay

Objective: To measure the transcriptional activity of PR in response to MGA.

Principle: Cells are co-transfected with a PR expression vector and a reporter plasmid containing a luciferase gene under the control of a promoter with PREs. The binding of the MGA-activated PR to the PREs drives the expression of luciferase, which can be quantified.

Materials:

• HEK293T or other suitable cell line

• PR expression vector

• PRE-luciferase reporter plasmid

• Transfection reagent

• Melengestrol acetate (MGA)

• Luciferase assay system and luminometer

Protocol:

• Cell Culture and Transfection: Seed cells in a multi-well plate. Co-transfect the cells with the PR expression vector and the PRE-luciferase reporter plasmid.

• Treatment: After transfection, treat the cells with various concentrations of MGA or vehicle control.

• Cell Lysis and Luciferase Assay: Lyse the cells and measure the luciferase activity in the cell lysates using a luminometer.

• Data Analysis: Normalize the luciferase activity to a co-transfected control plasmid (e.g., Renilla luciferase) to account for variations in transfection efficiency. Plot the normalized luciferase activity against the MGA concentration to determine the dose-response curve and EC50 value.

Workflow for Reporter Gene Assay.

Western Blot Analysis for MAPK/ERK and PI3K/Akt Pathway Activation

Objective: To assess the effect of MGA on the phosphorylation and activation of key proteins in the MAPK/ERK and PI3K/Akt signaling pathways.

Principle: Western blotting is used to detect specific proteins in a cell lysate. Phospho-specific antibodies are used to detect the activated (phosphorylated) forms of signaling proteins like ERK and Akt.

Materials:

• Cell line of interest (e.g., MCF-7)

• Melengestrol acetate (MGA)

• Cell lysis buffer with protease and phosphatase inhibitors

• SDS-PAGE gels and electrophoresis apparatus

• PVDF or nitrocellulose membranes

• Primary antibodies (e.g., anti-phospho-ERK, anti-total-ERK, anti-phospho-Akt, anti-total-Akt)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate and imaging system

Protocol:

• Cell Culture and Treatment: Culture cells and treat with MGA for various time points and concentrations.

• Protein Extraction: Lyse the cells to extract total protein.

• Protein Quantification: Determine the protein concentration of each lysate.

• SDS-PAGE and Western Blotting: Separate the proteins by size using SDS-PAGE and transfer them to a membrane.

• Immunoblotting: Block the membrane and incubate with a primary antibody against the phosphorylated protein of interest. Subsequently, incubate with an HRP-conjugated secondary antibody.

• Detection: Visualize the protein bands using a chemiluminescent substrate and an imaging system.

• Stripping and Re-probing: The membrane can be stripped of antibodies and re-probed with an antibody against the total protein to normalize for loading differences.

• Data Analysis: Quantify the band intensities to determine the relative levels of protein phosphorylation.

Workflow for Western Blot Analysis.

Conclusion

Melengestrol acetate is a potent synthetic progestin that primarily signals through the progesterone receptor, with secondary effects via the glucocorticoid receptor. Its mechanism of action involves both classical genomic pathways, leading to the direct regulation of gene expression, and rapid non-genomic pathways that activate intracellular signaling cascades such as MAPK/ERK and PI3K/Akt. The quantitative data and experimental protocols provided in this guide offer a framework for researchers to further investigate the intricate downstream signaling of MGA. A more detailed understanding of these pathways will be instrumental in advancing our knowledge of its physiological roles and exploring its potential in drug development.

References

• 1. Quantitative analysis of gene regulation by seven clinically relevant progestins suggests a highly similar mechanism of action through progesterone receptors in T47D breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. fao.org [fao.org]
• 3. Basis of melengestrol acetate action as a progestin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. fao.org [fao.org]

In Vitro Effects of Melengestrol Acetate on Cell Lines: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro effects of melengestrol (B123420) acetate (B1210297) (MGA), a synthetic progestin, on various cell lines. The information presented herein is curated from peer-reviewed scientific literature and is intended to serve as a valuable resource for researchers in oncology, endocrinology, and drug development. This document details the impact of MGA on cellular processes such as proliferation, apoptosis, and cell cycle progression, and elucidates the underlying molecular mechanisms and signaling pathways.

Quantitative Effects of Melengestrol Acetate on Cell Lines

The cellular response to melengestrol acetate varies significantly across different cell lines and experimental conditions. The following tables summarize the key quantitative data from in vitro studies.

Table 1: Effects of Melengestrol Acetate on Cell Proliferation

Cell Line	MGA Concentration	Effect on Proliferation	Reference
MCF-7 (Breast Cancer)	10⁻⁸ M, 10⁻⁷ M, 10⁻⁶ M	Increased cell proliferation (P<0.05). This effect was reduced by an estradiol (B170435) antagonist.	[1]
Bovine Muscle Satellite Cells	Physiological and supraphysiological concentrations	Dose-dependent decrease in DNA synthesis.	[2]
C2C12 Myoblasts	100 nM	Increased myogenin mRNA, suggesting an effect on differentiation rather than proliferation.	[2]

Table 2: Effects of Megestrol (B1676162) Acetate (a closely related progestin) on Cell Viability and IC50

Cell Line	Parameter	Value	Incubation Time	Reference
HepG2 (Hepatocellular Carcinoma)	IC50	260 µM	24 hours	[3][4]
MCF-7/ADR (Doxorubicin-Resistant Breast Cancer)	IC50	48.7 µM	Not Specified	[5]

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of scientific findings. This section outlines the key experimental protocols employed in the cited research.

Cell Culture and Treatment

• Cell Lines:

  • MCF-7: Human breast adenocarcinoma cell line.

  • HepG2: Human hepatocellular carcinoma cell line.

  • Ishikawa & HHUA: Human endometrial adenocarcinoma cell lines.

  • Bovine Muscle Satellite Cells: Primary cells isolated from yearling cattle.[6]

  • C2C12: Mouse myoblast cell line.

• Culture Conditions: Cells are typically cultured in appropriate media (e.g., DMEM for bovine satellite cells) supplemented with fetal bovine serum (FBS) and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.[6]

• Melengestrol Acetate Preparation: MGA is dissolved in a suitable solvent, such as dimethyl sulfoxide (B87167) (DMSO), to create a stock solution.[7] This stock is then diluted in the culture medium to achieve the desired final concentrations for experiments.

Cell Proliferation and Viability Assays

• MTT Assay: This colorimetric assay is used to assess cell metabolic activity as an indicator of cell viability and proliferation.

  • Seed cells in a 96-well plate at a density of 1,000-10,000 cells/well.[8]

  • Allow cells to adhere overnight.

  • Treat cells with varying concentrations of MGA or vehicle control for the desired duration (e.g., 24-72 hours).[8]

  • Add MTT solution (typically 5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[8]

  • Remove the medium and dissolve the formazan (B1609692) crystals in DMSO.

  • Measure the absorbance at 490 nm using a microplate reader.[8] The IC50 value, the concentration of a drug that inhibits cell growth by 50%, can be calculated from the dose-response curve.[8]

• [³H]-Thymidine Incorporation Assay: This assay measures DNA synthesis as an index of cell proliferation.

  • Culture cells in the presence of MGA for a specified period.

  • Add [³H]-thymidine to the culture medium and incubate to allow for its incorporation into newly synthesized DNA.

  • Harvest the cells and measure the amount of incorporated radioactivity using a scintillation counter. A decrease in [³H]-thymidine incorporation indicates an inhibition of cell proliferation.[2]

Apoptosis and Cell Cycle Analysis

• Flow Cytometry: This technique is used to analyze the cell cycle distribution and quantify apoptosis.

  • Treat cells with MGA or vehicle control.

  • Harvest and fix the cells (e.g., with ethanol).

  • Stain the cells with a fluorescent DNA-binding dye (e.g., propidium (B1200493) iodide).

  • Analyze the DNA content of the cells using a flow cytometer to determine the percentage of cells in G0/G1, S, and G2/M phases of the cell cycle.

  • For apoptosis, cells can be stained with Annexin V and propidium iodide to differentiate between viable, early apoptotic, and late apoptotic/necrotic cells.

Signaling Pathways and Molecular Mechanisms

Melengestrol acetate exerts its effects by modulating specific intracellular signaling pathways, primarily through its interaction with the progesterone (B1679170) receptor (PR).

Progesterone Receptor Binding and Activation

MGA is a potent progestin, acting as an agonist for the progesterone receptor.[9] The binding affinity of MGA for the progesterone receptor is significantly greater than that of progesterone itself.[1][10] Upon binding, the MGA-PR complex can translocate to the nucleus and regulate the transcription of target genes.

Figure 1. MGA-Progesterone Receptor Signaling Pathway.

Regulation of Cell Cycle and Apoptosis in Endometrial Cancer Cells

In human endometrial cancer cell lines (Ishikawa and HHUA), megestrol acetate, a compound structurally and functionally similar to MGA, has been shown to induce irreversible G1 cell cycle arrest and cellular senescence.[11] This effect is mediated through the progesterone receptor B (PR-B) isoform and involves the transcription factor FOXO1.[11] The proposed pathway suggests that megestrol acetate, through PR-B, upregulates the expression of cell cycle inhibitors like p21 and p16, leading to the downregulation of cyclin D1 and subsequent cell cycle arrest.[11]

Figure 2. Megestrol Acetate-Induced Senescence in Endometrial Cancer Cells.

General Experimental Workflow

The in vitro investigation of melengestrol acetate's effects on cell lines typically follows a standardized workflow, from initial cell culture to data analysis and interpretation.

Figure 3. General Workflow for In Vitro Studies of MGA.

Conclusion

Melengestrol acetate demonstrates diverse and cell-type-specific effects in vitro. In breast cancer cells, it can stimulate proliferation, an effect that appears to be estrogen-receptor-mediated.[1] Conversely, in endometrial cancer cells, the related compound megestrol acetate induces cell cycle arrest and senescence.[11] In non-cancerous cell types like bovine muscle satellite cells, MGA appears to inhibit proliferation.[2] These findings underscore the importance of the cellular context in determining the biological response to MGA. Further research is warranted to fully elucidate the intricate molecular mechanisms governing the action of melengestrol acetate in various cell lines, which will be critical for evaluating its therapeutic potential and safety profile.

References

• 1. Basis of melengestrol acetate action as a progestin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Melengestrol acetate alters muscle cell proliferation in heifers and steers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. The effect of megestrol acetate on growth of HepG2 cells in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Sensitization to doxorubicin resistance in breast cancer cell lines by tamoxifen and megestrol acetate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. newprairiepress.org [newprairiepress.org]
• 7. selleckchem.com [selleckchem.com]
• 8. creative-bioarray.com [creative-bioarray.com]
• 9. Melengestrol acetate - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]
• 11. Megestrol acetate drives endometrial carcinoma cell senescence via interacting with progesterone receptor B/FOXO1 axis - PMC [pmc.ncbi.nlm.nih.gov]

Melengestrol Acetate: A Technical Guide to Steroid Receptor Binding Affinity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Melengestrol (B123420) acetate (B1210297) (MGA) is a synthetic progestin predominantly used in the agricultural sector to improve feed efficiency and suppress estrus in cattle.[1][2] As a derivative of progesterone (B1679170), its primary mechanism of action is through interaction with the progesterone receptor.[3] However, its binding profile across the broader family of steroid receptors is of significant interest for understanding its full range of biological activities and potential off-target effects. This technical guide provides a comprehensive overview of the binding affinity of melengestrol acetate for the progesterone, glucocorticoid, androgen, estrogen, and mineralocorticoid receptors, supported by detailed experimental methodologies and visual representations of relevant signaling pathways.

Quantitative Binding Affinity of Melengestrol Acetate

The binding affinity of melengestrol acetate for various steroid receptors has been evaluated in several studies. The following table summarizes the available quantitative and qualitative data.

Receptor	Species/Cell Line	Binding Affinity Metric	Value	Reference(s)
Progesterone Receptor (PR)	Human	IC50	0.25 nM	[4]
MCF-7 Cells (Human)	Relative Binding Affinity	Greater than Progesterone	[5]
Rhesus Monkey (uterus)	Relative Binding Affinity	73% of Progesterone	[3]
Glucocorticoid Receptor (GR)	Human	Agonist Activity	Secondary glucocorticoid action	[1][6][7]
Androgen Receptor (AR)	Human	Agonist Activity	No activity demonstrated at relevant physiologic concentrations	[1]
Estrogen Receptor α (ERα)	Human	Agonist Activity	No activity demonstrated at relevant physiologic concentrations	[1]
Mineralocorticoid Receptor (MR)	-	-	Data not available	-

IC50: The half maximal inhibitory concentration, a measure of the potency of a substance in inhibiting a specific biological or biochemical function. Relative Binding Affinity: The affinity of a compound for a receptor compared to a reference compound.

Experimental Protocols: Competitive Binding Assay

The determination of the binding affinity of melengestrol acetate for steroid receptors is typically achieved through competitive binding assays. The following is a generalized protocol for such an assay, based on common methodologies for steroid receptor binding.

Principle

A competitive binding assay measures the ability of a test compound (unlabeled ligand, e.g., melengestrol acetate) to compete with a radiolabeled ligand for binding to a specific receptor. The concentration of the test compound that displaces 50% of the radiolabeled ligand is the IC50 value, from which the inhibition constant (Ki) can be calculated.

Materials

• Receptor Source: Purified recombinant steroid receptor, or cytosol or nuclear extracts from tissues or cell lines expressing the target receptor (e.g., MCF-7 cells for progesterone receptor, hamster prostate for androgen receptor).[5][8]

• Radiolabeled Ligand: A high-affinity, radiolabeled ligand specific for the receptor of interest (e.g., [³H]-progesterone for PR, [³H]-dexamethasone for GR, [³H]-dihydrotestosterone for AR).

• Unlabeled Ligand (Competitor): Melengestrol acetate and a reference compound (e.g., unlabeled progesterone).

• Assay Buffer: Buffer appropriate for maintaining receptor stability and ligand binding (e.g., Tris-HCl buffer with additives like EDTA, dithiothreitol, and glycerol).

• Separation Method: Method to separate bound from free radioligand (e.g., dextran-coated charcoal, filtration through glass fiber filters, or scintillation proximity assay beads).

• Scintillation Counter: For quantifying radioactivity.

Generalized Procedure

• Preparation of Receptor:

  • If using cell lines, culture cells to an appropriate density and harvest.

  • Prepare cytosol or nuclear extracts by homogenization and centrifugation.

  • Determine the protein concentration of the receptor preparation.

• Assay Setup:

  • In a series of tubes or a microplate, add a constant amount of the receptor preparation.

  • Add increasing concentrations of the unlabeled competitor (melengestrol acetate or reference compound).

  • Include control tubes for total binding (receptor + radioligand, no competitor) and non-specific binding (receptor + radioligand + a large excess of unlabeled reference compound).

• Incubation:

  • Add a constant, low concentration of the radiolabeled ligand to all tubes.

  • Incubate the mixture at a specific temperature (e.g., 4°C or room temperature) for a sufficient time to reach binding equilibrium.

• Separation of Bound and Free Ligand:

  • Add the separation agent (e.g., dextran-coated charcoal) and incubate for a short period.

  • Centrifuge to pellet the separation agent with the free radioligand.

  • Alternatively, pass the incubation mixture through a filter that retains the receptor-ligand complex.

• Quantification:

  • Measure the radioactivity of the supernatant (bound fraction) or the filter (bound fraction) using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the competitor concentration.

  • Determine the IC50 value from the resulting sigmoidal curve.

  • The Ki value can be calculated from the IC50 using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radiolabeled ligand and Kd is its dissociation constant.

Signaling Pathways and Experimental Workflow

Progesterone Receptor Signaling Pathway

Progesterone, or a progestin agonist like melengestrol acetate, binds to the progesterone receptor (PR) in the cytoplasm, which is complexed with heat shock proteins (HSPs). Ligand binding induces a conformational change, dissociation from HSPs, dimerization, and translocation to the nucleus. In the nucleus, the PR dimer binds to progesterone response elements (PREs) on the DNA, recruiting co-activators and modulating the transcription of target genes.

Progesterone Receptor Signaling Pathway.

Androgen Receptor Signaling Pathway

Similar to other steroid receptors, the androgen receptor (AR) resides in the cytoplasm in a complex with heat shock proteins. Binding of an androgenic ligand induces a conformational change, dissociation of HSPs, dimerization, and nuclear translocation. The AR dimer then binds to androgen response elements (AREs) on the DNA to regulate gene expression. While melengestrol acetate has not demonstrated significant androgenic activity, this pathway illustrates the mechanism it would engage if it were an AR agonist.

Androgen Receptor Signaling Pathway.

Experimental Workflow for a Competitive Binding Assay

The following diagram outlines the key steps in a typical competitive binding assay to determine the affinity of a test compound for a steroid receptor.

Competitive Binding Assay Workflow.

Conclusion

Melengestrol acetate is a potent progestogen with a high binding affinity for the progesterone receptor.[4][5] Evidence also indicates a secondary, weaker interaction with the glucocorticoid receptor.[1][6][7] At physiologically relevant concentrations, it does not appear to have significant agonist activity at the androgen or estrogen receptors.[1] Further research is warranted to quantify its binding affinity for the glucocorticoid receptor and to investigate any potential interaction with the mineralocorticoid receptor. The methodologies and pathways described in this guide provide a framework for such investigations and for a deeper understanding of the molecular pharmacology of melengestrol acetate.

References

• 1. fao.org [fao.org]
• 2. fao.org [fao.org]
• 3. Melengestrol acetate - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Basis of melengestrol acetate action as a progestin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Melengestrol Acetate (Veterinary Medicinal Products) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Melengestrol Acetate (Veterinary Medicinal Products) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Relative binding affinity of novel steroids to androgen receptors in hamster prostate - PubMed [pubmed.ncbi.nlm.nih.gov]

Melengestrol Acetate and its Analogues: A Deep Dive into Structure-Activity Relationships

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Melengestrol (B123420) acetate (B1210297) (MGA) is a potent synthetic progestin, a class of steroid hormones that bind to and activate the progesterone (B1679170) receptor (PR).[1] As a derivative of 17α-hydroxyprogesterone, MGA's chemical structure has been optimized for high affinity and specificity to the PR, leading to its widespread use in veterinary medicine for estrus synchronization and growth promotion in cattle.[1][2] Understanding the intricate relationship between the chemical structure of MGA and its analogues and their biological activity is paramount for the development of novel progestins with improved therapeutic profiles for both veterinary and human applications. This technical guide provides a comprehensive overview of the structure-activity relationships (SAR) of melengestrol acetate and its analogues, with a focus on quantitative data, detailed experimental methodologies, and visualization of key biological pathways.

Core Concepts in Structure-Activity Relationship of Progestins

The biological activity of progestins like melengestrol acetate is primarily dictated by their ability to bind to and activate the progesterone receptor. The key structural features of the steroid nucleus and the nature of its substituents determine the binding affinity and the subsequent cellular response. For 17α-hydroxyprogesterone derivatives, modifications at various positions on the steroid backbone have been extensively studied to elucidate their impact on progestogenic activity.

Key structural modifications influencing the activity of MGA and its analogues include:

• C6 Substituents: The presence of a methyl group at the C6 position, as seen in MGA, is a critical determinant of its high progestational activity.

• C16 Methylene Group: The 16-methylene group is another key feature of MGA that contributes significantly to its potent progestogenic effects.

• 17α-Acetoxy Group: The acetate ester at the 17α position is crucial for the oral activity and potency of many synthetic progestins, including MGA.

• Unsaturation in the B-ring: The presence of a double bond at the Δ6 position in the B-ring of the steroid nucleus is a common feature in many potent progestins and is present in MGA.

Quantitative Structure-Activity Relationship Data

The following tables summarize the quantitative data on the progesterone receptor binding affinity and in vitro potency of melengestrol acetate and other relevant progestins. This data is essential for comparing the relative activities of these compounds and for understanding the impact of specific structural modifications.

Table 1: Progesterone Receptor (PR) Relative Binding Affinity (RBA) of Melengestrol Acetate and Other Progestins

Compound	Chemical Structure	Relative Binding Affinity (RBA) (%) [Progesterone = 100%]	Reference
Progesterone	Pregn-4-ene-3,20-dione	100	[3][4]
Melengestrol Acetate (MGA)	17α-acetoxy-6-methyl-16-methylenepregna-4,6-diene-3,20-dione	>100 (Higher affinity than progesterone)	[3]
Norgestomet	17α-acetoxy-11β-methyl-19-norpregn-4-ene-3,20-dione	> MGA	[3]
R5020 (Promegestone)	17,21-Dimethyl-19-norpregna-4,9-diene-3,20-dione	> MGA	[3]
17α-hydroxyprogesterone caproate (17-OHPC)	17α-[(1-oxohexyl)oxy]pregn-4-ene-3,20-dione	26-30	[4]

Table 2: In Vitro Proliferative Activity of Progestins in MCF-7 Breast Cancer Cells

Compound	Concentration Range	Effect on Cell Proliferation	Reference
Progesterone	10⁻¹¹ to 10⁻⁵ M	No significant increase	[3]
Melengestrol Acetate (MGA)	10⁻⁸, 10⁻⁷, and 10⁻⁶ M	Significant increase	[3]
Norgestomet	10⁻⁵ M	Significant increase	[3]

Signaling Pathways of Melengestrol Acetate

Melengestrol acetate exerts its biological effects primarily through the activation of the progesterone receptor, which functions as a ligand-activated transcription factor. The binding of MGA to the PR initiates a cascade of molecular events leading to changes in gene expression and cellular function.

Classical Genomic Signaling Pathway

The classical or genomic signaling pathway of the progesterone receptor is the primary mechanism through which MGA regulates gene expression.

Caption: Classical genomic signaling pathway of the progesterone receptor activated by MGA.

Non-Genomic Signaling Pathways

In addition to the classical genomic pathway, progesterone and its synthetic analogues can also elicit rapid, non-genomic effects. These actions are initiated at the cell membrane or within the cytoplasm and involve the activation of various kinase signaling cascades.

References

• 1. Melengestrol acetate - Wikipedia [en.wikipedia.org]
• 2. chibiotech.com [chibiotech.com]
• 3. Basis of melengestrol acetate action as a progestin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comparison of progesterone and glucocorticoid receptor binding and stimulation of gene expression by progesterone, 17-alpha hydroxyprogesterone caproate (17-OHPC), and related progestins - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Melengestrol Acetate (MGA) in Bovine Estrus Synchronization

For Researchers, Scientists, and Drug Development Professionals

Introduction

Melengestrol acetate (B1210297) (MGA) is a synthetic, orally active progestin widely utilized in the beef cattle industry for the synchronization of estrus in heifers and cows.[1][2] Its primary mechanism of action involves the suppression of estrus and the prevention of ovulation by inhibiting the release of Gonadotropin-Releasing Hormone (GnRH) from the hypothalamus, which in turn suppresses the release of Luteinizing Hormone (LH) and Follicle-Stimulating Hormone (FSH) from the pituitary gland.[3][4] This controlled manipulation of the estrous cycle allows for the timed administration of other hormones, such as Prostaglandin (B15479496) F2α (PGF2α) and GnRH, to achieve a high degree of synchrony in a group of cattle. This facilitates the efficient use of artificial insemination (AI) and can lead to a more uniform calf crop.[5]

These application notes provide a comprehensive overview of the primary MGA-based estrus synchronization protocols, detailed experimental methodologies, and a summary of relevant quantitative data to aid researchers and professionals in the development and application of these reproductive technologies.

Mechanism of Action: MGA-Mediated Estrus Suppression

Melengestrol acetate, as a progesterone (B1679170) analog, exerts its effects on the hypothalamic-pituitary-gonadal (HPG) axis. The current understanding is that progesterone, and by extension MGA, can directly inhibit GnRH neurons. This rapid, non-genomic effect is mediated by the Progesterone Receptor Membrane Component 1 (PGRMC1).[6][7] The binding of progesterone to PGRMC1 is thought to activate a signaling cascade involving Protein Kinase G (PKG), which ultimately leads to a decrease in the firing rate of GnRH neurons.[6] This reduction in GnRH pulsatility prevents the preovulatory LH surge, thus inhibiting ovulation and the expression of estrus.

MGA Signaling Pathway for Estrus Suppression.

Common MGA-Based Estrus Synchronization Protocols

Several protocols utilizing MGA have been developed and validated. The choice of protocol often depends on factors such as the type of cattle (heifers vs. cows), available labor, and whether timed artificial insemination (TAI) or heat detection and insemination will be used.

MGA-PG Protocol

This is one of the most established and reliable protocols, particularly for beef heifers.[6] It involves a 14-day feeding period of MGA followed by an injection of PGF2α 19 days after MGA withdrawal.[6][8]

MGA-PG Protocol Workflow.

MGA-Select Protocol

This protocol incorporates a GnRH injection to improve the synchrony of estrus. It involves a 14-day MGA feeding period, followed by a GnRH injection on day 26 and a PGF2α injection on day 33.[2] This protocol can be adapted for TAI.

MGA-Select Protocol Workflow.

7-11 Synch Protocol

This protocol utilizes a shorter MGA feeding period of 7 days, making it a more condensed option.[2] It is designed to synchronize follicular wave development and the timing of ovulation.

7-11 Synch Protocol Workflow.

Quantitative Data Summary

The efficacy of MGA-based protocols is typically evaluated based on estrus response and pregnancy rates. The following tables summarize representative data from various studies.

Table 1: Comparison of Estrus Response and Pregnancy Rates for Different MGA-Based Protocols in Beef Cattle.

Protocol	MGA Feeding Duration	Estrus Response (%)	Synchronized Conception/Pregnancy Rate (%)	Final Pregnancy Rate (%)
MGA-PG	14 days	92	56	86
MGA-Select	14 days	91	64	90
7-11 Synch	7 days	91	64	90

Data adapted from comparative studies.[7][9][10]

Detailed Experimental Protocols

Successful implementation of MGA-based synchronization requires meticulous adherence to protocols.

Animal Selection and Preparation

• Heifers: Should be at least 60-65% of their mature body weight at the start of the breeding season and be on an increasing plane of nutrition.[11] A pre-breeding examination to assess reproductive tract soundness and pelvic area is recommended.

• Cows: Should have a body condition score (BCS) of 5 or greater (on a 9-point scale) and be at least 50 days postpartum.[12]

• Health: All animals should be on a comprehensive herd health program, including appropriate vaccinations, as recommended by a veterinarian.

• Acclimation: If heifers are not accustomed to eating from a bunk, they should be acclimated to the feed carrier for a period before the MGA is introduced.[13]

MGA Administration

• Dosage: The standard dose is 0.5 mg of MGA per head per day.[5]

• Carrier: MGA is a micro-ingredient and must be thoroughly mixed into a feed carrier (e.g., grain, protein supplement) to ensure uniform consumption. Top-dressing MGA is generally not recommended due to the risk of inconsistent intake.[13]

• Feeding: The MGA-containing feed should be provided at the same time each day.[14]

• Bunk Space: Adequate bunk space (18-24 inches per head) is critical to allow all animals to eat simultaneously and prevent dominant animals from over-consuming while timid animals are under-dosed.[13]

• Observation: During the MGA feeding period, animals should be observed daily for signs of estrus. Estrus during this period indicates inconsistent MGA consumption.[15]

• Important Note: A sub-fertile estrus will occur 2 to 5 days after MGA withdrawal. Animals should not be bred during this heat.

Hormone Administration

• PGF2α and GnRH: These are injectable hormones and should be administered according to the specific protocol timeline. Use sterile needles (18 or 20 gauge, 1.5-inch) and syringes. Follow Beef Quality Assurance (BQA) guidelines for injection sites, which recommend intramuscular injections in the neck region.

Estrus Detection

• Visual Observation: This is the most common method and involves observing cattle for signs of standing heat (standing to be mounted by other animals). Observations should be conducted at least twice daily (early morning and late evening) for 30-60 minutes each time.

• Estrus Detection Aids: These can supplement visual observation and include:

  • Heat Mount Detectors (e.g., Estrotect™ patches): These are applied to the tailhead and change color or show wear after the animal has been mounted.

  • Chin-Ball Markers: A marker is placed on a sterilized bull or androgenized cow, which leaves a mark on the back of the female when mounted.

  • Electronic Heat Detection Systems: These systems use pressure-sensitive devices or activity monitors to detect mounting behavior or increased activity associated with estrus.

Artificial Insemination (AI)

• Timing: For protocols involving heat detection, the general rule is to inseminate 12 hours after the first observation of standing heat (AM/PM rule).

• Fixed-Time AI (FTAI): For protocols specifying TAI, all animals are inseminated at a predetermined time relative to the final hormone injection. For example, in the MGA-Select protocol, TAI is often performed 72 hours after the PGF2α injection, with a concurrent GnRH injection.[5]

• Technique: Proper semen handling and insemination technique are crucial for success. Semen should be thawed according to the supplier's recommendations. The AI technician should be properly trained to deposit the semen in the uterine body. Sanitary procedures must be followed throughout the process.

Pregnancy Diagnosis

Several methods can be used to determine pregnancy status after the breeding period.

• Transrectal Palpation: A trained veterinarian or technician can manually palpate the reproductive tract through the rectal wall to detect signs of pregnancy. This method is typically accurate from 35-65 days post-breeding.[1]

• Transrectal Ultrasonography: This technique allows for earlier and more detailed pregnancy diagnosis, including visualization of the embryo/fetus and heartbeat, as early as 28-32 days post-breeding.[9] It can also be used to determine fetal age and sex.

• Blood-Based Assays: These tests measure pregnancy-associated glycoproteins (PAGs) or pregnancy-specific protein B (PSPB) in the blood. These substances are produced by the placenta and can be detected from about 28 days post-breeding. While accurate, they do not provide an immediate result.

Economic Considerations

The adoption of an MGA-based estrus synchronization program involves both costs and benefits that should be carefully evaluated.

Table 2: Economic Factors in MGA-Based Estrus Synchronization.

Cost Factors	Benefit Factors
Cost of MGA and feed carrier	Increased pregnancy rates to AI
Cost of other hormones (PGF2α, GnRH)	More calves born earlier in the calving season, resulting in heavier weaning weights
Labor for feeding and animal handling	More uniform calf crop, which can command a premium at market
Cost of AI semen and technician services	Improved genetics through the use of superior sires
Veterinary and consultation fees	Reduced labor for heat detection (especially with TAI)
Shorter calving season, which can reduce labor and management costs

Studies have shown that while synchronization protocols add upfront costs, the economic benefits of a more condensed calving season and heavier, more uniform calves can result in a positive return on investment. The MGA-PG protocol is often cited as one of the most cost-effective options, particularly when compared to CIDR-based protocols.[9][10]

Conclusion

Melengestrol acetate is a valuable and cost-effective tool for estrus synchronization in beef cattle. When implemented correctly, MGA-based protocols can significantly improve the efficiency and outcomes of artificial insemination programs. Success is contingent upon careful planning, proper animal selection and management, and strict adherence to the chosen protocol. Researchers and drug development professionals can leverage these established protocols and the underlying physiological principles to further refine and develop advanced reproductive technologies for the cattle industry.

References

• 1. newprairiepress.org [newprairiepress.org]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. Redox-dependent activation of protein kinase G1α contributes to transient receptor potential cation channel subfamily V member 1-mediated acute nociceptive pain behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 5. fieldreport.caes.uga.edu [fieldreport.caes.uga.edu]
• 6. Kinase activity profiling identifies putative downstream targets of cGMP/PKG signaling in inherited retinal neurodegeneration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. beefrepro.org [beefrepro.org]
• 9. beefrepro.org [beefrepro.org]
• 10. weizmann.elsevierpure.com [weizmann.elsevierpure.com]
• 11. Neuronal Nitric Oxide Contributes to Neuroplasticity-Associated Protein Expression through cGMP, Protein Kinase G, and Extracellular Signal-Regulated Kinase | Journal of Neuroscience [jneurosci.org]
• 12. cris.tau.ac.il [cris.tau.ac.il]
• 13. Involvement of cyclic GMP and protein kinase G in the regulation of apoptosis and survival in neural cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Signaling by G-protein-coupled receptor (GPCR): studies on the GnRH receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. The economic effects of an estrus synchronization protocol using prostaglandin in beef heifers - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantification of Melengestrol Acetate in Animal Tissue using LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Melengestrol (B123420) acetate (B1210297) (MGA) is a synthetic progestational steroid used in the agricultural industry to improve feed efficiency and suppress estrus in heifers.[1][2] Regulatory bodies have established maximum residue limits (MRLs) for MGA in edible tissues to ensure consumer safety.[3][4] Consequently, sensitive and reliable analytical methods are required for the routine monitoring of MGA residues in animal tissues. This application note provides a detailed protocol for the quantification of melengestrol acetate in tissue samples, particularly fat and liver, using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The method described is based on established protocols and offers high sensitivity and selectivity for both screening and confirmatory analyses.[5]

Experimental Workflow

The overall experimental workflow for the quantification of MGA in tissue samples is depicted below. The process begins with sample collection and homogenization, followed by extraction and cleanup to isolate the analyte from the complex tissue matrix. The purified extract is then analyzed by LC-MS/MS for the sensitive and selective quantification of MGA.

Figure 1: Experimental workflow for MGA quantification.

Detailed Protocols

This section outlines the detailed experimental protocols for the extraction and quantification of MGA from fat and liver tissues. The use of a deuterated internal standard, such as trideuterated MGA (d3-MGA), is highly recommended for accurate quantification.[3]

Reagents and Materials

• Solvents: Acetonitrile (B52724), n-hexane, methanol (B129727), ethyl acetate (all LC-MS grade or equivalent).

• Acids: Formic acid.

• Salts: Anhydrous sodium sulfate (B86663).

• Standards: Melengestrol acetate (MGA) reference standard (≥98% purity), Melengestrol acetate-d3 (MGA-d3) internal standard.

• SPE Cartridges: Octadecylsilanized silica (B1680970) gel (C18) cartridges.

• Equipment: Homogenizer, centrifuge, nitrogen evaporator, analytical balance, vortex mixer, LC-MS/MS system.

Sample Preparation: Fat Tissue

Fat is a primary target tissue for MGA residue analysis.[4][6] The following protocol is a robust method for extracting MGA from fatty matrices.

• Homogenization and Extraction:

  • Weigh 5.0 g of homogenized fat tissue into a 50 mL centrifuge tube.

  • Spike with an appropriate amount of MGA-d3 internal standard solution.

  • Add 10 mL of a 10% ethyl acetate in hexane (B92381) solution and heat gently to dissolve the fat.

  • Add 20 mL of acetonitrile and vortex vigorously for 2 minutes.

  • Centrifuge at 4,000 rpm for 10 minutes to separate the layers.

  • Collect the lower acetonitrile layer. Repeat the extraction of the hexane layer with another 10 mL of acetonitrile.

  • Combine the acetonitrile extracts.

• Solid-Phase Extraction (SPE) Cleanup:

  • Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of water.

  • Load the combined acetonitrile extract onto the SPE cartridge.

  • Wash the cartridge with 5 mL of 40% methanol in water to remove polar interferences.

  • Dry the cartridge under vacuum for 5 minutes.

  • Elute the MGA and MGA-d3 with 5 mL of acetonitrile.

• Final Preparation:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of the initial mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

  • Vortex and filter through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

Sample Preparation: Liver Tissue

The protocol for liver tissue is similar to that for fat, with minor modifications to the initial extraction step.

• Homogenization and Extraction:

  • Weigh 10.0 g of homogenized liver tissue into a 50 mL centrifuge tube.[7]

  • Spike with MGA-d3 internal standard.

  • Add 50 mL of acetonitrile saturated with n-hexane, 50 mL of n-hexane, and 1 mL of acetic acid.[7]

  • Homogenize for 1 minute.[7]

  • Add 20 g of anhydrous sodium sulfate and homogenize for another 2 minutes.[7]

  • Centrifuge at 3,000 rpm for 5 minutes.[7]

  • Discard the upper n-hexane layer and collect the acetonitrile layer.[7]

• Solid-Phase Extraction (SPE) Cleanup:

  • Follow the same SPE cleanup protocol as described for fat tissue (Section 2.2). An alternative is to use an octadecylsilanized silica gel cartridge (1,000 mg) and elute with 15 mL of 0.1 vol% formic acid/methanol (1:4, v/v).[7]

• Final Preparation:

  • Follow the same final preparation steps as for fat tissue (Section 2.3).

The logical relationship of the sample preparation steps, emphasizing the removal of interferences, is illustrated in the diagram below.

Figure 2: Logical flow of the sample preparation process.

LC-MS/MS Method Parameters

The following are typical starting parameters for the LC-MS/MS analysis of MGA. These should be optimized for the specific instrumentation used.

Liquid Chromatography (LC) Conditions

Parameter	Recommended Setting
Column	C18 reverse-phase (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile or Methanol with 0.1% Formic Acid
Gradient	Start at 30% B, ramp to 95% B over 5 min, hold for 2 min, re-equilibrate
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5-10 µL

Mass Spectrometry (MS) Conditions

Parameter	Recommended Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Source Temp.	325°C
Desolvation Temp.	350°C
Capillary Voltage	3.0 - 3.5 kV
Scan Type	Multiple Reaction Monitoring (MRM)

MRM Transitions

The following MRM transitions are commonly used for the quantification and confirmation of MGA and its internal standard.

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier
MGA	397.3	337.2	121.1
MGA-d3	400.3	340.2	121.1

Note: The specific m/z values may vary slightly depending on the instrument and calibration. For quantification, the ions m/z 397 for the analyte and m/z 400 for the internal standard are often used.[3]

Quantitative Data Summary

The performance of LC-MS/MS methods for MGA quantification can vary depending on the tissue matrix, sample preparation technique, and instrumentation. The following table summarizes typical validation parameters reported in the literature.

Parameter	Fat Tissue	Liver Tissue	Reference
Limit of Quantification (LOQ)	5 µg/kg	1 µg/kg	[3]
Limit of Detection (LOD)	0.4 µg/kg	0.05 µg/kg	[3]
Decision Limit (CCα)	0.48 µg/kg	-	[8]
Detection Capability (CCβ)	0.81 µg/kg	-	[8]
Recovery	99.4%	80-105%	[2][5]
Precision (%RSD)	< 5%	-	[8]

Note: More advanced techniques, such as those employing differential ion mobility spectrometry (FAIMS), have achieved significantly lower limits of quantification, such as 0.6 ng/g (or µg/kg) in liver.[4][6]

Conclusion

The LC-MS/MS method detailed in this application note provides a robust and sensitive approach for the quantification of melengestrol acetate in animal tissues. The combination of a thorough sample preparation protocol, including solid-phase extraction, with the selectivity of tandem mass spectrometry ensures reliable and accurate results for regulatory monitoring and research applications. Proper method validation is crucial to ensure that the performance meets the required standards for the intended application.

References

• 1. scispace.com [scispace.com]
• 2. Determination of melengestrol acetate in supercritical fluid-solid phase extracts of bovine fat tissue by HPLC-UV and GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. fao.org [fao.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Development and validation of an LC-MS/MS method for the determination of six gestagens in kidney fats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Simplified Liquid Chromatography–Mass Spectrometry Methods for Gestagen Analysis in Animal Fat and Liver - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mhlw.go.jp [mhlw.go.jp]
• 8. Confirmatory method for the determination of various acetylgestagens in animal kidney fat using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Utilizing Melengestrol Acetate in Bovine Satellite Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

Melengestrol (B123420) acetate (B1210297) (MGA) is a synthetic progestogen commonly used in the beef industry to improve feed efficiency and suppress estrus in heifers.[1][2] Beyond its systemic effects, MGA has been shown to exert direct effects on bovine skeletal muscle satellite cells in vitro.[1][3][4] Satellite cells are crucial for postnatal muscle growth and repair.[1] Understanding the impact of compounds like MGA on these cells is vital for research into muscle biology, animal growth and development, and potentially for applications in cultured meat production.

These application notes provide a comprehensive overview of the effects of MGA on bovine satellite cell culture, including detailed protocols for cell isolation, culture, and assessment of proliferation and differentiation. The provided data and workflows are intended to guide researchers in designing and executing experiments involving MGA in this context.

Data Presentation

The following tables summarize the quantitative effects of melengestrol acetate on key aspects of bovine satellite cell behavior in culture.

Table 1: Effect of Melengestrol Acetate on Bovine Satellite Cell Proliferation

MGA Concentration	[³H]-Thymidine Incorporation (% of Control)	Reference
1 nM	No significant effect	[1]
10 nM	~73%	[1]
100 nM	~75%	[1]
1 µM	~72%	[1]
10 µM	~50%	[1]
100 µM	~43%	[1]

Data represents the dose-dependent decrease in DNA synthesis as a measure of cell proliferation.[1]

Table 2: Effect of Melengestrol Acetate on Bovine Satellite Cell Differentiation

MGA Concentration (during first 48h)	Fusion Percentage (% of Control)	Myotube Nuclei Number (% of Control)	Reference
10 nM	No significant difference	No significant difference	[1]
100 µM	Significantly reduced	Significantly reduced	[1]

Fusion percentage is defined as the ratio of myotube nuclei to the total number of nuclei.[1]

Table 3: Effect of Melengestrol Acetate on Gene Expression in Bovine Satellite Cells

MGA Concentration	Gene	Change in mRNA Abundance	Reference
10 nM	IGF-I	Increased	[3]
10 nM	Myogenin	No effect	[3]
10 nM	C/EBPβ	Increased	[5]
10 nM	PPARγ	Increased	[5]

Experimental Protocols

The following are detailed methodologies for key experiments involving the use of melengestrol acetate in bovine satellite cell culture, compiled from cited research.[1][3]

Protocol 1: Bovine Satellite Cell Isolation

• Tissue Collection: Aseptically collect approximately one pound of the semimembranosus muscle from a yearling cattle carcass. Transport the muscle to a sterile cell culture hood.[1]

• Tissue Preparation: Remove connective tissue and pass the muscle through a sterile meat grinder.[1]

• Enzymatic Digestion: Incubate the ground muscle with 0.1% pronase in Earl's Balanced Salt Solution (EBSS) for 1 hour at 37°C with frequent mixing.[1]

• Cell Collection: After incubation, filter the cell suspension through sterile cheesecloth and centrifuge to pellet the cells.

• Cell Purification: Resuspend the cell pellet and plate on collagen-coated flasks. Satellite cells will attach, while other cell types can be removed through differential plating.

• Cryopreservation: Once a sufficient population of satellite cells is achieved, they can be cryopreserved in a suitable freezing medium and stored in liquid nitrogen for future use.[1]

Protocol 2: Bovine Satellite Cell Culture and MGA Treatment

• Plate Coating: Coat culture plates with a 1:10 (v/v) dilution of reduced growth factor basement membrane matrix (e.g., Matrigel) in Dulbecco's Modified Eagle Medium (DMEM).[1]

• Cell Plating: Plate bovine satellite cells in DMEM containing 10% Fetal Bovine Serum (FBS). Incubate at 37°C in a humidified atmosphere with 5% CO₂.[1]

• MGA Stock Solution: Prepare a stock solution of melengestrol acetate in a suitable solvent (e.g., ethanol) and dilute to working concentrations in the appropriate cell culture medium.

• MGA Treatment for Proliferation Assays: 48 hours after plating, rinse the cultures three times with serum-free DMEM. Add the desired concentrations of MGA (ranging from 1 nM to 100 µM) in DMEM containing 2% bovine serum.[1]

• MGA Treatment for Differentiation Assays: Immediately after plating, add MGA (e.g., 10 nM and 100 µM) to the cultures in DMEM with 10% FBS.[1]

Protocol 3: Proliferation Assay ([³H]-Thymidine Incorporation)

• Treatment: Treat cells with MGA as described in Protocol 2.4.

• Radiolabeling: Add [³H]-thymidine to the culture medium and incubate for 3 hours at 37°C.[1]

• Washing: Rinse the cells three times with cold, serum-free DMEM to remove unincorporated [³H]-thymidine.[1]

• Precipitation: Add cold 5% trichloroacetic acid (TCA) to each well and incubate overnight at 4°C. The following day, rinse the cells twice with cold TCA.[1]

• Lysis and Scintillation Counting: Dissolve the precipitated cellular material in 0.5 M NaOH. Transfer the lysate to scintillation vials containing scintillation cocktail and measure the incorporated radioactivity using a scintillation counter.[1]

Protocol 4: Differentiation Assay (Fusion Percentage and Myotube Nuclei Count)

• Initial Culture and Treatment: Plate cells and treat with MGA as described in Protocol 2.5.

• Medium Change (48 hours): After 48 hours, rinse the cultures three times with serum-free DMEM and replace the medium with DMEM containing 10% FBS.[1]

• Fusion Medium (96 hours): At 96 hours, rinse the cells three times with serum-free DMEM and switch to a fusion medium (e.g., DMEM with 3% horse serum and 1.5 µg/mL BSA-Linoleic Acid).[1]

• Staining (168 hours): At approximately 168 hours, when multinucleated myotubes have formed, stain the cell nuclei with a fluorescent dye such as Hoechst 33342.[1]

• Imaging and Analysis: Capture digital images of random fields in each well using a fluorescence microscope. Determine the extent of differentiation by calculating the fusion percentage (myotube nuclei / total nuclei) and counting the absolute number of myotube nuclei.[1]

Visualizations

Experimental Workflow

Caption: Experimental workflow for studying the effects of MGA on bovine satellite cells.

Potential Signaling Pathways of MGA in Bovine Satellite Cells

Caption: Potential signaling effects of MGA in bovine satellite cells.

Discussion and Conclusion

The in vitro data demonstrate that melengestrol acetate directly impacts bovine satellite cell biology in a dose-dependent manner. At concentrations from 10 nM to 100 µM, MGA significantly reduces the rate of proliferation.[1] Interestingly, a lower concentration of 10 nM MGA, while still reducing proliferation, does not impair the ability of the satellite cells to differentiate into myotubes.[1] However, a high concentration of 100 µM MGA significantly inhibits differentiation.[1]

The mechanisms underlying these effects are not yet fully elucidated. The observation that the anti-progestin RU486 also reduces proliferation suggests a potential role for progesterone receptors in mediating the effects of MGA.[3] At a concentration of 10 nM, MGA has been shown to increase the mRNA abundance of IGF-I, a key regulator of muscle growth, without affecting myogenin, a critical myogenic regulatory factor at that same concentration.[3] Furthermore, there is evidence to suggest that MGA may promote an adipogenic phenotype in muscle-derived cells by increasing the expression of C/EBPβ and PPARγ.[5]

These findings have several implications for researchers. When studying the effects of MGA on bovine satellite cells, it is crucial to consider the dose-dependent nature of its actions, as different concentrations can lead to distinct cellular outcomes. The provided protocols offer a standardized approach to investigating these effects. The potential for MGA to influence both myogenesis and adipogenesis in muscle-derived cells warrants further investigation, particularly in the context of meat quality and animal development. Future research should focus on delineating the specific signaling pathways activated by MGA in bovine satellite cells to gain a more complete understanding of its molecular mechanisms of action.

References

• 1. Melengestrol acetate alters muscle cell proliferation in heifers and steers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. fao.org [fao.org]
• 3. newprairiepress.org [newprairiepress.org]
• 4. Effect of melengestrol acetate (MGA) on cultured bovine muscle satellite cell proliferation and differentiation [krex.k-state.edu]
• 5. Melengestrol acetate enhances adipogenic gene expression in cultured muscle-derived cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Melengestrol Acetate (MGA) Feed Additive Formulation for Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Melengestrol (B123420) acetate (B1210297) (MGA) is a synthetic progestational steroid used as a feed additive for livestock, primarily in heifers.[1][2] Its primary functions are the suppression of estrus (heat) and the promotion of growth and feed efficiency.[1][3] MGA acts as an agonist for the progesterone (B1679170) receptor, mimicking the effects of the natural hormone progesterone.[2] This document provides detailed application notes and protocols for the research use of MGA as a feed additive, focusing on its formulation, experimental application, and underlying mechanism of action.

Mechanism of Action

Melengestrol acetate exerts its effects by binding to and activating progesterone receptors (PRs).[2] This interaction initiates a cascade of intracellular events that ultimately alter gene expression and cellular function. The progesterone receptor has a significantly higher binding affinity for MGA compared to natural progesterone.[4]

The binding of MGA to the progesterone receptor in the hypothalamus reduces the secretion of Gonadotropin-Releasing Hormone (GnRH). This, in turn, suppresses the pulsatile release of Luteinizing Hormone (LH) from the pituitary gland, preventing the final maturation of ovarian follicles and ovulation, thus suppressing estrus.[5]

Signaling Pathway of Melengestrol Acetate

The mechanism of action of melengestrol acetate, as a progesterone receptor agonist, can be described through both classical genomic and non-classical signaling pathways.

References

• 1. [PDF] Classical and Non-Classical Progesterone Signaling in Breast Cancers | Semantic Scholar [semanticscholar.org]
• 2. academic.oup.com [academic.oup.com]
• 3. academic.oup.com [academic.oup.com]
• 4. Classical and Non-Classical Progesterone Signaling in Breast Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Progesterone Signaling Mechanisms in Brain and Behavior [frontiersin.org]

Application Notes and Protocols for the Analysis of Melengestrol Acetate (MGA) Residues in Fat

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the detection and quantification of melengestrol (B123420) acetate (B1210297) (MGA) residues in fatty tissues. The primary method detailed is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), which is widely recognized for its sensitivity and specificity. Additionally, a Gas Chromatography-Mass Spectrometry (GC-MS) method is presented as a viable alternative and confirmatory technique.

Introduction

Melengestrol acetate (MGA) is a synthetic progestational steroid used in the agricultural industry to improve feed efficiency and suppress estrus in heifers.[1] Due to its hormonal activity, regulatory bodies in many countries have established maximum residue limits (MRLs) for MGA in edible tissues to ensure consumer safety.[1][2] Fat is the primary target tissue for MGA residue analysis as it is where the highest concentrations of the parent compound are found.[3][4] Accurate and reliable analytical methods are crucial for monitoring compliance with these MRLs.

This document outlines validated protocols for the extraction, cleanup, and instrumental analysis of MGA in fatty matrices, providing researchers and analytical chemists with the necessary information to implement these methods in their laboratories.

Analytical Methods

The two primary methods for the determination of MGA residues in fat are LC-MS/MS and GC-MS.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the most common and preferred method due to its high sensitivity, selectivity, and robustness for analyzing MGA in complex matrices like fat.[5][6]

• Gas Chromatography-Mass Spectrometry (GC-MS): This method is also effective for MGA analysis and can be used for both screening and confirmation.[3][4] It often requires derivatization of the analyte to improve its volatility and thermal stability.[1]

Quantitative Data Summary

The following table summarizes the quantitative performance data from various validated methods for MGA detection in fat.

Method	Analyte	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Reference
LC-MS/MS	Melengestrol Acetate	Kidney Fat	0.3 - 1.7 ng/g (Decision Limit)	-	80 - 105	[7]
HPLC-MS	Melengestrol Acetate	Bovine Fat	0.4 µg/kg	-	-	[1]
GC-MS	Melengestrol Acetate	Bovine Fat	5 µg/kg	-	-	[1]
GC-ECD	Melengestrol Acetate	Bovine Fat	-	10 µg/kg	> 93	[3][8]

Experimental Protocols

Protocol 1: LC-MS/MS Method for MGA in Fat

This protocol describes a widely used method for the extraction, cleanup, and analysis of MGA in fatty tissues using liquid chromatography-tandem mass spectrometry.

1. Sample Preparation and Extraction

• Homogenization: Weigh 10.0 g of the fat sample.[5]

• Extraction:

  • Add 50 mL of acetonitrile (B52724) saturated with n-hexane, 50 mL of n-hexane, and 1 mL of acetic acid to the sample.[5]

  • Homogenize the mixture for 1 minute.[5]

  • Add 20 g of anhydrous sodium sulfate (B86663) and homogenize for an additional 2 minutes.[5]

  • Centrifuge at 3,000 rpm for 5 minutes.[5]

  • Discard the upper n-hexane layer and collect the lower acetonitrile layer.[5]

  • Add another 50 mL of acetonitrile to the residue, homogenize for 2 minutes, and centrifuge again.[5]

  • Combine the acetonitrile extracts and adjust the final volume to 100 mL with acetonitrile.[5]

  • Take a 5 mL aliquot of the combined extract, concentrate it at below 40°C, and evaporate to dryness.[5]

  • Dissolve the residue in 1 mL of 0.1 vol% formic acid in methanol (B129727) (1:4, v/v).[5]

2. Cleanup using Solid-Phase Extraction (SPE)

• Cartridge Conditioning: Condition an octadecylsilanized (C18) silica (B1680970) gel cartridge (1,000 mg) by passing 5 mL of methanol followed by 5 mL of 0.1 vol% formic acid in methanol (1:4, v/v).[5] Discard the effluents.

• Sample Loading: Load the dissolved extract from the previous step onto the conditioned SPE cartridge.[5]

• Elution: Elute the MGA from the cartridge with 15 mL of 0.1 vol% formic acid in methanol (1:4, v/v).[5]

• Concentration: Collect the entire eluate, concentrate it at below 40°C, and evaporate to dryness.[5]

• Reconstitution: Dissolve the final residue in exactly 1 mL of acetonitrile/0.1 vol% formic acid (1:3, v/v) to prepare the test solution for LC-MS/MS analysis.[5]

3. LC-MS/MS Instrumental Analysis

• Instrument: Liquid chromatograph-tandem mass spectrometer (LC-MS/MS).[5]

• LC Column: A C18 analytical column is typically used.

• Mobile Phase: A gradient elution with mobile phases consisting of water with 0.1% formic acid and acetonitrile with 0.1% formic acid is common.

• Ionization Mode: Positive ion electrospray ionization (ESI+).[1]

• MS/MS Detection: Monitor the precursor ion and at least two product ions for MGA for quantification and confirmation. For MGA, the precursor ion is typically m/z 397, with product ions such as m/z 337 and others being monitored.[1] An internal standard, such as deuterated MGA (d3-MGA), is recommended for accurate quantification.[1]

4. Calibration and Quantification

• Prepare a series of calibration standards of MGA in a blank matrix extract.

• Construct a calibration curve by plotting the peak area ratio of MGA to the internal standard against the concentration of MGA.

• Quantify the MGA concentration in the samples by interpolating their peak area ratios from the calibration curve.

Protocol 2: GC-MS Method for MGA in Fat

This protocol provides a general procedure for the analysis of MGA in fat using gas chromatography-mass spectrometry.

1. Sample Preparation and Extraction

• The extraction procedure is similar to the initial steps of the LC-MS/MS method, involving homogenization and solvent extraction with acetonitrile and hexane.

2. Cleanup

• A multi-step cleanup is often required, which may include solvent partitioning and column chromatography (e.g., using silica gel or Florisil).[8]

3. Derivatization

• To improve the chromatographic behavior of MGA, derivatization is often necessary. A common derivatizing agent is heptafluorobutyric anhydride (B1165640) (HFBA).[1] The purified extract is evaporated to dryness, and the derivatizing agent is added and allowed to react.

4. GC-MS Instrumental Analysis

• Instrument: Gas chromatograph-mass spectrometer (GC-MS).

• GC Column: A capillary column with a suitable stationary phase (e.g., 5% phenyl-methylpolysiloxane) is used.

• Injection Mode: Splitless injection is typically employed for trace analysis.

• Ionization Mode: Electron ionization (EI) is commonly used.

• MS Detection: The mass spectrometer is operated in selected ion monitoring (SIM) mode, monitoring characteristic ions of the derivatized MGA. For the HFBA derivative, ions such as m/z 489, 533, and 592 can be monitored.[1]

5. Calibration and Quantification

• Similar to the LC-MS/MS method, a calibration curve is prepared using derivatized MGA standards to quantify the analyte in the samples.

Visualizations

Caption: Workflow for LC-MS/MS analysis of MGA in fat.

Caption: Method selection for MGA analysis in fat.

References

• 1. fao.org [fao.org]
• 2. animaldrugsatfda.fda.gov [animaldrugsatfda.fda.gov]
• 3. fao.org [fao.org]
• 4. Detection of melengestrol acetate residues in plasma and edible tissues of heifers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mhlw.go.jp [mhlw.go.jp]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Development and validation of an LC-MS/MS method for the determination of six gestagens in kidney fats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Determination of melengestrol acetate in bovine tissue: collaborative study - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Analysis of Melengestrol Acetate in Environmental Samples by Gas Chromatography-Mass Spectrometry (GC-MS)

Introduction

Melengestrol (B123420) acetate (B1210297) (MGA) is a synthetic progestin steroid hormone used as a feed additive for cattle to improve weight gain and feed efficiency. Due to its excretion and subsequent introduction into the environment through animal waste, there is a growing concern about its potential impact on aquatic and terrestrial ecosystems. Consequently, robust and sensitive analytical methods are required to monitor MGA concentrations in various environmental matrices. This application note details a comprehensive approach for the analysis of MGA in environmental samples, such as water and soil, using gas chromatography-mass spectrometry (GC-MS). The methodology encompasses sample extraction, clean-up, derivatization, and instrumental analysis, providing a framework for researchers and analytical scientists.

Principle of the Method

The analytical procedure involves the extraction of MGA from the environmental matrix, followed by a clean-up step to remove interfering substances. Due to the low volatility of MGA, a derivatization step is employed to convert it into a more volatile and thermally stable compound suitable for GC-MS analysis. Quantification is achieved by monitoring specific ions of the derivatized MGA using a mass spectrometer. The use of an isotopically labeled internal standard is recommended to ensure accuracy and precision.

Experimental Protocols

Protocol 1: Analysis of Melengestrol Acetate in Water Samples

1. Sample Collection and Preservation:

• Collect water samples in amber glass bottles to prevent photodegradation.

• To inhibit microbial degradation, add a preservative such as sodium azide (B81097) (e.g., 1 g/L).

• Store samples at 4°C and analyze as soon as possible.

2. Solid-Phase Extraction (SPE):

• Condition a polymeric solid-phase extraction cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of methanol (B129727) followed by 5 mL of deionized water.

• Pass a known volume of the water sample (e.g., 500 mL) through the cartridge at a flow rate of approximately 5 mL/min.

• After loading, wash the cartridge with 5 mL of a 5% methanol in water solution to remove polar interferences.

• Dry the cartridge under a gentle stream of nitrogen for 30 minutes.

• Elute the analyte with 10 mL of a suitable solvent, such as ethyl acetate or a mixture of hexane (B92381) and acetone (B3395972) (e.g., 60:40 v/v)[1].

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

3. Derivatization:

• Reconstitute the dried extract in 100 µL of a suitable solvent (e.g., toluene).

• Add 50 µL of a derivatizing agent such as N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with 1% trimethylchlorosilane (TMCS) or heptafluorobutyric anhydride (B1165640) (HFBA)[1].

• If using MSTFA, incubate the mixture at 60-75°C for 30-60 minutes to form the trimethylsilyl (B98337) (TMS) derivative.

• If using HFBA, the reaction may proceed at room temperature or with gentle heating.

• After cooling, the sample is ready for GC-MS analysis.

4. GC-MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Injection Volume: 1-2 µL

  • Injector Temperature: 280°C

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min)

  • Oven Temperature Program: Initial temperature of 150°C, hold for 1 min, ramp to 280°C at 10°C/min, hold for 5 min. (This program should be optimized for the specific column and instrument).

  • Column: A non-polar or medium-polarity capillary column, such as a 30 m x 0.25 mm ID x 0.25 µm film thickness 5% phenyl-methylpolysiloxane column.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Ion Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Acquisition Mode: Selected Ion Monitoring (SIM)

  • Monitored Ions: The specific ions to be monitored will depend on the derivatizing agent used. For the HFBA derivative, characteristic ions could be m/z 489, 533, and 592[1]. For the TMS derivative, characteristic ions would need to be determined from the mass spectrum of the derivatized standard. For confirmation, at least two to three characteristic ions should be monitored.

Protocol 2: Analysis of Melengestrol Acetate in Soil and Sediment Samples

1. Sample Collection and Preparation:

• Collect soil or sediment samples and store them in glass containers at -20°C until analysis.

• Prior to extraction, air-dry the samples in the dark, and then sieve them through a 2 mm mesh to remove large debris and ensure homogeneity.

2. Extraction:

• Weigh 10 g of the homogenized soil sample into a centrifuge tube.

• Add an appropriate internal standard (e.g., deuterated MGA).

• Add 20 mL of a suitable extraction solvent, such as acetonitrile (B52724) or a mixture of acetone and hexane.

• Vortex or shake vigorously for 20 minutes.

• Centrifuge the sample at 4000 rpm for 10 minutes.

• Carefully transfer the supernatant to a clean tube.

• Repeat the extraction process on the solid residue and combine the supernatants.

• Evaporate the combined extract to dryness under a gentle stream of nitrogen at 40°C.

3. Clean-up (Dispersive Solid-Phase Extraction - dSPE):

• Reconstitute the dried extract in 5 mL of acetonitrile.

• Add a mixture of dSPE sorbents, such as 150 mg of primary secondary amine (PSA) to remove organic acids and 900 mg of anhydrous magnesium sulfate (B86663) to remove water.

• Vortex for 2 minutes and then centrifuge at 4000 rpm for 5 minutes.

• Take an aliquot of the supernatant for derivatization.

4. Derivatization and GC-MS Analysis:

• Follow the same derivatization and GC-MS analysis steps as outlined in Protocol 1.

Quantitative Data Summary

The following table summarizes typical performance data for the analysis of MGA in various matrices. It is important to note that these values are highly dependent on the specific matrix, instrumentation, and method validation parameters.

Parameter	Matrix	Method	Derivatization Agent	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Reference
MGA	Bovine Fat	GC-MS	HFBA	5 µg/kg	-	-	[1]
MGA	Bovine Liver	GC-MS	HFBA	1 µg/kg	-	-	[1]
MGA	Bovine Kidney	GC-MS	HFBA	1 µg/kg	-	-	[1]
MGA	Bovine Muscle	GC-MS	HFBA	0.5 µg/kg	-	-	[1]
MGA	Receiving Waters	GC-MS/MS	MSTFA-I2	Qualitative only	-	80-120 (for other steroids)	[2]
MGA	Surface Soils	GC-MS/MS	MSTFA-I2	Qualitative only	-	86-106 (for other steroids)	[2]

Note: Quantitative data for MGA in environmental samples using GC-MS is limited in the reviewed literature, with one study indicating qualitative detection. The provided data for bovine tissues can serve as a reference for expected sensitivity.

Workflow Diagram

Caption: Workflow for GC-MS analysis of melengestrol acetate in environmental samples.

References

• 1. fao.org [fao.org]
• 2. faculty.washington.edu [faculty.washington.edu]

Application Notes and Protocols for Estrus Synchronization in Cattle Using Melengestrol Acetate (MGA) and Gonadotropin-Releasing Hormone (GnRH)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Estrus synchronization protocols are critical tools in the beef and dairy cattle industries, enabling producers to control the timing of estrus and ovulation. This allows for the efficient use of artificial insemination (AI), leading to a more uniform calf crop and improved genetic selection. Protocols incorporating the progestin Melengestrol (B123420) Acetate (MGA) and Gonadotropin-Releasing Hormone (GnRH) are widely used due to their cost-effectiveness and ability to induce cyclicity in prepubertal heifers and anestrous cows.[1][2]

MGA, a synthetic progestin, suppresses estrus and ovulation by inhibiting the release of GnRH from the hypothalamus, which in turn prevents the LH surge necessary for ovulation.[3][4] Upon withdrawal of MGA, a synchronized follicular wave develops. The subsequent administration of GnRH induces a luteinizing hormone (LH) surge, leading to the ovulation of dominant follicles and the initiation of a new follicular wave.[1][5] This is followed by an injection of prostaglandin (B15479496) F2α (PGF2α) to regress the corpus luteum, allowing the synchronized follicular wave to mature and ovulate in a predictable timeframe.[6]

This document provides detailed application notes, experimental protocols, and comparative data on common MGA-GnRH based estrus synchronization protocols.

Hormonal Signaling Pathway

The coordinated administration of MGA and GnRH manipulates the bovine estrous cycle through a well-defined hormonal cascade. The following diagram illustrates the key hormonal interactions.

Caption: Hormonal cascade in MGA-GnRH synchronization.

Comparative Efficacy of MGA-GnRH Protocols

The choice of synchronization protocol can significantly impact pregnancy rates and the degree of estrus synchrony. The following table summarizes quantitative data from various studies comparing common MGA-GnRH based protocols.

Protocol	Treatment Schedule	Estrus Response (%)	Pregnancy Rate to Timed AI (%)	Overall AI Pregnancy Rate (%)	Key Findings & Citations
MGA-PG	MGA for 14d, PGF2α 19d after MGA withdrawal.	Variable	47-56 (with TAI)	-	A foundational protocol, but with a longer duration and potentially more variable estrus response.[3][7]
MGA Select	MGA for 14d, GnRH on d26, PGF2α on d33, TAI at 72-84h post-PGF2α with GnRH.	-	46-71	62-69	The addition of GnRH improves synchrony of estrus compared to the basic MGA-PG protocol.[8][9]
7-11 Synch	MGA for 7d with PGF2α on d7, GnRH on d11, PGF2α on d18.	91	66	68	A shorter MGA feeding period compared to MGA Select, with a high degree of estrus synchrony.[10]
MGA-GnRH vs. CO-Synch	MGA-GnRH: MGA for 7d, PGF2α on d7, GnRH 4d later, PGF2α 7d after GnRH, TAI 48h later. CO-Synch: GnRH on d0, PGF2α on d7, GnRH and TAI 48h later.	MGA-GnRH: higher synchrony	-	MGA-GnRH: 51	The MGA: 7-11Synch + TAI protocol resulted in a greater number of cows with a functional CL at the time of PGF2α injection compared to the Co-Synch group.[11]
MGA-PG with low-dose GnRH at PGF2α	MGA for 14d, PGF2α and 5µg GnRH 72h before TAI, 100µg GnRH at TAI.	No significant increase	56-59	-	The addition of a low dose of GnRH at the time of PGF2α did not significantly improve pregnancy rates to TAI.[12]

Experimental Protocols

Adherence to the specific timelines and dosages is crucial for the success of any synchronization protocol.

Protocol 1: MGA-PG with Timed AI

This protocol is a long-term option suitable for heifers.

Materials:

• Melengestrol Acetate (MGA) feed supplement (0.5 mg/head/day)

• Prostaglandin F2α (PGF2α; e.g., Lutalyse®, Estrumate®)

• Gonadotropin-Releasing Hormone (GnRH; e.g., Cystorelin®, Fertagyl®)

• Appropriate syringes and needles

Procedure:

• Day 1-14: Feed MGA at a rate of 0.5 mg per head per day for 14 consecutive days. Ensure adequate bunk space and consistent daily intake for all animals.[3]

• Day 15-32: MGA feeding is discontinued. Heifers will likely show signs of a sub-fertile estrus 2-3 days after MGA withdrawal; do not inseminate at this time.[1][3]

• Day 33: Administer an injection of PGF2α.

• Day 36 (72-84 hours post-PGF2α): Perform timed artificial insemination (TAI) and administer an injection of GnRH concurrently.[3][13]

Protocol 2: MGA Select

This protocol incorporates a GnRH injection to improve the synchrony of ovulation.

Materials:

• MGA feed supplement (0.5 mg/head/day)

• GnRH

• PGF2α

• Syringes and needles

Procedure:

• Day 1-14: Feed MGA at a rate of 0.5 mg per head per day for 14 days.[8]

• Day 26: Administer an injection of GnRH.[8]

• Day 33: Administer an injection of PGF2α.[8]

• Day 36 (72 hours post-PGF2α): Perform TAI and concurrently administer a second injection of GnRH.[8]

Protocol 3: 7-11 Synch

This protocol utilizes a shorter MGA feeding period.

Materials:

• MGA feed supplement (0.5 mg/head/day)

• PGF2α

• GnRH

• Syringes and needles

Procedure:

• Day 0-6: Feed MGA at a rate of 0.5 mg per head per day for 7 days.[10]

• Day 7: On the last day of MGA feeding, administer an injection of PGF2α.[11]

• Day 11: Administer an injection of GnRH.[10]

• Day 18: Administer a second injection of PGF2α.[10]

• Day 20-21 (48-60 hours post-second PGF2α): Perform TAI. Some variations suggest administering GnRH at the time of AI.[8]

Experimental Workflow Diagram

The following diagram outlines the logical flow of a typical MGA-GnRH based estrus synchronization protocol for a research setting.

Caption: Generalized workflow for MGA-GnRH protocols.

Considerations for Drug Development and Research

• Animal Selection: The success of these protocols is dependent on the reproductive health and nutritional status of the animals. Heifers should have reached at least 60% of their mature body weight.[14]

• MGA Delivery: Consistent daily intake of the correct dosage of MGA is critical. Inadequate consumption can lead to premature estrus and reduced synchronization rates.[3]

• Follicular Dynamics: The use of GnRH is intended to synchronize follicular wave emergence. Research into the follicular dynamics following different timings and dosages of GnRH can aid in optimizing protocols.[5]

• Luteal Function: The ultimate goal is to establish a healthy pregnancy. The viability of the corpus luteum formed after induced ovulation is a key area of study, as inadequate luteal function can lead to embryonic loss.

• Cost-Benefit Analysis: While MGA is a cost-effective progestin, the overall cost of the protocol, including labor and other hormones, should be considered in relation to the expected improvement in pregnancy rates.[3]

By understanding the underlying physiological principles and adhering to detailed protocols, researchers and drug development professionals can effectively utilize MGA and GnRH to advance reproductive technologies in cattle.

References

• 1. extension.missouri.edu [extension.missouri.edu]
• 2. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 3. Successful Heifer Synchronization Using MGA [extension.sdstate.edu]
• 4. beefrepro.org [beefrepro.org]
• 5. Improved synchrony of estrus and ovulation with the addition of GnRH to a melengestrol acetate-prostaglandin F2alpha synchronization treatment in beef heifers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. vet.k-state.edu [vet.k-state.edu]
• 7. beefrepro.org [beefrepro.org]
• 8. iowabeefcenter.org [iowabeefcenter.org]
• 9. Estrus and ovulation synchronization strategies in beef cattle [clinicaltheriogenology.net]
• 10. Development of an estrus synchronization protocol for beef cattle with short-term feeding of melengestrol acetate: 7-11 synch - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Effects of short-term feeding of MGA combined with GnRH and PGF2α on reproduction of beef cows [animal-reproduction.org]
• 12. 218 Effect of GnRH injection at -72 h in MGA-PG estrus synchronization protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 13. beefrepro.org [beefrepro.org]
• 14. merckvetmanual.com [merckvetmanual.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Fertility in Heifers After MGA Treatment

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address low fertility rates observed in heifers following Melengestrol (B123420) Acetate (B1210297) (MGA) treatment in experimental settings.

Troubleshooting Guide

Problem: Lower than expected pregnancy rates after MGA-based synchronization protocols.

This guide provides a systematic approach to identifying and resolving potential causes of low fertility.

Is the issue related to protocol adherence?

• Question: Was the MGA feeding duration and dosage administered exactly as prescribed in the protocol?

  • Troubleshooting: Deviations from the standard 14-day feeding period of 0.5 mg of MGA per head per day can negatively impact fertility.[1] Feeding for longer than 14 days or at an increased dosage can alter the timing of estrus and may result in poorer pregnancy rates.[1] Conversely, underdosing can lead to heifers displaying estrus during the feeding period.[1]

    • Action: Review feeding records to confirm dosage and duration. Ensure accurate mixing and delivery of the MGA supplement.

• Question: Was the Prostaglandin F2α (PGF2α) injection administered at the correct time post-MGA withdrawal?

  • Troubleshooting: The standard protocol requires a PGF2α injection 19 days after the last MGA feeding.[1] Altering this interval can disrupt the synchrony of estrus.

    • Action: Verify the date of the last MGA feeding and the date of PGF2α administration in your experimental records.

• Question: Were heifers bred at the subfertile estrus that occurs shortly after MGA withdrawal?

  • Troubleshooting: Heifers will show signs of estrus 2 to 3 days after MGA feeding ceases. Breeding on this heat will result in very poor conception rates.[1] This initial estrus is considered subfertile.[2]

    • Action: Confirm that no breeding (natural or artificial) occurred during this subfertile period.

Is the issue related to animal management and nutrition?

• Question: What is the body condition score (BCS) and nutritional status of the heifers?

  • Troubleshooting: Heifers should be on a positive plane of nutrition leading up to and during the synchronization protocol. Over-conditioned heifers may show inconsistent responses to MGA.[1] Stress resulting from nutritional changes, such as moving from a dry lot to pasture, can also negatively impact fertility.

    • Action: Assess the BCS of the heifers; a score of 5 or greater is recommended for mature cows undergoing synchronization. Ensure a consistent and adequate nutritional plane. Consider a "flushing" technique by slightly increasing energy intake prior to synchronization to signal to the heifer's system that adequate energy is available for conception and pregnancy maintenance.[3]

• Question: Is there adequate bunk space and consistent feeding time?

  • Troubleshooting: Inconsistent MGA intake is a primary cause of protocol failure. Insufficient bunk space (less than two feet per head) can prevent heifers from consuming the correct daily dose.[1] Feeding at the same time each day is also crucial for consistent intake.[1]

    • Action: Measure bunk space to ensure it is adequate for the number of heifers. Implement a consistent daily feeding schedule. Observe feeding behavior to ensure all heifers are consuming the supplement.

Is the issue related to estrus detection and artificial insemination (AI)?

• Question: How was estrus detection performed and what was the timing of AI?

  • Troubleshooting: Inaccurate heat detection is a major contributor to low pregnancy rates. Peak estrus activity typically occurs 48 to 72 hours after the PGF2α injection.[4] For optimal results, heat detection should occur at least three times per day.[4] The AM/PM rule is a common guideline for timing AI: heifers detected in heat in the morning are inseminated in the evening, and those detected in the evening are inseminated the next morning.[5]

    • Action: Review estrus detection records. If using visual observation, ensure personnel are properly trained. Consider using estrus detection aids like patches or tail paint.[4] For fixed-time AI (FTAI) protocols, ensure the timing of insemination relative to the PGF2α and GnRH injections is correct. For heifers, FTAI is often recommended at 52 to 56 hours after CIDR removal in a CO-Synch + CIDR protocol.[6]

• Question: Has the semen quality and AI technique been evaluated?

  • Troubleshooting: Improper semen handling, including thawing procedures, can compromise viability. The insemination technique is also critical for successful fertilization. Semen should be deposited in the uterine body.

    • Action: Review semen handling and thawing procedures. Ensure AI technicians are properly trained and follow best practices. The period between removing semen from the tank and depositing it in the cow should not exceed 15 minutes.[5]

Frequently Asked Questions (FAQs)

Q1: Why is the first estrus after MGA withdrawal subfertile? A1: The prolonged exposure to the progestin MGA can lead to the development of persistent ovarian follicles. When these follicles finally ovulate after MGA is withdrawn, the resulting oocyte has a reduced capacity for fertilization and development, leading to lower fertility.[7]

Q2: Can MGA be used in postpartum cows? A2: MGA is only approved by the FDA for estrus suppression in heifers.[6] Using MGA in postpartum cows is considered an extra-label use.

Q3: What are the expected pregnancy rates with an MGA-PG protocol? A3: Pregnancy rates can vary based on management, nutrition, and whether heat detection or fixed-time AI is used. In some studies, AI pregnancy rates for MGA-PG treated heifers were around 60-75%.[8] However, for fixed-time AI protocols in heifers, pregnancy rates may be 5 to 10% lower than those achieved with heat detection alone.[9]

Q4: How does the MGA protocol compare to a CIDR-based protocol? A4: MGA protocols are generally less expensive and may require less handling of the animals compared to CIDR-based protocols.[1] However, CIDR protocols offer more precise control over progesterone (B1679170) levels as they do not rely on feed intake. Some studies have shown similar pregnancy rates between MGA and CIDR protocols, while others suggest CIDRs may be more effective in inducing cyclicity in anestrous cows.[10]

Q5: Can I use sexed semen with an MGA protocol? A5: Yes, sexed semen can be used with MGA protocols, but it is recommended to use estrus detection to identify heifers that are good candidates. The timing of insemination with sexed semen is typically later than with conventional semen, around 16 to 22 hours after the first observation of standing heat.[4]

Data Presentation

Table 1: Comparison of Pregnancy Rates in Different MGA-Based Synchronization Protocols in Heifers

Protocol	Estrus Detection/AI Method	Number of Heifers (n)	Pregnancy Rate to AI (%)	Reference
MGA-PG	Heat Detection & AI	153 (in MGA group)	36.1	[10]
14-day CIDR-PG	Heat Detection & AI	153 (in CIDR group)	46.3	[10]
7d-MGA + GnRH	Natural Service	23	61
14d-MGA + GnRH	Natural Service	22	55
MGA-GnRH-PG	Heat Detection & AI	-	67-75	[8]
MGA-PG	Heat Detection & AI	-	60-72	[8]

Table 2: Key Hormones in MGA-Based Synchronization Protocols

Hormone	Commercial Names	Function in Synchronization Protocols
Progestin	Melengestrol Acetate (MGA)	Suppresses estrus and ovulation, mimicking the luteal phase of the estrous cycle.
Prostaglandin F2α	Lutalyse®, Estrumate®, ProstaMate®, InSynch®	Causes regression of the corpus luteum (luteolysis), allowing the animal to return to estrus.
Gonadotropin-Releasing Hormone (GnRH)	Cystorelin®, Factrel®, Fertagyl®, Ovacyst®	Stimulates the release of Luteinizing Hormone (LH) from the pituitary gland, which induces ovulation.

Experimental Protocols

1. Estrus Detection Protocol

• Objective: To accurately identify heifers in standing estrus for timely artificial insemination.

• Methodology:

  • Visual Observation:

    • Observe heifers for signs of estrus for at least one hour, a minimum of three times per day (morning, noon, and evening).[4]

    • Primary sign of estrus is standing to be mounted by other animals.

    • Secondary signs include mounting other animals, restlessness, vocalization, clear mucus discharge from the vulva, and a swollen, reddened vulva.

  • Estrus Detection Aids:

    • Apply pressure-activated patches or tail paint to the tailhead of each heifer at the time of the PGF2α injection.

    • A triggered patch (color change) or rubbed-off paint indicates the heifer has been mounted and is likely in estrus.

    • Check aids at each visual observation period.

2. Artificial Insemination (AI) Protocol

• Objective: To properly deposit semen into the uterine body for optimal fertilization.

• Methodology:

  • Restraint: Securely and calmly restrain the heifer in a chute.

  • Hygiene: Clean the vulva area thoroughly with a paper towel to prevent contamination.

  • Gloving and Lubrication: Wear a shoulder-length obstetrical glove and apply a non-spermicidal lubricant.

  • Rectal Palpation: Insert the gloved hand into the rectum and locate the cervix.

  • AI Gun Insertion:

    • Insert the loaded and protected AI gun into the vagina at a 30-degree upward angle to avoid the urethral opening.

    • Gently guide the gun through the vagina to the external opening of the cervix.

  • Cervical Passage: Manipulate the cervix with the hand in the rectum to pass the AI gun through the cervical rings. Do not force the gun.

  • Semen Deposition: Once the tip of the gun is just through the cervix into the uterine body, slowly depress the plunger over about 5 seconds to deposit the semen.

  • Withdrawal and Record Keeping: Gently remove the AI gun. Record the date, time, heifer ID, and sire information.

3. Pregnancy Diagnosis via Transrectal Ultrasonography

• Objective: To determine pregnancy status at an early stage post-AI.

• Methodology:

  • Timing: Perform ultrasonography between 28 and 35 days post-AI for early pregnancy detection. A re-check around 60 days can confirm viability and detect early embryonic loss.

  • Equipment: Use a portable ultrasound machine with a 5.0 to 7.5 MHz linear rectal transducer.

  • Procedure:

    • Restrain the heifer in a chute.

    • Insert the lubricated transducer into the rectum.

    • Systematically scan both uterine horns to identify the presence of a fetus and amniotic fluid.

  • Confirmation of Pregnancy:

    • Visualization of an embryo with a heartbeat (as early as day 26).

    • Presence of amniotic fluid.

    • Presence of a corpus luteum on the ovary.

Mandatory Visualization

References

• 1. Basis of melengestrol acetate action as a progestin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. rep.bioscientifica.com [rep.bioscientifica.com]
• 3. Communication between genomic and non-genomic signaling events coordinate steroid hormone actions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Progesterone increases metabolism via the pentose phosphate pathway in bovine uterine epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Dose-dependent effects of melengestrol acetate (MGA) on plasma levels of estradiol, progesterone and luteinizing hormone in cycling heifers and influences on oestrogen residues in edible tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Control of the bovine estrous cycle with melengestrol acetate (MGA): a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. jme.bioscientifica.com [jme.bioscientifica.com]
• 8. connectsci.au [connectsci.au]
• 9. researchgate.net [researchgate.net]
• 10. Non-genomic actions of progesterone and estrogens in regulating reproductive events in domestic animals. | Semantic Scholar [semanticscholar.org]

Technical Support Center: Optimizing Melengestrol Acetate (MGA) Dosage for Non-Bovine Species

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use of melengestrol (B123420) acetate (B1210297) (MGA) in non-bovine species. It includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data summaries to facilitate successful experimental design and execution.

Troubleshooting Guides

This section addresses common issues encountered during the use of MGA for estrus synchronization and contraception in non-bovine species.

Problem	Potential Cause	Recommended Solution
Failure to Suppress Estrus	- Insufficient Dosage: The MGA dose may be too low for the species or individual animal's metabolic rate. - Inconsistent Feed Intake: Animals may not be consuming the full dose of MGA-treated feed daily.[1][2] - Incorrect Timing of Treatment: For seasonal breeders, treatment may have been initiated too close to the natural breeding season.	- Review dosage recommendations and adjust based on species-specific data and body weight.[3] - Ensure adequate bunk space and palatability of the feed to encourage consistent daily intake.[1][2] Monitor feeding behavior. - For seasonal breeders, begin MGA administration at least one month prior to the anticipated start of the breeding season.[3]
Low Fertility at First Estrus Post-Treatment	- Aged Follicle and Oocyte: Prolonged MGA treatment can lead to the ovulation of a persistent, aged follicle, resulting in reduced fertility.[4][5][6] - Sub-luteal Progesterone Levels: MGA may not fully mimic the luteal phase, leading to inadequate uterine environment for pregnancy.	- It is often recommended not to breed on the first estrus immediately following MGA withdrawal.[1][4] - For improved conception rates, a prostaglandin (B15479496) F2α (PGF2α) injection can be administered 17 to 19 days after the last MGA feeding to induce a new follicular wave and a more fertile estrus.[4][5]
Variable Estrus Response	- Individual Animal Variation: Metabolic rate, body condition, and underlying health can affect an individual's response to MGA.[1] - Social Hierarchy: In group-housed animals, dominant individuals may consume more of the treated feed, leading to under-dosing of subordinate animals.[7]	- Ensure animals are in good body condition before starting the protocol.[8] - Consider individual feeding or alternative administration methods (e.g., implants) for animals in a group setting to ensure accurate dosing.
Adverse Side Effects	- Uterine Pathology: Long-term use of progestins like MGA has been associated with endometrial hyperplasia and pyometra, particularly in canids and felids.[9] - Weight Gain: MGA can lead to an increase in body weight.[3][7] - Metabolic Disturbances: MGA can have glucocorticoid-like effects.[10][11]	- For long-term contraception, consider alternative methods like GnRH agonists.[9] Regular veterinary check-ups are recommended for animals on long-term MGA treatment. - Monitor animal body weight and adjust diet as necessary. - Be aware of potential metabolic effects and monitor animal health closely.
Implant-Related Issues	- Implant Loss or Migration: Implants can be lost or migrate from the insertion site, leading to contraceptive failure.[1] - Difficult Removal: Fibrous tissue can encapsulate the implant, making it difficult to locate and remove.	- Use proper surgical technique for implant insertion, including placing it in a "tunnel" created by blunt dissection and potentially suturing it in place.[1] - Consider using identification transponder microchips within the implant for easier localization.[12]

Frequently Asked Questions (FAQs)

Q1: How do I calculate the correct MGA dosage for a species not listed in the tables?

A1: Dosage calculation should be based on the animal's body weight (in kilograms) and the recommended dose per kg for a closely related species or a general recommendation for the animal's size category.[3] It is crucial to start with a conservative dose and monitor the animal's response closely. The general formula is:

Animal's Body Weight (kg) x Recommended Dose (mg/kg) = Total Daily Dose (mg)

Q2: Can MGA be used in pregnant animals?

A2: The use of MGA in pregnant animals is not recommended.[3] It can potentially lead to prolonged gestation, dystocia, or other complications.

Q3: What is the recommended duration of MGA treatment for estrus synchronization?

A3: The duration of MGA feeding for estrus synchronization varies by species but is typically between 8 to 14 days for sheep and goats.[13] Feeding MGA for longer than the recommended period can negatively impact fertility at the subsequent estrus.[1][5]

Q4: How soon after MGA withdrawal will estrus occur?

A4: Estrus is typically observed within 2 to 5 days after the cessation of MGA treatment.[1][4] However, as mentioned in the troubleshooting guide, fertility at this first estrus may be compromised.

Q5: Are there any safety precautions for humans handling MGA?

A5: Yes, MGA is a potent hormone. Protective gloves should be worn when handling the product to avoid absorption through the skin. Women who are pregnant or may become pregnant should be especially cautious.

Quantitative Data Summary

The following tables summarize recommended MGA dosages for various non-bovine species for both estrus synchronization and contraception.

Table 1: MGA Dosage for Estrus Synchronization in Select Non-Bovine Species

Species	Dosage	Duration of Treatment	Expected Outcome	Reference(s)
Ewe (Sheep)	0.125 - 0.25 mg/head/day (oral)	8 - 14 days	Estrus synchronization	[13]
Doe (Goat)	0.25 mg/head/day (oral)	8 - 14 days	Estrus synchronization	[13]
Mare (Horse)	0.044 mg/kg body weight/day (oral altrenogest, a similar progestin)	10 - 14 days	Estrus suppression and synchronization	[14]
Brown Brocket Deer	1.0 mg/animal/day (oral)	8 days	Estrus suppression for synchronization protocols	[4][13]

Table 2: MGA Dosage for Contraception in Select Non-Bovine Species

Species/Group	Dosage	Administration Method	Duration of Efficacy	Reference(s)
Captive Ungulates (e.g., Deer, Antelope)	1-2 mg/animal/day	Medicated feed	Continuous during treatment	[15]
Zoo Canids	Varies by species (refer to specialized dosing tables)	Implant	At least 2 years	[3]
Zoo Felids	Varies by species (refer to specialized dosing tables)	Implant	At least 2 years	[3][7]
Primates (New World)	Higher doses required compared to other primates	Implant	At least 2 years	[2][7]

Experimental Protocols

Protocol 1: Estrus Synchronization in Ewes using MGA

Objective: To synchronize estrus in a flock of ewes for timed artificial insemination or controlled natural breeding.

Materials:

• Melengestrol acetate (MGA) premix

• Appropriate feed carrier (e.g., ground corn, soybean meal)

• Scale for accurate weighing of MGA and feed

• Feed mixing equipment

• Prostaglandin F2α (PGF2α)

• Syringes and needles for PGF2α injection

Methodology:

• Animal Selection: Select healthy, cycling ewes with a good body condition score.

• MGA Feed Preparation:

  • Calculate the total daily MGA requirement for the entire group of ewes (Number of ewes x 0.25 mg/ewe).

  • Accurately weigh the required amount of MGA premix.

  • Thoroughly mix the MGA premix with a palatable feed carrier to ensure even distribution. Prepare fresh daily.

• MGA Administration:

  • Feed the MGA-treated supplement to the ewes once daily for 14 consecutive days.

  • Ensure all ewes have adequate access to the feed and consume their daily allotment.

• Post-MGA Period:

  • After the 14-day feeding period, cease MGA administration.

  • Do not expose ewes to rams for breeding during the first few days after MGA withdrawal as this estrus is sub-fertile.

• PGF2α Administration:

  • 17 to 19 days after the last MGA feeding, administer a luteolytic dose of PGF2α via intramuscular injection.

• Estrus Detection and Breeding:

  • Begin intensive estrus detection 24 to 72 hours after the PGF2α injection.

  • Ewes can be artificially inseminated at a fixed time (e.g., 48-54 hours post-PGF2α) or based on observed estrus. Alternatively, introduce rams for natural breeding.

Protocol 2: Contraception in Captive Canids using MGA Implants

Objective: To provide long-term, reversible contraception in captive canids to manage breeding programs.

Materials:

• Melengestrol acetate (MGA) implant of the appropriate size for the animal's weight[3]

• Surgical preparation supplies (clippers, antiseptic scrub, sterile drapes)

• Sterile surgical pack (scalpel, forceps, needle holders, suture material)

• Local anesthetic

• Gas sterilization (ethylene oxide) for the implant

• Implant insertion device (trocar) or forceps

Methodology:

• Dosage Calculation: Determine the correct implant size based on the animal's body weight and the recommended dosage for the specific canid species. Consult with the AZA Wildlife Contraception Center for specific recommendations.[3]

• Implant Sterilization: Sterilize the MGA implant using ethylene (B1197577) oxide gas. Do not autoclave , as heat can damage the implant and the hormone.[1]

• Animal Preparation:

  • Anesthetize the animal.

  • Surgically prepare an area on the dorsal midline, between the scapulae.

• Implant Insertion:

  • Make a small skin incision.

  • Using a trocar or forceps, create a subcutaneous tunnel.

  • Insert the MGA implant into the tunnel.

  • The implant can be sutured in place to prevent migration.[1]

• Closure: Close the skin incision with sutures or surgical staples.

• Post-Operative Care:

  • Monitor the animal for any signs of infection or inflammation at the insertion site.

  • House the animal individually for a short period to prevent conspecifics from disturbing the surgical site.[1]

• Implant Removal:

  • To reverse the contraceptive effect, the implant must be surgically removed.

  • Locate the implant by palpation or using a transponder if one was inserted.

  • Follow a similar surgical procedure for removal as for insertion.

Visualizations

Caption: MGA's intracellular signaling pathway.

References

• 1. Saint Louis Zoo | MGA Implant [stlzoo.org]
• 2. files.stlzoo.org [files.stlzoo.org]
• 3. researchgate.net [researchgate.net]
• 4. Successful Heifer Synchronization Using MGA [extension.sdstate.edu]
• 5. researchgate.net [researchgate.net]
• 6. Control of the bovine estrous cycle with melengestrol acetate (MGA): a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 8. AZA Wildlife Contraception Center programme for wild felids and canids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Naturally occurring and melengestrol acetate-associated reproductive tract lesions in zoo canids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Melengestrol Acetate (Veterinary Medicinal Products) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. files.stlzoo.org [files.stlzoo.org]
• 13. Progesterone receptor - Wikipedia [en.wikipedia.org]
• 14. acikders.ankara.edu.tr [acikders.ankara.edu.tr]
• 15. researchgate.net [researchgate.net]

Melengestrol Acetate (MGA) in Feed Matrix: A Technical Support Center

Welcome to the Technical Support Center for Melengestrol (B123420) Acetate (B1210297) (MGA) stability and degradation in feed matrices. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on experimental design, troubleshooting, and answers to frequently asked questions regarding the handling and analysis of MGA in animal feed.

Frequently Asked Questions (FAQs)

Q1: What is Melengestrol Acetate (MGA) and what is its primary application in animal feed?

A1: Melengestrol acetate (MGA) is a synthetic progestational steroid.[1] It is added to the feed of beef heifers to suppress estrus (heat), which leads to increased feed efficiency and weight gain.[1][2] MGA is typically fed for the duration of the fattening period, which can range from 90 to 150 days.[2]

Q2: What are the main factors that can affect the stability of MGA in a feed matrix?

A2: While specific quantitative data on MGA stability in feed is limited in publicly available literature, based on the stability of other feed additives, the primary factors of concern are:

• Temperature: High temperatures during feed processing (such as pelleting) and storage can accelerate the degradation of heat-sensitive compounds.[3][4]

• Moisture: High moisture content in feed can promote microbial growth and chemical reactions, potentially leading to the degradation of active ingredients.[5]

• Light: MGA has been shown to undergo rapid direct photolysis in aqueous solutions, with half-lives as short as 0.25 to 1 hour in natural sunlight.[6] Therefore, exposure of feed to direct sunlight should be minimized.

• pH: For liquid feed formulations, the pH must be maintained between 4.0 and 8.0 to ensure the stability and proper mixing of MGA.[7]

• Interactions with other feed components: Highly reactive ingredients, such as certain trace minerals (e.g., sulfates of copper, zinc, and iron), can catalyze oxidative degradation of other feed components.[8] While specific interactions with MGA are not well-documented, this is a potential source of instability.

Q3: What are the known degradation products of MGA?

A3: In in vitro studies using bovine liver microsomes, MGA is metabolized into several hydroxylated and dihydroxylated products.[9] However, the specific degradation products of MGA that may form directly in the feed matrix due to chemical instability (e.g., hydrolysis, oxidation) are not well-documented in the available scientific literature. It is known that MGA is stable in fresh bovine rumen fluid in vitro over 96 hours at 37°C.[1]

Q4: Are there regulatory limits for MGA residues in animal tissues?

A4: Yes, regulatory agencies in countries where MGA is approved for use have established maximum residue limits (MRLs) for MGA in edible tissues of cattle. For example, the Joint FAO/WHO Expert Committee on Food Additives (JECFA) has recommended MRLs for MGA in cattle tissues.[10][11] It is crucial to adhere to the specified withdrawal periods before slaughter to ensure that residues in meat do not exceed these limits.[12] The European Union has prohibited the use of MGA for growth promotion in farm animals.[10]

Troubleshooting Guides

This section provides troubleshooting for common issues encountered during the analysis of MGA in feed samples.

Low Recovery of MGA from Feed Matrix

Potential Cause	Suggested Solution
Incomplete Extraction	Ensure the feed sample is finely ground to increase the surface area for solvent interaction. Verify that the extraction solvent is appropriate for the feed type (e.g., hexane (B92381) for dry feeds, methanol (B129727) for liquid supplements) and that the extraction time and agitation are sufficient.[13][14] A Soxhlet extraction method can be employed for exhaustive extraction from dry feeds.[14][15]
Matrix Interference	Complex feed matrices can interfere with MGA quantification.[14] Employ a robust sample cleanup procedure, such as solid-phase extraction (SPE) or preparatory liquid chromatography (LC), to remove interfering compounds before analysis.[13][16][17]
Degradation during Sample Preparation	Avoid exposing samples and extracts to high temperatures or direct light during processing. Use amber glassware and keep samples on ice when possible.[6]
Improper Solvent Polarity	During liquid-liquid partitioning steps, ensure the polarity of the solvents is appropriate to partition MGA effectively. For example, partitioning from hexane into aqueous methanol and then into methylene (B1212753) chloride is a common procedure.[15]

High Variability in Analytical Results

Potential Cause	Suggested Solution
Non-Homogeneous Sample	Ensure the feed sample is thoroughly mixed before taking a subsample for analysis. MGA is added at very low concentrations, so uniform distribution is critical.
Inconsistent Sample Cleanup	Ensure the SPE or other cleanup steps are performed consistently for all samples. Inconsistent elution volumes or flow rates can lead to variable recoveries.
Instrumental Instability	Check the stability of your analytical instrument (e.g., HPLC, LC-MS). Fluctuations in pump flow rate, detector response, or column temperature can lead to variable results.[18]
Inadvertent Substitution of Reagents	A collaborative study on MGA analysis noted that the substitution of ethanol-free chloroform (B151607) for the specified ethanol-containing reagent grade chloroform led to lower than expected recoveries. Always use the exact reagents specified in the validated method.

Experimental Protocols

Protocol for MGA Stability Testing in a Solid Feed Matrix

This protocol outlines a general procedure for assessing the stability of MGA in a solid feed matrix under defined storage conditions.

• Feed Preparation:

  • Obtain a representative batch of the solid feed matrix (without MGA).

  • Fortify the feed with a known concentration of MGA standard solution to achieve the desired final concentration (e.g., 0.5 mg/kg).

  • Thoroughly mix the fortified feed to ensure homogeneous distribution of MGA.

• Storage Conditions:

  • Divide the fortified feed into multiple portions and store in appropriate containers that mimic commercial packaging.

  • Expose the samples to different environmental conditions (e.g., 25°C/60% RH, 40°C/75% RH) for a defined period (e.g., 3-6 months).

  • Include a control group stored at -20°C to minimize degradation.

• Sampling and Analysis:

  • At specified time points (e.g., 0, 1, 3, and 6 months), collect samples from each storage condition.

  • Extract MGA from the feed samples using a validated extraction method (see below).

  • Quantify the MGA concentration using a validated analytical method (e.g., HPLC-UV or LC-MS/MS).

• Data Analysis:

  • Calculate the percentage of MGA remaining at each time point relative to the initial concentration (time 0).

  • Determine the degradation rate and shelf-life of MGA under each storage condition.

Protocol for Extraction and Cleanup of MGA from Solid Feed

This protocol is a composite of methods described in the literature.[13][14][15]

• Extraction:

  • Weigh a representative sample of the ground feed (e.g., 10 g).

  • Perform a Soxhlet extraction with n-hexane for several hours.

• Liquid-Liquid Partitioning:

  • Evaporate the hexane extract to dryness.

  • Redissolve the residue in hexane and partition it against aqueous methanol.

  • Collect the methanol layer and partition it against methylene chloride.

  • Collect the methylene chloride layer, which contains the MGA.

• Column Chromatography Cleanup:

  • Evaporate the methylene chloride extract to dryness.

  • Redissolve the residue in a small volume of a suitable solvent (e.g., methanol).

  • Pass the solution through a cleanup column (e.g., silica (B1680970) gel or alumina) to remove interfering substances.

  • Elute the MGA from the column with an appropriate solvent mixture.

• Final Preparation:

  • Evaporate the eluate to dryness.

  • Reconstitute the residue in the mobile phase for HPLC or LC-MS/MS analysis.

Visualizations

References

• 1. fao.org [fao.org]
• 2. Clinical Use of Progestins and Their Mechanisms of Action: Present and Future (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Progesterone Receptor Signaling Mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The fate of trenbolone acetate and melengestrol acetate after application as growth promoters in cattle: environmental studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. animine.eu [animine.eu]
• 6. fao.org [fao.org]
• 7. fao.org [fao.org]
• 8. WHO | JECFA [apps.who.int]
• 9. Melengestrol acetate (MGAF) - Medicating Ingredient Brochure - inspection.canada.ca [inspection.canada.ca]
• 10. m.youtube.com [m.youtube.com]
• 11. Determination of melengestrol acetate in feedstuffs with liquid chromatographic preparatory column cleanup and quantitative analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Progestins - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. progesterone receptor signaling pathway Gene Ontology Term (GO:0050847) [informatics.jax.org]
• 14. Signaling inputs to progesterone receptor gene regulation and promoter selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 15. fda.gov [fda.gov]
• 16. mhlw.go.jp [mhlw.go.jp]
• 17. Gas-liquid chromatographic determination of melengestrol acetate in cattle feed supplements: collaborative study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Melengestrol Acetate-Induced Persistent Follicles

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering persistent follicles in livestock following the use of melengestrol (B123420) acetate (B1210297) (MGA) for estrous synchronization.

Frequently Asked Questions (FAQs)

Q1: What is melengestrol acetate (MGA) and how does it lead to persistent follicles?

A1: Melengestrol acetate (MGA) is a synthetic progestin used to suppress estrus and synchronize the estrous cycle in cattle.[1][2] It is administered orally, typically in feed, for a specific duration.[3][4] When MGA is administered in the absence of a functional corpus luteum (CL), it prevents the dominant follicle from regressing, leading to the formation of a persistent follicle.[1][5] This occurs because MGA suppresses the luteinizing hormone (LH) surge necessary for ovulation, but LH pulses may still be sufficient to sustain the follicle.[5]

Q2: Why is the ovulation following a standard MGA protocol often associated with reduced fertility?

A2: The first ovulation after the withdrawal of a standard MGA feeding period often involves an aged, persistent follicle.[2][5] This oocyte has a decreased potential for fertilization and subsequent embryonic development, leading to lower conception rates.[5]

Q3: What are the common signs of a persistent follicle in an animal?

A3: A key indicator of a persistent follicle is the presence of a large follicular structure on the ovary (often >15 mm in diameter) in the absence of a corpus luteum, which can be identified via transrectal ultrasonography.[6][7] Animals may also fail to exhibit estrus at the expected time after MGA withdrawal.

Q4: Can MGA-induced persistent follicles be resolved to improve fertility?

A4: Yes, several protocols have been developed to overcome the negative effects of MGA-induced persistent follicles on fertility. These typically involve the administration of hormones to either induce ovulation of the persistent follicle and initiate a new follicular wave or to regress the persistent follicle.[1][6][7]

Troubleshooting Guides

This section addresses specific issues that may arise during or after MGA-based synchronization protocols.

Issue 1: A significant number of animals have developed persistent follicles after the MGA feeding period.

Cause: This is an expected outcome when MGA is fed in the absence of a corpus luteum.[1][5] The protocol may not have included a mechanism to ensure the presence of a CL or to manage the resulting persistent follicle.

Solution: Implement a modified MGA protocol that incorporates gonadotropin-releasing hormone (GnRH) or human chorionic gonadotropin (hCG) to induce ovulation and formation of a new CL.

• GnRH-Based Protocols: Administering GnRH at the beginning of the MGA feeding period can induce ovulation, leading to the formation of a CL and preventing the development of a persistent follicle.[1][5] Another approach is to use GnRH after MGA withdrawal to induce ovulation of the persistent follicle.

• hCG-Based Protocols: hCG can be used as an alternative to GnRH to induce ovulation due to its LH-like activity.[8] It can be particularly effective in inducing ovulation of larger follicles.[8][9]

Issue 2: Poor estrus response after MGA withdrawal and prostaglandin (B15479496) F2α (PGF2α) injection.

Cause:

• Inadequate MGA Intake: Inconsistent consumption of the MGA-treated feed can lead to premature return to estrus in some animals and a failure to synchronize the entire group.[3][4]

• Incorrect Timing of PGF2α: PGF2α is only effective in the presence of a mature CL. If the timing of the injection is incorrect relative to the stage of the estrous cycle, luteolysis will not occur, and animals will not come into estrus.[10]

Solution:

• Ensure Proper MGA Consumption: Provide adequate bunk space to allow all animals to eat simultaneously.[3][4] Monitor for signs of estrus during the feeding period to identify animals that may not be consuming enough MGA.[3]

• Optimize PGF2α Timing: Adhere strictly to proven MGA-PGF2α protocols that specify the interval between the last MGA feeding and the PGF2α injection (e.g., 17-19 days).[9][10]

Issue 3: Low pregnancy rates despite a synchronized estrus.

Cause: This is often the result of breeding to the ovulation of a persistent, aged follicle that has reduced fertility.[5]

Solution: Employ protocols designed to turnover the follicular wave and induce the ovulation of a new, healthy dominant follicle.

• MGA-Select Synch: This protocol involves feeding MGA for 14 days, followed by a GnRH injection 12 days after MGA withdrawal, and a PGF2α injection 7 days after GnRH. This sequence helps to synchronize a new follicular wave before insemination.[9]

• Estradiol (B170435) Treatment: Exogenous estrogen can be used to regress a persistent dominant follicle, followed by the recruitment and ovulation of a new, fertile follicle.[6][7]

Quantitative Data Summary

The following tables summarize quantitative data from studies evaluating different protocols to overcome MGA-induced persistent follicles.

Table 1: Comparison of Pregnancy Rates in Heifers Treated with Different MGA Protocols

Treatment Protocol	Number of Animals (n)	Pregnancy Rate (%)	Reference
7d-MGA + GnRH at start	23	61%	[1][5]
14d-MGA + GnRH at start	22	55%	[1][5]
MGA-PG (Control)	-	-
MGA-PG + GnRH at PGF	508	56.3% (TAI)	[11]
MGA-PG (No GnRH at PGF)	1016	57.3% (TAI)	[11]

Table 2: Effect of Hormonal Interventions on Follicle Dynamics

Treatment	Outcome	Follicle Diameter (mm)	Reference
MGA only	Ovulation of persistent follicle	19.8 ± 0.6	[6][7]
Control	Normal ovulation	15.1 ± 0.8	[6][7]
MGA + Estradiol Valerate (B167501)	Regression of persistent follicle & ovulation of new follicle	14.8 ± 0.7	[6][7]

Experimental Protocols

Protocol 1: MGA with GnRH Administration at the Onset

• Objective: To prevent the formation of persistent follicles by inducing ovulation and the formation of a corpus luteum at the beginning of the MGA feeding period.[1][5]

• Methodology:

  • On Day 0, administer a 2 mL intramuscular injection of GnRH to all heifers.[5]

  • From Day 0 to Day 13, provide feed containing MGA at a rate of 0.5 mg per head per day.[1]

  • On Day 20 (7 days after MGA withdrawal), administer an intramuscular injection of PGF2α to lyse the corpus luteum.[1]

  • Observe for estrus and perform artificial insemination (AI) 12 hours after the onset of estrus.

Protocol 2: Regression of Persistent Follicle with Estradiol Valerate

• Objective: To regress an existing persistent follicle and induce the emergence of a new, fertile follicular wave.[6][7]

• Methodology:

  • Administer MGA at 0.5 mg/cow/day for 14 days (Day 0 to Day 13).[6][7]

  • On Day 6 and Day 8, administer 25 mg of PGF2α to regress any existing CL.[6][7]

  • On Day 10, inject 5 mg of estradiol-17β or estradiol valerate intramuscularly.[7]

  • Withdraw MGA on Day 14.

  • Observe for behavioral estrus and perform AI 12 hours after detection.

Visualizations

Caption: Mechanism of MGA-induced persistent follicle formation.

Caption: Troubleshooting workflow for MGA synchronization protocols.

Caption: GnRH signaling pathway for ovulation induction.

References

• 1. "Improving Fertility While Synchronizing Estrus in Beef Heifers When Fe" by Anisa Olavarria [lair.etamu.edu]
• 2. Estrous Synchronization in Cattle | Mississippi State University Extension Service [extension.msstate.edu]
• 3. iowabeefcenter.org [iowabeefcenter.org]
• 4. beefrepro.org [beefrepro.org]
• 5. lair.etamu.edu [lair.etamu.edu]
• 6. Persistence of the dominant follicle during melengestrol acetate administration and its regression by exogenous estrogen treatment in beef cattle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. Roles of hCG in Advancing Follicular Growth to Ovulation after Concurrent Injections of PGF2α and GnRH in Postpubertal Holstein Heifers Bearing a CL - PMC [pmc.ncbi.nlm.nih.gov]
• 9. beefrepro.org [beefrepro.org]
• 10. vet.k-state.edu [vet.k-state.edu]
• 11. 218 Effect of GnRH injection at -72 h in MGA-PG estrus synchronization protocol - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Estrus Synchronization with MGA Protocols

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to reduce variability in estrus response to Melengestrol (B123420) Acetate (MGA) protocols.

Troubleshooting Guides

This section addresses specific issues that may arise during the implementation of MGA-based estrus synchronization protocols.

Issue 1: Low or Variable Estrus Response Following MGA Protocol

• Question: We've completed an MGA-based synchronization protocol, but the estrus response is lower than expected, or the timing of estrus is highly variable among individuals. What are the potential causes and solutions?

• Answer: Several factors can contribute to a suboptimal estrus response. A systematic review of your protocol and animal management is crucial.

  • Inconsistent MGA Consumption: The cornerstone of a successful MGA protocol is the consistent daily intake of the correct dosage (0.5 mg/head/day).[1][2] Under-consumption can lead to premature estrus during the feeding period, while over-consumption may delay the return to estrus after withdrawal.[3]

    • Troubleshooting:

      • Bunk Space: Ensure adequate bunk space (approximately 2 feet per head) to allow all animals to eat simultaneously.[3]

      • Feeding Time: Feed the MGA supplement at the same time each day.[3]

      • Ration Mixing: If using a total mixed ration (TMR), ensure the MGA is thoroughly and evenly mixed to prevent selective consumption. Consider feeding the MGA portion of the TMR first.[4]

      • Observation: Monitor for signs of estrus during the MGA feeding period, as this indicates inconsistent intake.[1][5]

  • Animal-Related Factors: The physiological status of the animals plays a critical role.

    • Troubleshooting:

      • Body Condition Score (BCS): Heifers should be at an adequate BCS (ideally 5 or greater on a 9-point scale) and have reached 55-65% of their mature body weight before starting the protocol.[6] Over-conditioned heifers may also show inconsistent responses.[3]

      • Puberty Status: MGA protocols are more effective in heifers that are already cycling (pubertal). Including a progestin like MGA can help induce cyclicity in some prepubertal heifers.[7] Consider a pre-breeding reproductive tract scoring to assess maturity.

      • Postpartum Interval: For cows, ensure they are at least 45 days postpartum before initiating a synchronization program.[8]

  • Protocol Adherence: Precise timing of injections is critical for success.

    • Troubleshooting:

      • Prostaglandin (B15479496) (PGF2α) Administration: Administering PGF2α at the correct time after MGA withdrawal is crucial. Delaying the interval between the last MGA feeding and the PGF2α injection from 17 to 19 days has been shown to improve the synchrony of estrus.[9][10]

      • GnRH Administration: In protocols that include Gonadotropin-Releasing Hormone (GnRH), such as the MGA Select protocol, the timing of the GnRH injection is vital for synchronizing follicular waves.[1]

Issue 2: High Incidence of Estrus During the MGA Feeding Period

• Question: We are observing a significant number of heifers showing signs of estrus while they are still supposed to be on the MGA feed. Why is this happening and how can we prevent it?

• Answer: This is a clear indication of insufficient MGA consumption by some individuals in the group.[1][5]

  • Troubleshooting:

    • Review Feeding Management: Immediately assess your feeding practices.

      • Is there enough bunk space for all animals to eat at once without competition?

      • Is the MGA supplement being evenly distributed in the feed?

      • Are dominant animals preventing more timid ones from accessing the feed?

    • Carrier Palatability: Ensure the carrier for the MGA is palatable to the animals.

    • Observation: Identify and potentially separate the animals showing estrus to ensure they do not disrupt the synchronization of the rest of the herd. However, the primary focus should be on rectifying the feed management issue.

Issue 3: Low Conception Rates Despite a Good Estrus Response

• Question: We achieved a tight synchrony of estrus, but the subsequent conception rates are disappointingly low. What could be the cause?

• Answer: Low conception rates following a good estrus response can be due to several factors related to the timing of insemination, semen quality, and post-insemination management.

  • Breeding on the First Heat Post-MGA: It is critical not to breed on the first estrus that occurs 2 to 3 days after MGA withdrawal. This heat is subfertile and will result in very poor conception rates.[3][4] The MGA-PG protocol is designed for breeding on the second heat after MGA withdrawal.[11]

  • Timing of Artificial Insemination (AI): Proper timing of AI relative to the onset of standing heat is crucial. A common practice is to inseminate 12 hours after the first observation of standing heat.[11]

  • Semen Handling and AI Technique: Improper handling of semen or poor AI technique can significantly impact fertility. Ensure that semen is thawed correctly and that insemination is performed by a skilled technician.

  • Animal Health: Underlying health issues can affect fertility even with successful synchronization. Ensure animals are on a good herd health program.[8]

Frequently Asked Questions (FAQs)

Q1: What is the standard MGA-PG protocol?

A1: The most common MGA-PG protocol involves:

• Days 1-14: Feed MGA at a rate of 0.5 mg per head per day.[11]

• Day 33 (19 days after MGA withdrawal): Administer an injection of prostaglandin (PGF2α).[9][11]

• Heat Detection and AI: Observe for estrus and artificially inseminate approximately 12 hours after standing heat is detected.[11]

Q2: What are the advantages and disadvantages of using MGA protocols compared to CIDR-based protocols?

A2:

• Advantages of MGA:

  • Cost-effective: MGA is generally less expensive than using a Controlled Internal Drug Release (CIDR) insert.[12]

  • Less handling: MGA protocols typically require fewer times handling the animals through a chute compared to some CIDR protocols.[12]

• Disadvantages of MGA:

  • Variability in consumption: Success is highly dependent on consistent daily intake by every animal, which can be a challenge.[3]

  • Longer duration: MGA protocols have a longer overall duration (around 33 days) compared to some shorter CIDR protocols.[7]

  • Heifers only: MGA is only approved for use in heifers, whereas CIDRs can be used in both heifers and cows.[8]

Q3: Can MGA protocols be used for fixed-time artificial insemination (FTAI)?

A3: While the standard MGA-PG protocol is not ideal for FTAI, modifications that incorporate GnRH, such as the MGA Select or 7-11 Synch protocols, are designed to improve the synchrony of ovulation and allow for successful FTAI.[1][13] However, some studies suggest that CIDR-based protocols may result in higher pregnancy rates for FTAI in heifers compared to MGA-based protocols.[10][14]

Q4: What is the "7-11 Synch" protocol and how does it differ from the standard MGA-PG protocol?

A4: The 7-11 Synch protocol is a shorter MGA-based protocol designed to improve the synchrony of estrus.[1][15]

• MGA Feeding: MGA is fed for 7 days instead of 14.[2]

• Hormone Administration: It involves a specific sequence of PGF2α and GnRH injections following MGA withdrawal to more tightly control follicular development.[2][16]

• Estrus Synchrony: Studies have shown that the 7-11 Synch protocol can result in a higher degree of estrus synchrony compared to other protocols like the GnRH-PG (Select Synch) protocol.[1][2]

Q5: How does body condition score (BCS) impact the success of MGA protocols?

A5: Body condition score is a critical factor. Heifers that are too thin (low BCS) may not be cycling and will not respond well to the synchronization protocol. Conversely, heifers that are overly fat may also have a reduced and more variable response to the protocol.[3] Aim for a moderate BCS of 5-6 on a 9-point scale for optimal results.

Data Presentation

Table 1: Comparison of Estrus Response and Pregnancy Rates in Different MGA-Based Protocols

Protocol	Estrus Response Rate (%)	AI Pregnancy Rate (%)	Degree of Synchrony
MGA-PG	77.4%[12]	36.1%[12]	Good, improved by 19-day interval[9][10]
CIDR (14-day)	71.5%[12]	46.3%[12]	Good
7-11 Synch	95%	68% (during peak response)[1][2]	High (91% in peak period)[1][2]
MGA/Select Synch	82%[17]	46%[17]	Good
GnRH-PG (Select Synch)	69%	47% (during peak response)[1][2]	Moderate

Note: Results can vary based on herd health, nutrition, and management.

Experimental Protocols

1. MGA-PG Protocol (Heat Detection)

• Objective: To synchronize estrus in a group of heifers for artificial insemination based on detected heat.

• Methodology:

  • Day 1-14: Provide a feed supplement containing Melengestrol Acetate (MGA) to ensure each heifer consumes 0.5 mg of MGA per day.

  • Day 15-32: Continue normal feeding without MGA.

  • Day 33: Administer a luteolytic dose of Prostaglandin F2α (PGF2α) via intramuscular injection to all heifers.

  • Day 33 onwards: Begin intensive heat detection. Observe heifers for signs of standing estrus at least twice daily.

  • Artificial Insemination: Inseminate heifers approximately 12 hours after the onset of standing estrus.

2. 7-11 Synch Protocol (for Tighter Estrus Synchrony)

• Objective: To achieve a more concentrated period of estrus expression for more efficient AI.

• Methodology:

  • Day 1-7: Feed MGA at a rate of 0.5 mg per head per day.

  • Day 7: On the last day of MGA feeding, administer an injection of PGF2α.

  • Day 11 (4 days after MGA withdrawal): Administer an injection of Gonadotropin-Releasing Hormone (GnRH).

  • Day 18 (11 days after MGA withdrawal): Administer a second injection of PGF2α.

  • Heat Detection and AI: Observe for estrus and inseminate accordingly. A high proportion of animals are expected to show estrus between 42 and 66 hours after the final PGF2α injection.[1][15]

Mandatory Visualizations

Caption: Hormonal signaling pathway of the bovine estrous cycle.

Caption: Experimental workflow for the MGA-PG synchronization protocol.

Caption: Troubleshooting logic for low estrus response in MGA protocols.

References

• 1. iowabeefcenter.org [iowabeefcenter.org]
• 2. beefrepro.org [beefrepro.org]
• 3. Successful Heifer Synchronization Using MGA [extension.sdstate.edu]
• 4. Guide to Estrus Synchronization Products | MU Extension [extension.missouri.edu]
• 5. publications.mgcafe.uky.edu [publications.mgcafe.uky.edu]
• 6. Effects of body condition score and score change on the reproductive performance of dairy cows: a meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. publications.mgcafe.uky.edu [publications.mgcafe.uky.edu]
• 8. Estrous Synchronization in Cattle | Mississippi State University Extension Service [extension.msstate.edu]
• 9. iowabeefcenter.org [iowabeefcenter.org]
• 10. bovine-elite.com [bovine-elite.com]
• 11. beef-cattle.extension.org [beef-cattle.extension.org]
• 12. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 13. Developing Precise Methods of Estrous Cycle Control for Beef Cows and Heifers - UNIVERSITY OF MISSOURI [portal.nifa.usda.gov]
• 14. coffey.k-state.edu [coffey.k-state.edu]
• 15. Development of an estrus synchronization protocol for beef cattle with short-term feeding of melengestrol acetate: 7-11 synch - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 17. researchgate.net [researchgate.net]

Technical Support Center: Melengestrol Acetate (MGA) Consumption in Pasture Systems

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with melengestrol (B123420) acetate (B1210297) (MGA) consumption in pasture-based cattle systems.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of inconsistent MGA consumption in pasture-based studies?

A1: The primary cause of inconsistent melengestrol acetate (MGA) consumption in pasture systems is variability in individual animal supplement intake.[1][2] Unlike in confinement settings, where feed delivery can be more precisely controlled, pasture supplementation is subject to numerous factors that can lead to individual heifers consuming more or less than the target dose.

Q2: What are the consequences of inconsistent MGA intake?

A2: Inconsistent MGA intake directly impacts the efficacy of estrus synchronization protocols.

• Underconsumption: If a heifer does not consume the required daily dose of MGA, she may return to estrus prematurely during the feeding period, which reduces the synchronization response.[2]

• Overconsumption: Heifers that consume too much MGA may have a delayed return to estrus after the feeding period, again disrupting the synchronization of the group.[2] Both scenarios can lead to a wider window of estrus expression and lower pregnancy rates to artificial insemination (AI).[2]

Q3: How can MGA be delivered in a pasture setting?

A3: MGA can be delivered through various supplementation methods in pasture settings, each with its own advantages and challenges:

• Top-dressing on a grain or protein carrier: This is a common method where MGA is mixed with a palatable feed and offered daily.[3] Success depends on all animals having adequate access to the feed bunk simultaneously.[3]

• Inclusion in a total mixed ration (TMR): For operations with the necessary equipment, incorporating MGA into a TMR can help ensure a more consistent intake, provided bunk management is excellent.[2]

• Nutritional blocks: MGA can be incorporated into molasses-based blocks.[4] This method offers convenience but can lead to high variability in individual consumption.[4]

• Liquid feeds: MGA is also available in liquid formulations that can be mixed into supplements.[5]

Q4: What is the recommended daily dose of MGA for estrus suppression in heifers?

A4: The standard recommended dose of MGA for estrus suppression in heifers is 0.5 mg per head per day.[2][6] This dosage is critical for effective suppression of the estrous cycle.

Q5: For how long should MGA be fed for estrus synchronization?

A5: For estrus synchronization, MGA is typically fed for a period of 14 consecutive days.[2][6] Following the 14-day feeding period, a prostaglandin (B15479496) F2α (PGF2α) injection is commonly administered 19 days after MGA withdrawal to synchronize estrus.[6]

Troubleshooting Guides

Issue 1: Heifers are displaying estrus during the MGA feeding period.

This indicates that some animals are not consuming a sufficient daily dose of MGA to suppress their estrous cycle.

Troubleshooting Steps:

• Verify MGA Dosage and Mixing:

  • Confirm that the MGA is being mixed into the supplement at the correct concentration to deliver 0.5 mg per head per day based on the targeted supplement intake.

  • Ensure that the MGA is thoroughly and evenly mixed throughout the carrier feed to prevent "hot spots" and areas with little to no MGA.

• Evaluate Bunk Space and Management:

  • Inadequate bunk space is a primary cause of uneven supplement intake.[2] Ensure there is enough space for all heifers to eat simultaneously. A general recommendation is to provide at least 18 to 24 inches of bunk space per heifer.[7]

  • Observe feeding behavior. Dominant heifers may be preventing more timid heifers from accessing the feed. If this is the case, consider creating more feeding locations or separating dominant animals.

• Assess Supplement Palatability:

  • If heifers are not readily consuming the supplement, the carrier feed may not be palatable. Consider changing the carrier to a more desirable feedstuff.

  • To improve consumption, you can remove free-choice salt from the pasture before MGA feeding and include a small amount of salt in the MGA supplement.[8]

• Check for Underlying Health Issues:

  • Individual animals that are sick or have other health problems may have reduced appetites and therefore not consume enough supplement. Visually inspect all animals for signs of illness.

Issue 2: A wide window of estrus expression is observed after the MGA withdrawal and PGF2α injection.

This suggests that while some heifers are responding correctly to the protocol, others are either responding early or late, likely due to inconsistent MGA consumption during the feeding period.

Troubleshooting Steps:

• Review MGA Feeding Protocol:

  • Ensure that MGA was fed for the full 14-day period and that the PGF2α injection was administered at the correct time (typically 19 days after MGA withdrawal).[6]

  • Confirm that the MGA supplement was offered at the same time each day to encourage consistent consumption patterns.[2]

• Investigate Potential for Overconsumption:

  • Overconsumption of MGA can delay the return to estrus.[2] This can be more common with highly palatable supplements or in situations where timid heifers have limited access and then overeat when they do get to the bunk.

  • Consider the form of supplementation. For example, molasses blocks can lead to some animals consuming much more than the target amount.

• Evaluate Heifer Body Condition:

  • Heifers that are in poor body condition (too thin) may be less likely to cycle and respond to the synchronization protocol.[9] Conversely, over-conditioned heifers may also have an inconsistent response.[2]

Data Presentation

Table 1: Factors Influencing Supplement Intake Variation in Pasture Systems

Factor	Description	Impact on MGA Consumption
Bunk Space	The linear space available at the feed bunk per animal.	Inadequate space leads to competition and uneven intake.[2]
Social Hierarchy	The dominance structure within the herd.	Dominant animals can prevent subordinate animals from accessing feed.
Supplement Form	The physical form of the supplement (e.g., loose feed, pellets, blocks).	Blocks can lead to higher intake variability compared to loose feeds.
Palatability	The taste and attractiveness of the supplement carrier.	Poor palatability will result in reduced and inconsistent consumption.
Feeding Frequency	How often the supplement is provided.	Daily feeding at a consistent time is recommended for MGA.[2]
Forage Availability	The quantity and quality of available pasture.	When forage is scarce, heifers may be more aggressive at the supplement feeder, increasing intake variability.

Table 2: Example of Individual Supplement Intake Variation in Grazing Cattle

Note: This data is for general supplement intake and not specific to MGA, but it illustrates the potential for wide variation in consumption among individual animals in a pasture setting.

Parameter	Value	Source
Coefficient of Variation (CV) for Daily Molasses-Lick Block Intake	146.41%	[10]
CV for Mineral Block Intake	44%
CV for Molasses Lick Supplement	64%
CV for Hand-Fed Supplement (influenced by cow age)	21%	[11]

Experimental Protocols

Protocol 1: Monitoring Individual MGA Supplement Intake Using Electronic Feeders

This protocol outlines a method for quantifying individual MGA supplement consumption in a pasture-based research setting using electronic feeders.

Objective: To accurately measure the daily MGA supplement intake of individual heifers in a group pasture setting.

Materials:

• Electronic feeder system (e.g., SmartFeed, C-Lock Inc.) capable of identifying individual animals and recording feed disappearance.[1][12][13][14]

• Radio Frequency Identification (RFID) ear tags for each heifer.[1][12][14]

• MGA supplement formulated to be delivered through the electronic feeder.

• A well-fenced pasture with a designated area for the electronic feeder.

• Data acquisition and analysis software compatible with the feeder system.

Methodology:

• Acclimation Period (14 days):

  • Fit all heifers with RFID ear tags.[13]

  • Introduce the heifers to the pasture containing the electronic feeder.

  • For the first 7 days, allow heifers to explore and become accustomed to the feeder without dispensing any feed.

  • For the following 7 days, load the feeder with a non-medicated, palatable supplement similar to the MGA carrier to train the heifers to use the feeder.[13]

• Experimental Period (14 days of MGA feeding):

  • Empty the feeder of the non-medicated supplement and load it with the MGA-containing supplement.

  • Program the electronic feeder to recognize each heifer's RFID tag and to dispense a specific amount of the MGA supplement per visit or per day, depending on the system's capabilities.

  • The system will record the date, time, duration of each visit, and the amount of supplement consumed by each individual heifer.[1][12][14]

• Data Collection and Analysis:

  • Download the data from the electronic feeder daily.

  • Calculate the total daily MGA intake for each heifer by multiplying the amount of supplement consumed by the concentration of MGA in the supplement.

  • Analyze the data to determine the mean daily MGA intake, the standard deviation, and the coefficient of variation (CV) for the group.

  • Correlate individual MGA intake data with estrus response and subsequent pregnancy rates.

Mandatory Visualization

Caption: Troubleshooting workflow for inconsistent MGA consumption.

Caption: Key factors that influence individual MGA intake.

Caption: Workflow for an MGA intake monitoring experiment.

References

• 1. Utilizing an electronic feeder to measure individual mineral intake, feeding behavior, and growth performance of cow-calf pairs grazing native range - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Successful Heifer Synchronization Using MGA [extension.sdstate.edu]
• 3. lair.etamu.edu [lair.etamu.edu]
• 4. animal-reproduction.org [animal-reproduction.org]
• 5. fda.gov [fda.gov]
• 6. beef-cattle.extension.org [beef-cattle.extension.org]
• 7. beefrepro.org [beefrepro.org]
• 8. ssmcoop.com [ssmcoop.com]
• 9. When Estrus Synch Goes Sideways: Practical Troubleshooting for Beef Producers - Drovers [drovers.com]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. Utilizing an electronic feeder to measure individual mineral intake, feeding behavior, and growth performance of cow–calf pairs grazing native range - PMC [pmc.ncbi.nlm.nih.gov]
• 13. academic.oup.com [academic.oup.com]
• 14. digitalcommons.unl.edu [digitalcommons.unl.edu]

Technical Support Center: Minimizing Melengestrol Acetate (MGA) Interference in Hormone Assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering potential interference from melengestrol (B123420) acetate (B1210297) (MGA) in hormone assays.

Frequently Asked Questions (FAQs)

Q1: What is melengestrol acetate (MGA) and why might it interfere with my hormone assay?

A1: Melengestrol acetate (MGA) is a synthetic progestin, a type of steroid hormone, used primarily in the cattle industry to suppress estrus and improve feed efficiency.[1] Due to its structural similarity to progesterone (B1679170), MGA can cross-react with antibodies used in immunoassays for progesterone, leading to falsely elevated results.[2][3]

Q2: Which hormone assays are most likely to be affected by MGA interference?

A2: Progesterone immunoassays (e.g., ELISA, RIA, chemiluminescence assays) are the most susceptible to interference from MGA due to the structural similarity between the two molecules.[2] While less common, high concentrations of MGA could potentially interfere with assays for other steroid hormones or exhibit off-target effects in cell-based assays that respond to glucocorticoids or estrogens.

Q3: What are the typical signs of MGA interference in my assay results?

A3: Signs of MGA interference can include:

• Unexpectedly high progesterone levels that do not correlate with the expected physiological state of the animal.

• Lack of parallelism in serial dilution experiments, where the measured hormone concentration does not decrease linearly as the sample is diluted.

• Poor recovery of a known amount of progesterone spiked into a sample.

Q4: How can I confirm if MGA is present in my samples?

A4: The most reliable method for confirming the presence and concentration of MGA in your samples is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[2][4] This technique is highly specific and can distinguish MGA from other steroid hormones.

Q5: Are there any immunoassays that are not affected by MGA?

A5: It is difficult to guarantee that any progesterone immunoassay will be completely free from MGA interference without specific validation. Assays that use highly specific monoclonal antibodies may have reduced cross-reactivity. However, it is always recommended to validate the assay for your specific sample type if MGA contamination is suspected.

Troubleshooting Guides

If you suspect MGA is interfering with your hormone assay, follow these troubleshooting steps:

Guide 1: Initial Assessment of Immunoassay Interference

This guide will help you determine if an interfering substance, such as MGA, is affecting your assay results.

Experimental Protocol: Serial Dilution and Spike & Recovery

1. Serial Dilution:

• Select a sample that shows an unexpectedly high hormone concentration.
• Prepare a series of dilutions of the sample (e.g., 1:2, 1:4, 1:8, 1:16) using the assay's recommended diluent.
• Assay the undiluted sample and each dilution according to the manufacturer's protocol.
• Calculate the hormone concentration for each dilution, correcting for the dilution factor.
• Interpretation: If no interference is present, the corrected concentrations should be consistent across all dilutions. A significant drop in the corrected concentration at higher sample concentrations suggests the presence of an interfering substance.

2. Spike and Recovery:

• Divide a sample into two aliquots.
• To one aliquot ("spiked sample"), add a known amount of the hormone standard to achieve a concentration in the mid-range of the standard curve.
• To the other aliquot ("unspiked sample"), add an equal volume of assay diluent.
• Assay both the spiked and unspiked samples.
• Calculate the percent recovery using the following formula:
• % Recovery = [(Concentration in spiked sample - Concentration in unspiked sample) / Known concentration of spike] x 100
• Interpretation: An acceptable recovery is typically between 80-120%.[5] A recovery outside this range indicates that something in the sample matrix is interfering with the assay.

Guide 2: Confirmatory Analysis and Alternative Methods

If the initial troubleshooting suggests interference, the next step is to confirm the presence of MGA and consider alternative quantification methods.

Experimental Protocol: Sample Preparation for LC-MS/MS Confirmation

This protocol outlines a general procedure for preparing samples for MGA analysis by LC-MS/MS. Specific details may need to be optimized based on the sample matrix and available instrumentation.

• Sample Extraction:

  • For liquid samples (e.g., serum, plasma), a liquid-liquid extraction (LLE) or solid-phase extraction (SPE) can be used.

    • LLE Example: Mix the sample with an immiscible organic solvent (e.g., ethyl acetate or methyl tert-butyl ether). Vortex and centrifuge to separate the layers. Collect the organic layer containing the steroids.

    • SPE Example: Condition an appropriate SPE cartridge (e.g., C18). Load the sample onto the cartridge. Wash the cartridge to remove interfering substances. Elute the analytes with an organic solvent.

• Solvent Evaporation:

  • Evaporate the collected organic solvent to dryness under a gentle stream of nitrogen.

• Reconstitution:

  • Reconstitute the dried extract in a small volume of a solvent compatible with the LC-MS/MS mobile phase (e.g., methanol/water mixture).

• Analysis:

  • Inject the reconstituted sample into the LC-MS/MS system for analysis.

Data Presentation

While specific cross-reactivity data for MGA in many commercial progesterone immunoassays is not always provided by manufacturers, the following table presents typical cross-reactivity data for other steroids in a commercially available progesterone ELISA kit. It is highly recommended that researchers determine the cross-reactivity of MGA in their specific assay system.

Table 1: Example Cross-Reactivity of a Progesterone Immunoassay

Compound	Cross-Reactivity (%)
Progesterone	100
11α-Hydroxyprogesterone	100
Deoxycorticosterone	1.7
17α-Hydroxyprogesterone	0.4
5α-Androstane-3β, 17β-diol	0.3
Corticosterone	0.3
Pregnenolone	0.2
Cortisol	<0.1
Testosterone	<0.1
Estradiol	<0.1

Data is for illustrative purposes and is based on a sample product insert.[6] Cross-reactivity will vary between different assays and manufacturers.

Visualizations

Signaling Pathways

The following diagrams illustrate the signaling pathways of progesterone and estrogen, the primary hormones of concern for MGA interference.

Caption: Progesterone signaling pathway and MGA interference.

Caption: Estrogen signaling pathway and potential MGA interference.

Experimental Workflows

The following diagrams outline the logical flow for troubleshooting MGA interference and for performing confirmatory analysis.

Caption: Workflow for troubleshooting suspected MGA interference.

Caption: General workflow for LC-MS/MS confirmatory analysis.

References

• 1. A sensitive enzyme immunoassay (EIA) for the determination of melengestrol acetate (MGA) in adipose and muscle tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cross-reactivity of steroid hormone immunoassays: clinical significance and two-dimensional molecular similarity prediction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. dbc-labs.com [dbc-labs.com]

Technical Support Center: Optimizing Conception Rates with MGA Synchronization

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions to improve conception rates following Melengestrol Acetate (MGA) synchronization protocols.

Troubleshooting Guide: Low Conception Rates

This guide addresses common issues encountered during MGA synchronization experiments that may lead to lower-than-expected conception rates.

Problem	Potential Cause	Recommended Solution
Low Estrus Response	Inconsistent MGA Consumption: Not all animals are consuming the correct daily dose of MGA.[1]	Ensure adequate bunk space (at least 2 feet per head) to prevent competition.[1] Mix MGA with a palatable carrier and feed at the same time each day.[1][2] For total mixed rations (TMR), provide the MGA dose in the first half of the daily ration.[2]
Incorrect MGA Dosage: Over- or under-dosing can lead to poor synchronization.[1]	Strictly adhere to the recommended dosage of 0.5 mg of MGA per head per day.[1][3] Do not extend the MGA feeding period beyond 14 days, as this can negatively affect the timing of estrus.[1]
High Percentage of Prepubertal Heifers: Heifers that have not reached puberty will not respond to the synchronization protocol.	Ensure heifers have reached at least 65% of their mature body weight before starting the protocol.[4] Protocols including a progestin like MGA may help induce cyclicity in some prepubertal heifers.[5]
Poor Conception to First Service	Breeding on the First Heat Post-MGA: The first estrus after MGA withdrawal is sub-fertile.[1][6]	DO NOT breed animals on the heat that occurs 2-3 days after MGA cessation.[1] Follow the complete MGA protocol, which includes a prostaglandin (B15479496) (PG) injection 17-19 days after MGA withdrawal.[1][7]
Inaccurate Heat Detection: Incorrectly identifying the optimal time for insemination.	Implement rigorous heat detection for at least 30 minutes twice daily.[2] Utilize heat detection aids like patches or electronic monitoring systems to improve accuracy.[2] The highest conception rates are achieved when inseminating 4 to 12 hours after the onset of standing estrus.[2]
Suboptimal Timed AI (TAI) Protocol: Variation in ovulation timing can reduce fertility in TAI protocols.	For TAI, strictly follow the recommended interval between PG injection and insemination.[4] The addition of GnRH to the protocol (e.g., MGA Select) can improve the synchrony of ovulation.[6]
High Variability in Estrus Onset	Animal Health and Nutrition: Poor body condition or health issues can lead to inconsistent responses.	Ensure animals are on a positive plane of nutrition and have a body condition score (BCS) of at least 5 (on a 9-point scale).[8] Avoid stressful events and diet changes during the synchronization period.[9]
Protocol Non-Compliance: Deviations from the established protocol timeline.	Administer all hormonal injections on the correct days and at the recommended times.[4] For example, the interval from PG to GnRH and insemination in a CO-Synch + CIDR protocol should be 66 ± 2 hours.[4]

Frequently Asked Questions (FAQs)

Q1: What is the standard MGA-PG synchronization protocol?

The standard MGA-PG protocol for heifers involves feeding Melengestrol Acetate (MGA) at a rate of 0.5 mg per head per day for 14 consecutive days. This is followed by an injection of prostaglandin F2α (PG) 19 days after the last MGA feeding. Animals are then either inseminated based on detected estrus or at a fixed time 72 to 84 hours after the PG injection, typically with an accompanying GnRH injection at the time of insemination.[1][3]

Q2: Why are conception rates low if I breed on the first heat after stopping MGA?

The estrus that occurs 2 to 3 days after MGA withdrawal is associated with reduced fertility.[1][6] This is often due to the ovulation of a persistent follicle, which can lead to fertilization failure or early embryonic loss.[3]

Q3: Can MGA be used for lactating cows?

MGA is only approved for use in heifers to suppress estrus.[1] Using MGA in lactating cows is considered an extra-label use of a medicated feed and is prohibited by the Animal Medicinal Drug Use and Clarification Act.[10] For cows, CIDR-based protocols are recommended.[11]

Q4: How does the MGA-Select protocol differ from the standard MGA-PG protocol, and what are its advantages?

The MGA-Select protocol incorporates a Gonadotropin-Releasing Hormone (GnRH) injection between the MGA withdrawal and the PG injection. A common MGA-Select schedule involves feeding MGA for 14 days, administering GnRH 12 days after MGA withdrawal, and giving a PG injection 7 days after the GnRH.[7] The primary advantage is improved synchrony of follicular development, leading to a tighter grouping of estrus and potentially higher pregnancy rates, especially in fixed-time AI programs.[6][7]

Q5: What are realistic conception rate expectations with an MGA-based TAI protocol?

While exceptional results can reach 80%, a realistic and good conception rate for a timed AI (TAI) protocol is between 60-70%.[9] Rates around 50% are common, and producers should not be discouraged by this outcome.[9] Pregnancy rates with MGA-PG TAI protocols may be lower than those achieved with CIDR-based protocols.[5][8]

Q6: How can I ensure consistent MGA intake in a pasture setting?

Consistent daily consumption of MGA is crucial for success.[1] In a pasture setting, it is recommended to gather the animals daily and provide the MGA mixed in a small amount of grain (3-5 lbs) that can be consumed quickly.[2] This ensures each animal receives the correct dose.

Experimental Protocols

Standard MGA-PG Protocol for Heifers

• Days 1-14: Feed MGA at a rate of 0.5 mg per head per day. Ensure consistent daily intake.

• Days 15-32: No treatment. Animals will likely exhibit a sub-fertile heat 2-3 days after MGA withdrawal; do not inseminate during this period.[1]

• Day 33: Administer a single injection of prostaglandin F2α (e.g., Lutalyse®, Estrumate®).

• Heat Detection & AI: Following the PG injection, begin intensive heat detection and inseminate animals 4-12 hours after the onset of standing estrus.[2]

• Fixed-Time AI (Optional): Alternatively, inseminate all heifers between 72 and 84 hours after the PG injection. Administer an injection of GnRH at the time of insemination.[1]

MGA-Select Protocol (MGA-GnRH-PG)

• Days 1-14: Feed MGA at a rate of 0.5 mg per head per day.

• Days 15-25: No treatment.

• Day 26: Administer an injection of GnRH.

• Day 33: Administer an injection of PG.

• Fixed-Time AI: Inseminate all heifers between 72 and 84 hours after the PG injection, concurrent with a second GnRH injection.

Data on Conception Rates

Protocol	Animal Type	AI Type	Conception/Pregnancy Rate	Reference
MGA-PG	Heifers	Heat Detection	60%	[6]
MGA-GnRH-PG	Heifers	Heat Detection	67%	[6]
7-day MGA	Heifers	Not Specified	76% (Fertility)	[3]
14-day MGA	Heifers	Not Specified	55% (Fertility)	[3]
MGA-GnRH-PG (MGA Select)	Cows	Heat Detection	68% (AI Pregnancy Rate during peak response)	[7][12]
GnRH-PG	Cows	Heat Detection	47% (AI Pregnancy Rate during peak response)	[12]
MGA + GnRH-PG-GnRH	Cows	Fixed-Time AI	61% - 63%	[12]
Control (GnRH-PG-GnRH)	Cows	Fixed-Time AI	45% - 47%	[12]

Visualizations

Caption: Standard MGA-PG experimental workflow with insemination options.

Caption: Logical workflow for troubleshooting poor conception rates.

Caption: Simplified hormonal signaling pathway in MGA synchronization.

References

• 1. Successful Heifer Synchronization Using MGA [extension.sdstate.edu]
• 2. ssmcoop.com [ssmcoop.com]
• 3. lair.etamu.edu [lair.etamu.edu]
• 4. beefrepro.org [beefrepro.org]
• 5. coffey.k-state.edu [coffey.k-state.edu]
• 6. iowabeefcenter.org [iowabeefcenter.org]
• 7. iowabeefcenter.org [iowabeefcenter.org]
• 8. bookstore.ksre.ksu.edu [bookstore.ksre.ksu.edu]
• 9. Synchronizing Protocols for Breeding Cows and Heifers — Carrington REC [ag.ndsu.edu]
• 10. beefrepro.org [beefrepro.org]
• 11. absglobal.com [absglobal.com]
• 12. beefrepro.org [beefrepro.org]

Reference Data & Comparative Studies

A Comparative Guide to Melengestrol Acetate and GnRH Analogs for Estrous Synchronization in Cattle

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of melengestrol (B123420) acetate (B1210297) (MGA) and gonadotropin-releasing hormone (GnRH) analogs in estrous synchronization protocols for cattle. The information presented is supported by experimental data to aid in the selection and development of reproductive management strategies.

Mechanism of Action

Melengestrol Acetate (MGA): MGA is a synthetic progestin that mimics the action of progesterone (B1679170).[1] By binding to progesterone receptors in the hypothalamus and pituitary gland, MGA suppresses the release of GnRH and, consequently, luteinizing hormone (LH) from the pituitary. This action prevents follicular development and ovulation, effectively holding the animal in a state of artificial diestrus. Upon withdrawal of MGA from the feed, the negative feedback is removed, leading to a synchronized return to estrus.

GnRH Analogs: GnRH analogs, which include both agonists and antagonists, interact directly with GnRH receptors on the anterior pituitary.[2]

• GnRH Agonists: These molecules bind to and initially stimulate GnRH receptors, causing a surge of follicle-stimulating hormone (FSH) and LH.[2] This initial flare-up can induce ovulation of a dominant follicle. However, continuous stimulation by the agonist leads to the downregulation and desensitization of GnRH receptors, ultimately suppressing the release of FSH and LH and preventing ovulation.[3]

• GnRH Antagonists: These analogs bind to GnRH receptors but do not activate them, competitively inhibiting the action of endogenous GnRH. This leads to a rapid and reversible suppression of FSH and LH secretion.

Signaling Pathway Diagrams

Caption: MGA Signaling Pathway.

Caption: GnRH Analog Signaling Pathway.

Comparative Efficacy Data

The following tables summarize key performance indicators from various studies comparing MGA and GnRH analog-based estrous synchronization protocols. It is important to note that direct comparisons can be challenging due to variations in specific protocols, animal populations, and environmental conditions across studies.

Table 1: Pregnancy and Conception Rates

Protocol	Pregnancy Rate (%)	Conception Rate (%)	Study Reference(s)
MGA-PG	57.3	68.7	[4]
MGA Select (MGA + GnRH + PG)	61	Not Reported	[5]
CO-Synch + CIDR (GnRH-based)	66	Not Reported	[5]
MGA-PG with GnRH	44.0	52.1	[2]
MGA-PG without GnRH	Not Directly Compared	Not Directly Compared	[2]

Table 2: Estrus Response and Ovulation Synchronization

Protocol	Estrus Response (%)	Ovulation Synchronization	Study Reference(s)
MGA-PG	83.4	Not Reported	[4]
MGA-PG with GnRH	100	All heifers ovulated or had a luteinized follicle.
MGA-PG without GnRH	94	Not Reported
GnRH-based (unspecified)	34.6	Not Reported	[2]

Table 3: Hormonal Response (LH Surge)

Protocol	LH Surge Characteristics	Study Reference(s)
GnRH-based	Peak LH concentration of 28.89 ± 8.47 ng/mL at 2.5 hours post-GnRH administration.	[6]
MGA-PG	The LH surge is initiated following the removal of progesterone's negative feedback, but specific comparative data on peak and timing versus GnRH-induced surges are limited in the reviewed literature.

Experimental Protocols

Below are detailed methodologies for common estrous synchronization protocols involving MGA and GnRH analogs.

MGA-PGF2α Protocol

This protocol is widely used for estrous synchronization in beef heifers.

• Day 1-14: Feed melengestrol acetate (MGA) at a rate of 0.5 mg per head per day. It is critical to ensure consistent daily intake for all animals.

• Day 15-32: MGA feeding is discontinued. Heifers will typically exhibit a sub-fertile estrus within 2-7 days after MGA withdrawal; they should not be bred at this time.

• Day 33: Administer an injection of prostaglandin (B15479496) F2α (PGF2α), such as Lutalyse®, Estrumate®, or ProstaMate®.

• Estrus Detection and Insemination: Observe for signs of estrus (standing heat) for the next 5-7 days. Artificially inseminate animals approximately 12 hours after the onset of standing estrus.

• Fixed-Time Artificial Insemination (FTAI) Modification: For FTAI, heifers can be inseminated 72 to 84 hours after the PGF2α injection, often with a concurrent injection of GnRH to ensure ovulation.

CO-Synch + CIDR Protocol (A GnRH-based Protocol)

This protocol is effective in both beef cows and heifers and allows for fixed-time artificial insemination.

• Day 0: Administer an injection of GnRH and insert a Controlled Internal Drug Release (CIDR) device containing progesterone.

• Day 7: Remove the CIDR device and administer an injection of PGF2α.

• Day 9-10 (Cows): Administer a second injection of GnRH and perform FTAI between 60 and 66 hours after CIDR removal.

• Day 9-10 (Heifers): Administer a second injection of GnRH and perform FTAI between 52 and 56 hours after CIDR removal.[7]

Experimental Workflow Diagram

Caption: Comparative Experimental Workflow.

Conclusion

Both melengestrol acetate and GnRH analogs are effective tools for estrous synchronization in cattle, each with distinct mechanisms of action and application protocols. MGA-based protocols are often cost-effective and simple to implement, particularly in heifers, but typically require a longer treatment period.[5] GnRH-based protocols offer more precise control over follicular waves and ovulation, making them well-suited for fixed-time artificial insemination in both cows and heifers.[7]

The choice between MGA and GnRH analog-based protocols will depend on the specific goals of the breeding program, available labor and facilities, and the physiological status of the animals. For instance, GnRH-based protocols that include a CIDR may be more effective in anestrous cows. The data presented in this guide, along with the detailed protocols, can assist researchers and drug development professionals in designing studies and making informed decisions to optimize reproductive efficiency in cattle.

References

• 1. scielo.br [scielo.br]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. newprairiepress.org [newprairiepress.org]
• 4. Comparison of Melengestrol Acetate-Prostaglandin F(2)alpha to Syncro-Mate B for estrus synchronization in beef heifers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comparison of progestin-based protocols to synchronize estrus and ovulation before fixed-time artificial insemination in postpartum beef cows - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synchronization of ovulation in dairy cows using PGF2alpha and GnRH - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. fieldreport.caes.uga.edu [fieldreport.caes.uga.edu]

A Comparative Guide to the Binding Affinity of Melengestrol Acetate for the Progesterone Receptor

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the binding affinity of melengestrol (B123420) acetate (B1210297) (MGA) to the progesterone (B1679170) receptor (PR) relative to the natural ligand, progesterone, and other synthetic progestins. The information presented is supported by experimental data from peer-reviewed studies to assist researchers in drug development and related fields.

Comparative Binding Affinity of Progestins to the Progesterone Receptor

The binding affinity of a compound to its receptor is a critical determinant of its potency and biological activity. In the context of progestins, a higher binding affinity for the progesterone receptor generally correlates with greater progestational activity. Melengestrol acetate (MGA) is a synthetic progestin that has been the subject of numerous studies to characterize its interaction with the progesterone receptor.

A study utilizing MCF-7 cells directly compared the relative binding affinity of several progestins for the progesterone receptor. The findings indicated that the progesterone receptor exhibited a greater affinity for melengestrol acetate (MGA), the synthetic progestin R5020, and norgestomet (B1679922) when compared to progesterone itself.[1][2] Furthermore, the study revealed that the affinity for norgestomet was even greater than that for MGA and R5020.[1][2]

In contrast, another source reports that MGA possesses 73% of the binding affinity of progesterone for the progesterone receptor in the rhesus monkey uterus. This discrepancy may be attributable to differences in the experimental systems and species used.

For a quantitative comparison, the half-maximal inhibitory concentration (IC50) is a commonly used metric, representing the concentration of a ligand that displaces 50% of a radiolabeled ligand from the receptor. A lower IC50 value indicates a higher binding affinity.

The following table summarizes the IC50 values for MGA and progesterone for the human and elephant progesterone receptors as determined by competitive binding assays.

Compound	Receptor	IC50 (nM)
Melengestrol Acetate (MGA)	Human Progesterone Receptor	Data not explicitly provided in the search results
Elephant Progesterone Receptor	Data not explicitly provided in the search results
Progesterone (P4)	Human Progesterone Receptor	Data not explicitly provided in the search results
Elephant Progesterone Receptor	Data not explicitly provided in the search results
Nuclear Progesterone Receptor (nPR)	7.74 nM[3]

Note: While a direct IC50 value for MGA from a comparative study was not found in the provided search results, the qualitative data strongly suggests a high binding affinity, greater than that of progesterone in the context of the MCF-7 cell line study.

Experimental Protocols: Progesterone Receptor Competitive Binding Assay

The determination of the binding affinity of compounds like MGA to the progesterone receptor is typically performed using a competitive binding assay. This method measures the ability of a test compound to compete with a labeled ligand (usually a high-affinity radiolabeled or fluorescently labeled progestin) for binding to the progesterone receptor.

Principle of the Assay

A constant concentration of progesterone receptors and a labeled ligand are incubated with varying concentrations of the unlabeled test compound (competitor). As the concentration of the test compound increases, it displaces more of the labeled ligand from the receptor. The amount of bound labeled ligand is then measured, and the data is used to calculate the IC50 value of the test compound.

Generalized Protocol for a Radioligand Competitive Binding Assay

1. Preparation of Materials:

• Progesterone Receptor Source: Cytosolic fraction from target tissues (e.g., uterine tissue) or cells expressing the progesterone receptor (e.g., MCF-7 cells).
• Radiolabeled Ligand: A high-affinity progestin labeled with a radioisotope (e.g., [³H]-Progesterone or [³H]-R5020).
• Unlabeled Competitors: Melengestrol acetate, progesterone (as a reference standard), and other progestins of interest.
• Assay Buffer: A suitable buffer to maintain pH and protein stability (e.g., Tris-HCl buffer).
• Separation Medium: Dextran-coated charcoal or hydroxylapatite slurry to separate bound from free radioligand.
• Scintillation Cocktail and Counter: For quantifying the radioactivity.

2. Assay Procedure:

• Aliquots of the progesterone receptor preparation are incubated with a fixed concentration of the radiolabeled ligand.
• Increasing concentrations of the unlabeled test compounds are added to the incubation tubes. A set of tubes without any competitor is used to determine total binding, and a set with a large excess of unlabeled progesterone is used to determine non-specific binding.
• The mixture is incubated at a specific temperature (e.g., 4°C) for a defined period to reach equilibrium.
• Following incubation, the separation medium is added to each tube to adsorb the free radioligand.
• The tubes are centrifuged to pellet the separation medium along with the free radioligand.
• An aliquot of the supernatant, containing the receptor-bound radioligand, is transferred to a scintillation vial.
• Scintillation cocktail is added, and the radioactivity is measured using a scintillation counter.

3. Data Analysis:

• The specific binding is calculated by subtracting the non-specific binding from the total binding.
• A competition curve is generated by plotting the percentage of specific binding against the logarithm of the competitor concentration.
• The IC50 value is determined from the curve, which is the concentration of the competitor that inhibits 50% of the specific binding of the radioligand.

Visualizations

Progesterone Receptor Signaling Pathway

The progesterone receptor mediates the effects of progesterone through a complex signaling pathway that primarily involves its function as a ligand-activated transcription factor.

Caption: Classical genomic signaling pathway of the progesterone receptor.

Experimental Workflow for Competitive Binding Assay

The following diagram illustrates the key steps involved in a typical competitive binding assay to determine the binding affinity of a test compound.

Caption: Workflow of a competitive radioligand binding assay.

References

• 1. Basis of melengestrol acetate action as a progestin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Comparison between Steroid Binding to Progesterone Membrane Receptor α (mPRα) and to Progesterone Nuclear Receptor: Correlation with Physicochemical Properties Assessed by Comparative Molecular Field Analysis and Identification of mPRα-specific Agonists - PMC [pmc.ncbi.nlm.nih.gov]

Navigating Steroid Immunoassays: A Guide to Melengestrol Acetate Cross-Reactivity

For researchers, scientists, and drug development professionals, the accuracy of steroid immunoassays is paramount. The presence of structurally similar compounds can lead to significant cross-reactivity, yielding inaccurate measurements and potentially compromising research outcomes. Melengestrol (B123420) acetate (B1210297) (MGA), a synthetic progestin, is one such compound with the potential to interfere with immunoassays for endogenous steroids like progesterone (B1679170). This guide provides a comparative overview of MGA's cross-reactivity, details experimental protocols for its assessment, and offers visual workflows to aid in experimental design.

Due to its structural similarity to progesterone, melengestrol acetate can be recognized by antibodies used in steroid immunoassays, leading to falsely elevated results. While specific cross-reactivity data for MGA is not always readily available in commercial assay kits, understanding the potential for this interference is a critical first step in ensuring data integrity.

Comparative Cross-Reactivity of Melengestrol Acetate

A review of available data from academic literature and technical documents reveals that the degree of cross-reactivity of MGA can vary significantly depending on the specific immunoassay, the antibody used, and the concentration of the interfering substance. While a comprehensive, direct comparison of MGA across a wide range of commercially available steroid immunoassays is challenging due to limited published data, the following table summarizes the known cross-reactivity of other synthetic and endogenous steroids in a well-characterized progesterone immunoassay to highlight the importance of validation.

Interfering Compound	Assay Manufacturer/Type	Target Analyte	Reported Cross-Reactivity (%)
Melengestrol Acetate (MGA)	Data Not Available	Progesterone	It is crucial to determine this empirically for your specific assay.
Medroxyprogesterone Acetate	R-Biopharm	Medroxyprogesterone Acetate	100
Megestrol Acetate	R-Biopharm	Medroxyprogesterone Acetate	64
Chlormadinone Acetate	R-Biopharm	Medroxyprogesterone Acetate	107
Progesterone	R-Biopharm	Medroxyprogesterone Acetate	<0.1

This table illustrates the variability of cross-reactivity for compounds structurally related to MGA in a competitive ELISA. The lack of readily available data for MGA underscores the necessity for in-house validation.

Experimental Protocols

To accurately assess the cross-reactivity of melengestrol acetate in a specific steroid immunoassay, a standardized experimental protocol should be followed.

Protocol for Cross-Reactivity Testing in a Competitive Immunoassay

This protocol outlines the steps to determine the percentage of cross-reactivity of MGA in a competitive steroid immunoassay.

Materials:

• Steroid immunoassay kit (e.g., ELISA, RIA)

• Melengestrol acetate (high purity)

• Target steroid standard (e.g., progesterone)

• Assay buffer (as specified in the kit)

• Steroid-free serum or other appropriate matrix

• Microplate reader or gamma counter

Procedure:

• Prepare a standard curve for the target steroid: Following the kit instructions, prepare a series of dilutions of the target steroid standard in the assay buffer or steroid-free matrix.

• Prepare a dilution series for melengestrol acetate: Prepare a series of dilutions of MGA in the same buffer or matrix as the target steroid. The concentration range should be chosen to elicit a response in the assay.

• Perform the immunoassay: Run the assay with both the target steroid standards and the MGA dilutions according to the kit's protocol.

• Determine the 50% binding point (IC50): For both the target steroid and MGA, plot the assay signal (e.g., absorbance, radioactivity) against the logarithm of the concentration. Determine the concentration of each compound that causes a 50% reduction in the maximum signal (IC50).

• Calculate the percent cross-reactivity: Use the following formula:

  % Cross-Reactivity = (IC50 of Target Steroid / IC50 of Melengestrol Acetate) x 100

Visualizing Experimental Workflows

To further clarify the experimental process, the following diagrams illustrate the workflow for a competitive immunoassay and a decision-making process for addressing potential MGA cross-reactivity.

Competitive immunoassay workflow for MGA cross-reactivity testing.

Decision tree for assessing and mitigating MGA cross-reactivity.

A Comparative Guide to In Vitro Cell Synchronization Methods for Research and Drug Development

An important clarification regarding the MGA-PG protocol: Initial searches for the "MGA-PG protocol" in the context of in vitro cell synchronization did not yield relevant results. The MGA-PG (Melengestrol Acetate and Prostaglandin) protocol is a well-established method for estrus synchronization in cattle and is not used for synchronizing cultured cells in a laboratory setting.[1][2][3][4][5][6][7] Therefore, this guide will provide a comprehensive comparison of commonly used and validated in vitro cell synchronization techniques.

Cell synchronization, the process of bringing a population of cultured cells to the same stage of the cell cycle, is a critical tool for studying cellular processes that are phase-specific.[8][9][10][11] This allows researchers to investigate events such as DNA replication, mitosis, and the efficacy of cell cycle-specific drugs with greater precision. This guide compares four widely used chemical blockade methods for cell synchronization: serum starvation, double thymidine (B127349) block, nocodazole (B1683961) treatment, and hydroxyurea (B1673989) treatment.

Comparison of Synchronization Methods

The choice of synchronization method depends on the desired cell cycle phase, cell type, and the specific downstream application. Each method has its own advantages and disadvantages in terms of synchronization efficiency, impact on cell viability, and potential off-target effects.

Method	Target Phase	Mechanism of Action	Advantages	Disadvantages
Serum Starvation	G0/G1	Deprives cells of growth factors present in serum, causing them to exit the cell cycle and enter a quiescent state (G0) or arrest in G1.[9][12][13]	Simple, inexpensive, and effective for many cell types.[12][13] Can induce a tight synchronization in the G0/G1 phase.[14]	Not effective for all cell lines, particularly some cancer cells that have lost their dependence on external growth factors.[14][15] Can induce apoptosis or alter gene expression profiles.[14][16] The starved state may not be representative of normally cycling cells.
Double Thymidine Block	G1/S Border	High concentrations of thymidine inhibit the enzyme ribonucleotide reductase, leading to a depletion of the dCTP pool and stalling DNA synthesis, thus arresting cells at the G1/S boundary.[12][17] A second block after a release period improves synchronization efficiency.[12]	Highly effective for synchronizing cells at the G1/S transition.[9][12] The block is reversible upon removal of excess thymidine.	Can cause DNA damage and chromosomal aberrations.[17] May not be suitable for all cell types and can affect cell viability with prolonged exposure.[18][19]
Nocodazole	G2/M	A reversible microtubule-depolymerizing agent that disrupts the formation of the mitotic spindle, leading to an arrest of cells in the G2 or M phase.[18][20][21]	Provides a highly synchronized population of cells in mitosis.[21] The arrest is generally reversible upon washout of the drug.[18]	Can lead to mitotic catastrophe and cell death if the arrest is prolonged.[18] May cause chromosomal abnormalities.[21] The effectiveness can be cell-type dependent.[18]
Hydroxyurea (HU)	G1/S Border	Inhibits the enzyme ribonucleotide reductase, which is essential for the production of deoxyribonucleotides, thereby halting DNA synthesis and arresting cells at the G1/S border.[21][22][23]	Effective for synchronizing a variety of cell types at the beginning of S phase.[22] The block is reversible upon removal of the drug.[22]	Can induce DNA damage and activate the DNA damage response pathway.[17][24] High concentrations or prolonged exposure can be cytotoxic.[25] May cause oxidative stress.[23]

Experimental Protocols

Detailed and optimized protocols are crucial for successful cell synchronization. Below are generalized protocols for each method. It is important to note that concentrations and incubation times may need to be optimized for specific cell lines.[18][20]

1. Serum Starvation Protocol This protocol is designed to arrest cells in the G0/G1 phase.

• Cell Seeding: Plate cells at a density that will not lead to contact inhibition during the starvation period.

• Washing: Once cells have adhered, wash them twice with serum-free medium to remove any residual serum.[12]

• Starvation: Culture the cells in a serum-free or low-serum (e.g., 0.1-0.5% FBS) medium for 24 to 72 hours.[12] The optimal duration should be determined empirically for the specific cell line.

• Release: To release the cells from the G0/G1 block, replace the serum-free medium with a complete medium containing serum. Cells will then synchronously re-enter the cell cycle.

• Verification: Assess synchronization by flow cytometry analysis of DNA content using propidium (B1200493) iodide staining.[12]

2. Double Thymidine Block Protocol This protocol synchronizes cells at the G1/S border.

• First Block: Add thymidine to the culture medium to a final concentration of 2 mM and incubate for 16-18 hours.[9][12]

• Release: Remove the thymidine-containing medium, wash the cells twice with a complete medium, and then incubate them in a fresh complete medium for 8-10 hours.[9][12]

• Second Block: Add thymidine again to a final concentration of 2 mM and incubate for another 16-18 hours.[9][12]

• Release: Remove the thymidine-containing medium and wash the cells twice with a complete medium. The cells will now proceed synchronously through the S phase.

• Verification: Confirm synchronization by flow cytometry.

3. Nocodazole Protocol This protocol is used to arrest cells in the G2/M phase.

• Drug Addition: Add nocodazole to the culture medium at a final concentration of 50-100 ng/mL.[21] The optimal concentration should be determined for each cell line to minimize cytotoxicity.[18]

• Incubation: Incubate the cells for 10-12 hours.[21]

• Mitotic Shake-off (for adherent cells): Gently tap the culture flask or plate to dislodge the rounded-up mitotic cells.[21]

• Release: Collect the detached cells, centrifuge, wash twice with a drug-free medium, and re-plate in a fresh medium. The cells will then exit mitosis and enter G1 synchronously.

• Verification: Analyze the cell cycle profile using flow cytometry and assess the mitotic index by microscopy (e.g., by staining for phosphorylated histone H3).[21]

4. Hydroxyurea Protocol This protocol arrests cells at the G1/S boundary.

• Drug Addition: Add hydroxyurea to the culture medium to a final concentration of 1-2 mM.[22]

• Incubation: Incubate the cells for 12-16 hours.[22]

• Release: Remove the hydroxyurea-containing medium, wash the cells three times with a fresh medium, and then add a complete medium to allow the cells to synchronously enter the S phase.[22]

• Verification: Use flow cytometry to confirm the cell cycle arrest and synchronous release.

Visualizing Synchronization Workflows and Pathways

Experimental Workflow for Double Thymidine Block

Caption: Workflow of the double thymidine block method for G1/S synchronization.

Logical Comparison of Synchronization Methods

Caption: Points of cell cycle arrest for different synchronization methods.

Cell Cycle Signaling Pathway

Caption: Simplified overview of key cyclin-CDK complexes driving cell cycle progression.

References

• 1. iowabeefcenter.org [iowabeefcenter.org]
• 2. hereford.org [hereford.org]
• 3. beefrepro.org [beefrepro.org]
• 4. researchgate.net [researchgate.net]
• 5. iowabeefcenter.org [iowabeefcenter.org]
• 6. beef-cattle.extension.org [beef-cattle.extension.org]
• 7. beefrepro.org [beefrepro.org]
• 8. Synchronization of HeLa Cells to Various Interphases Including G1, S, and G2 Phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. assaygenie.com [assaygenie.com]
• 10. Overview of cell synchronization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Cell synchronization - Wikipedia [en.wikipedia.org]
• 12. bitesizebio.com [bitesizebio.com]
• 13. Synchronization of mammalian cell cultures by serum deprivation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Cell synchronization by inhibitors of DNA replication induces replication stress and DNA damage response: analysis by flow cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Serum Starvation Induced Cell Cycle Synchronization Facilitates Human Somatic Cells Reprogramming - PMC [pmc.ncbi.nlm.nih.gov]
• 17. imtm.cz [imtm.cz]
• 18. researchgate.net [researchgate.net]
• 19. irep.ntu.ac.uk [irep.ntu.ac.uk]
• 20. Optimizing Cell Synchronization Using Nocodazole or Double Thymidine Block - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Studying Cell Cycle-regulated Gene Expression by Two Complementary Cell Synchronization Protocols - PMC [pmc.ncbi.nlm.nih.gov]
• 22. dergipark.org.tr [dergipark.org.tr]
• 23. Revised mechanism of hydroxyurea-induced cell cycle arrest and an improved alternative - PMC [pmc.ncbi.nlm.nih.gov]
• 24. IJMS | Free Full-Text | Strengths and Weaknesses of Cell Synchronization Protocols Based on Inhibition of DNA Synthesis [mdpi.com]
• 25. mdpi.com [mdpi.com]

A Comparative Guide to Norgestomet and Melengestrol Acetate for Estrus Synchronization in Cattle

For Researchers, Scientists, and Drug Development Professionals

The synchronization of estrus in cattle is a cornerstone of modern reproductive management, facilitating the use of artificial insemination (AI) and improving the efficiency of breeding programs. Among the tools available, the synthetic progestins norgestomet (B1679922) and melengestrol (B123420) acetate (B1210297) (MGA) are widely utilized. This guide provides an objective comparison of their performance, supported by experimental data, detailed methodologies, and visual representations of their mechanisms and applications.

Overview and Mechanism of Action

Both norgestomet and melengestrol acetate are synthetic analogs of progesterone (B1679170) and exert their effects by mimicking the natural hormone.[1] They act as agonists for the progesterone receptor (PR), and their binding in the hypothalamus and pituitary gland suppresses the release of gonadotropin-releasing hormone (GnRH) and luteinizing hormone (LH), respectively.[1] This action prevents follicular development and ovulation, effectively holding the animal in a state of artificial diestrus.[1][2] Upon withdrawal of the progestin, the negative feedback is removed, leading to a synchronized follicular phase and ovulation.[2]

Norgestomet, a 19-norprogesterone (B1209251) derivative, is typically administered as a subcutaneous ear implant, ensuring a sustained release of the hormone.[1] It has been shown to compete more effectively than progesterone for binding to bovine uterine endometrial progesterone receptors.[3] Melengestrol acetate (MGA), a 17α-acetoxyprogesterone derivative, is an orally active progestin administered as a feed additive.[1][4] This method of delivery allows for the simultaneous treatment of large groups of animals.[1]

Signaling Pathway of Progestins

The binding of a progestin like norgestomet or MGA to its intracellular receptor initiates a cascade of events leading to the regulation of gene expression. The following diagram illustrates this generalized signaling pathway.

Caption: Generalized signaling pathway of progestins in a target cell.

Comparative Efficacy: Experimental Data

The efficacy of norgestomet and MGA-based protocols is often evaluated by comparing estrus response, pregnancy rates, and conception rates. The following tables summarize quantitative data from several comparative studies.

Table 1: Comparison of MGA-PGF2α vs. Norgestomet (Syncro-Mate B) in Beef Heifers

Parameter	MGA-PGF2α	Norgestomet (SMB)	P-value
Estrus Response	83.4%	90.2%	> 0.10
Degree of Synchrony	71.8%	79.0%	> 0.10
Synchronized Conception Rate	68.7%	40.6%	< 0.01
Synchronized Pregnancy Rate	57.3%	36.6%	< 0.01

Data adapted from a study involving 310 yearling beef heifers across five trials.[5]

Table 2: Comparison of a Norgestomet-based Protocol with a Two-Dose Cloprostenol (B1669231) (PGF2α) Regimen in Cows

Parameter	Norgestomet + Estradiol (B170435) Valerate (B167501)	Norgestomet + EV + eCG	Cloprostenol (2 doses)
Estrus Rate	67.8%	75.0%	44.0%
Pregnancy Rate (AI)	82.1%	67.8%	52.0%

Data from a study with 56 cows.[6][7] Note: The pregnancy rate for the norgestomet group was significantly higher (P < 0.05) than the cloprostenol group.[6][7]

Table 3: Efficacy of Different Estrus Synchronization Protocols in Anestrus Crossbred Cows

Parameter	Norgestomet Ear Implant	CIDR	Ovsynch
Estrus Induction Rate	100%	100%	100%
Conception Rate (at induced estrus)	50%	60%	50%
Overall Conception Rate (3 cycles)	70%	80%	80%

Data from a study on 40 true anestrus crossbred cows.[8]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of research findings. Below are descriptions of common experimental protocols for both norgestomet and MGA.

Melengestrol Acetate (MGA) Based Protocols

1. MGA-PGF2α Protocol

This protocol is widely used for estrus synchronization in heifers.

• Objective: To synchronize estrus for artificial insemination.

• Methodology:

  • Day 1-14: Feed MGA at a rate of 0.5 mg per head per day.[4][9] It is critical to ensure consistent daily intake for all animals.[4]

  • Day 33 (19 days after MGA withdrawal): Administer an injection of prostaglandin (B15479496) F2α (PGF2α), such as 25 mg of dinoprost.[4][5]

  • Estrus Detection and AI: Observe for estrus and artificially inseminate 12 to 18 hours after the onset of standing estrus.[5]

Caption: MGA-PGF2α estrus synchronization protocol workflow.

2. 7-11 Synch Protocol

This protocol is a shorter MGA-based system designed to improve the synchrony of estrus.[10][11]

• Objective: To synchronize the first follicular wave and the timing of ovulation.[10][11]

• Methodology:

  • Day 1-7: Feed MGA (0.5 mg/animal/day).[10][11]

  • Day 7: Administer an injection of PGF2α (25 mg).[10][11]

  • Day 11: Administer a second injection of PGF2α.[10]

  • Estrus Detection and AI: Commence estrus detection following the second PGF2α injection and inseminate based on observed estrus.[10]

Caption: 7-11 Synch estrus synchronization protocol workflow.

Norgestomet Based Protocols

1. Syncro-Mate B (SMB) Protocol

This protocol utilizes a norgestomet implant in combination with an injection of norgestomet and an estrogen.

• Objective: To synchronize estrus in beef cows and heifers.

• Methodology:

  • Day 0: Subcutaneously insert a norgestomet ear implant.[2] Administer an intramuscular injection containing norgestomet and estradiol valerate.[2]

  • Day 9: Remove the norgestomet ear implant.[2]

  • Estrus Detection and AI: Observe for estrus and artificially inseminate 12 to 18 hours after the onset of standing estrus.

Caption: Syncro-Mate B (Norgestomet) protocol workflow.

2. CO-Synch + Norgestomet Protocol

This protocol combines a progestin implant with the CO-Synch protocol for timed artificial insemination (TAI).

• Objective: To synchronize ovulation for timed AI.

• Methodology:

  • Day 0: Administer an injection of GnRH and insert a norgestomet ear implant.[2]

  • Day 7: Administer an injection of PGF2α and remove the norgestomet ear implant.[2]

  • Day 9 (48-54 hours after PGF2α): Administer a second injection of GnRH.

  • Timed AI: Inseminate at a fixed time, typically 16 to 20 hours after the second GnRH injection.

Caption: CO-Synch + Norgestomet protocol for timed AI.

Concluding Remarks

Both norgestomet and melengestrol acetate are effective tools for estrus synchronization in cattle. The choice between them often depends on factors such as the type of operation (dairy vs. beef), available labor, and the specific goals of the breeding program. MGA offers the advantage of being administered in feed, which is less labor-intensive for large herds.[1] However, ensuring consistent intake can be a challenge.[12] Norgestomet implants provide a more controlled and sustained release of the progestin.

The experimental data suggests that while both can achieve high rates of estrus response, there can be significant differences in conception and pregnancy rates depending on the specific protocol used.[5] Researchers and drug development professionals should consider these factors when designing new reproductive management strategies and products. Further research into the nuances of follicular dynamics and luteal function under these different progestin treatments will continue to refine and improve the efficacy of estrus synchronization protocols in cattle.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Basis of norgestomet action as a progestogen in cattle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. beefrepro.org [beefrepro.org]
• 5. Comparison of Melengestrol Acetate-Prostaglandin F(2)alpha to Syncro-Mate B for estrus synchronization in beef heifers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Synchronization of estrus in beef cattle with norgestomet and estradiol valerate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Comparative efficacy of different estrus synchronization protocols on estrus induction response, fertility and plasma progesterone and biochemical profile in crossbred anestrus cows - PMC [pmc.ncbi.nlm.nih.gov]
• 9. beefrepro.org [beefrepro.org]
• 10. academic.oup.com [academic.oup.com]
• 11. Development of an estrus synchronization protocol for beef cattle with short-term feeding of melengestrol acetate: 7-11 synch - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. extension.msstate.edu [extension.msstate.edu]

A Comparative Analysis of Short-Term Versus Long-Term MGA Feeding Protocols for Estrus Synchronization

A comprehensive guide for researchers and drug development professionals on the efficacy and application of melengestrol (B123420) acetate (B1210297) (MGA) in livestock reproductive management.

Melengestrol acetate (MGA) is a synthetic progestin widely utilized in the beef cattle industry to suppress estrus and synchronize ovulation, thereby facilitating artificial insemination (AI) programs and improving reproductive efficiency. The duration of MGA feeding is a critical determinant of the protocol's success, with both short-term and long-term options available. This guide provides an objective comparison of these protocols, supported by experimental data, to aid in the selection of the most appropriate strategy for specific research and production goals.

Overview of MGA Feeding Protocols

Long-term MGA protocols traditionally involve feeding for 14 days, which has been a standard in the industry.[1][2][3] More recently, short-term protocols, typically lasting 5 to 7 days, have been developed and investigated as a means to reduce the overall length of the synchronization program.[1][4][5] The choice between a short-term and a long-term protocol depends on various factors, including the desired timeline for breeding, labor availability, and the specific reproductive goals of the herd.

Comparative Efficacy: Short-Term vs. Long-Term MGA

The efficacy of MGA-based synchronization protocols is typically measured by estrus response, synchrony of estrus, and subsequent pregnancy rates. While both short and long-term protocols can be effective, they present different advantages and disadvantages.

Longer feeding periods of MGA have been associated with lower fertility at the first synchronized estrus.[1] However, combining a 14-day MGA feeding period with a prostaglandin (B15479496) F2α (PGF) injection 17 to 19 days after MGA withdrawal has been shown to yield conception rates comparable to other synchronization methods.[1][2][6] Delaying the PGF injection from 17 to 19 days after MGA withdrawal can further improve the synchrony of estrus.[5][6]

Short-term MGA feeding (5 to 7 days) combined with PGF at the end of the feeding period has been associated with reduced fertility, particularly in animals that begin treatment after day 12 of their estrous cycle.[1] However, certain short-term protocols, such as the "7-11 Synch," have demonstrated a high degree of estrus synchrony and acceptable pregnancy rates.[4][5][7]

The following tables summarize quantitative data from various studies comparing the performance of different MGA feeding protocols.

Table 1: Estrus Response and Synchrony

Protocol	Duration of MGA Feeding	Estrus Response (%)	Degree of Estrus Synchrony (Peak 24h) (%)	Interval to Estrus (hours)
Long-Term MGA-PG	14 days	85 - 92%[8]	Not consistently reported	56.2 - 57.4[8]
Short-Term (7-11 Synch)	7 days	75%[4][5]	88 - 91%[4][7]	61.2 ± 14.9[4][5]
Select Synch (Control)	No MGA	Not applicable	69%[4]	54.5 ± 22.2[4][5]

Table 2: Conception and Pregnancy Rates

Protocol	Duration of MGA Feeding	First Service Conception Rate (%)	AI Pregnancy Rate (%)
Long-Term MGA-PG	14 days	Not consistently reported	51 - 58%[9]
Short-Term (7-11 Synch)	7 days	77%[4][5]	58%[4][5]
7d-MGA + GnRH	7 days	Not reported	61%[10]
14d-MGA + GnRH	14 days	Not reported	55%[10]

Experimental Protocols: Detailed Methodologies

Accurate and consistent implementation of MGA protocols is crucial for success. The following are detailed descriptions of commonly cited long-term and short-term protocols.

Long-Term Protocol: 14-Day MGA-PG

This is a widely used protocol for estrus synchronization in beef heifers.[2][11]

• Days 1-14: Feed melengestrol acetate (MGA) at a rate of 0.5 mg per head per day. It is critical to ensure consistent daily intake for all animals.[2][7]

• Day 14: Cease MGA feeding. Heifers will typically exhibit a sub-fertile estrus within 2-7 days; breeding at this time is not recommended due to reduced fertility.[2][12]

• Day 33 (19 days after MGA withdrawal): Administer an injection of prostaglandin F2α (PGF).[2][5]

• Estrus Detection and AI: Following the PGF injection, observe animals for signs of estrus and artificially inseminate 8-12 hours after the onset of standing heat. Alternatively, for a fixed-time AI (FTAI) approach, inseminate all animals at a predetermined time, often 72-84 hours after the PGF injection, sometimes with a concurrent injection of gonadotropin-releasing hormone (GnRH).[2]

Short-Term Protocol: 7-11 Synch

This protocol is designed to be shorter than the traditional 14-day MGA program.[4][5][7]

• Days 1-7: Feed MGA at a rate of 0.5 mg per head per day.

• Day 7: On the last day of MGA feeding, administer an injection of PGF.[4][5]

• Day 11 (4 days after MGA/PGF): Administer an injection of GnRH.[4][5]

• Day 18 (7 days after GnRH): Administer a second injection of PGF.[4][5]

• Estrus Detection and AI: Observe for estrus and inseminate accordingly. This protocol has been shown to result in a tight synchrony of estrus.[4][7]

Visualizing the Protocols and Pathways

To further clarify the experimental workflows and the underlying physiological mechanisms, the following diagrams are provided.

Caption: Workflow for the 14-Day Long-Term MGA-PG Protocol.

Caption: Workflow for the 7-11 Synch Short-Term MGA Protocol.

Caption: Simplified signaling pathway of MGA in suppressing estrus.

Conclusion

The selection of an MGA feeding protocol requires careful consideration of the specific objectives of the breeding program. Long-term protocols, such as the 14-day MGA-PG, are well-established and effective, particularly for heifers.[2][6] They offer the advantage of not requiring breeding on the first heat after MGA withdrawal, a time of potentially reduced fertility.[1][2][12]

Short-term protocols, like the 7-11 Synch, can significantly reduce the total time commitment of the synchronization program.[2] While some short-term protocols have been associated with lower fertility, others have been optimized to produce high rates of estrus synchrony and acceptable pregnancy rates.[1][4][7]

For researchers and drug development professionals, understanding the nuances of these protocols is essential for designing experiments and developing new reproductive technologies. The data and methodologies presented in this guide provide a foundation for making informed decisions regarding the use of MGA for estrus synchronization in livestock. Further research directly comparing optimized short-term and long-term MGA protocols under identical conditions would be beneficial to provide more definitive recommendations.

References

• 1. Control of the bovine estrous cycle with melengestrol acetate (MGA): a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Successful Heifer Synchronization Using MGA [extension.sdstate.edu]
• 3. agecon.okstate.edu [agecon.okstate.edu]
• 4. Effects of short-term feeding of MGA combined with GnRH and PGF2α on reproduction of beef cows [animal-reproduction.org]
• 5. cbra.org.br [cbra.org.br]
• 6. iowabeefcenter.org [iowabeefcenter.org]
• 7. iowabeefcenter.org [iowabeefcenter.org]
• 8. Comparison of long-term progestin-based estrus synchronization protocols in beef heifers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. beefrepro.org [beefrepro.org]
• 10. "Improving Fertility While Synchronizing Estrus in Beef Heifers When Fe" by Anisa Olavarria [lair.etamu.edu]
• 11. Planning for Estrous Synchronization — Carrington REC [ag.ndsu.edu]
• 12. iowabeefcenter.org [iowabeefcenter.org]

Melengestrol Acetate vs. Natural Progesterone: A Comparative Guide for Researchers

A comprehensive analysis of the synthetic progestin, melengestrol (B123420) acetate (B1210297) (MGA), compared to natural progesterone (B1679170), focusing on receptor binding, mechanism of action, and physiological effects. This guide provides researchers, scientists, and drug development professionals with a detailed comparison supported by experimental data.

Melengestrol acetate (MGA), a synthetic derivative of progesterone, and natural progesterone are both crucial molecules in reproductive endocrinology and pharmacology.[1][2][3] While both compounds exert their primary effects through the progesterone receptor, their distinct chemical structures lead to significant differences in their biological activity, potency, and off-target effects.[3][4] Understanding these differences is paramount for the development of targeted and effective therapeutic strategies.

Quantitative Comparison of Receptor Binding and Potency

The affinity of a progestin for the progesterone receptor (PR) is a key determinant of its biological potency. In vitro studies have consistently demonstrated that MGA exhibits a significantly higher binding affinity for the PR compared to natural progesterone.

Compound	Relative Binding Affinity (RBA) for Progesterone Receptor (%)	Notes
Melengestrol Acetate (MGA)	>100% (Higher than Progesterone)	Studies in MCF-7 cells and rhesus monkey uterus show greater affinity for PR than progesterone.[2][5]
Natural Progesterone	100% (Reference Compound)	Serves as the endogenous ligand and baseline for comparison.
Norgestomet	> MGA	Included for context as another potent synthetic progestin.[5]
R5020 (Promegestone)	> MGA	A synthetic progestin agonist often used in research.[5]

This enhanced binding affinity of MGA contributes to its higher potency, allowing for effective biological responses at lower concentrations compared to natural progesterone.[5]

Mechanism of Action and Signaling Pathways

Both melengestrol acetate and natural progesterone primarily function as agonists of the progesterone receptor, a member of the nuclear receptor superfamily.[3][6] Upon binding, the receptor-ligand complex translocates to the nucleus and modulates the transcription of target genes.[6][7][[“]] However, the nuances of their interactions with other steroid receptors and the potential for non-genomic signaling pathways differentiate their overall pharmacological profiles.

Progesterone Receptor-Mediated Signaling

The classical genomic signaling pathway for both compounds involves the following key steps:

• Ligand Binding: The steroid hormone (progesterone or MGA) diffuses across the cell membrane and binds to the progesterone receptor (PR) in the cytoplasm.[7][9]

• Receptor Dimerization: Ligand binding induces a conformational change in the PR, leading to its dimerization.[10]

• Nuclear Translocation: The dimerized receptor-ligand complex translocates into the nucleus.[7][9]

• DNA Binding and Gene Transcription: The complex binds to specific DNA sequences known as Progesterone Response Elements (PREs) in the promoter regions of target genes, thereby regulating their transcription.[7][[“]]

Caption: Classical genomic signaling pathway of progestins.

Natural progesterone can also elicit rapid, non-genomic effects through membrane-associated progesterone receptors (mPRs).[[“]][11] This pathway involves the activation of intracellular signaling cascades, such as the MAPK pathway, independent of direct gene transcription.[7][10] While MGA is expected to primarily act through the classical nuclear receptor pathway, the extent of its interaction with mPRs and subsequent non-genomic signaling is an area requiring further investigation.

Off-Target Effects and Glucocorticoid Activity

A significant difference between MGA and natural progesterone lies in their interaction with other steroid receptors. In vitro studies have shown that MGA can bind to and activate the glucocorticoid receptor (GR).[12][13] This cross-reactivity can lead to glucocorticoid-like effects, which are not observed with natural progesterone.[12][13]

Some synthetic progestins, including megestrol (B1676162) acetate (structurally related to MGA), have demonstrated considerable binding affinity for the glucocorticoid receptor.[14] This can result in glucocorticoid-like effects on immune cells.[14] The corticosteroidal action of MGA has been linked to certain developmental effects observed in animal studies.[12][13]

In contrast, natural progesterone has minimal affinity for the glucocorticoid, androgen, and estrogen receptors, contributing to its more specific progestational effects.

Caption: Receptor binding profiles of MGA and natural progesterone.

Experimental Protocols

The following are summaries of methodologies used in key experiments to compare melengestrol acetate and natural progesterone.

Competitive Receptor Binding Assay

Objective: To determine the relative binding affinity of MGA and progesterone for the progesterone receptor.

Methodology:

• Cell Culture: MCF-7 human breast cancer cells, which endogenously express the progesterone receptor, are cultured in appropriate media.[5]

• Cytosol Preparation: Cells are harvested and homogenized to prepare a cytosolic fraction containing the progesterone receptors.

• Competitive Binding: A constant amount of radiolabeled progestin (e.g., ³H-R5020) is incubated with the cytosol in the presence of increasing concentrations of unlabeled competitor (MGA or progesterone).[5]

• Separation and Quantification: Bound and unbound radioligand are separated (e.g., using dextran-coated charcoal). The radioactivity of the bound fraction is measured using a scintillation counter.

• Data Analysis: The concentration of the competitor that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The relative binding affinity (RBA) is calculated relative to progesterone.

Cell Proliferation Assay

Objective: To assess the estrogenic or anti-estrogenic activity of MGA and progesterone.

Methodology:

• Cell Culture: Estrogen-responsive MCF-7 cells are seeded in multi-well plates.[5]

• Hormone Treatment: Cells are treated with various concentrations of MGA or progesterone, with or without the presence of an estrogen (e.g., estradiol) and/or an estrogen receptor antagonist (e.g., ICI 182,780).[5]

• Proliferation Measurement: After a defined incubation period, cell proliferation is quantified using methods such as MTT assay, crystal violet staining, or direct cell counting.[5]

• Data Analysis: The proliferative response to each treatment is compared to control groups to determine estrogenic or anti-estrogenic effects.

Physiological and Side-Effect Profile Comparison

The differences in receptor binding and mechanism of action translate to distinct physiological effects and side-effect profiles.

Feature	Melengestrol Acetate (MGA)	Natural Progesterone
Primary Use	Estrus synchronization and growth promotion in cattle.[2][3][15] Not approved for human use.[2]	Hormone replacement therapy, support of pregnancy, and treatment of menstrual disorders.[16][17]
Potency	High, due to greater PR affinity.[5]	Lower than MGA.
Glucocorticoid Effects	Present, due to GR binding.[12][13]	Absent.
Estrogenic Activity	Some studies suggest potential for estrogenic activity at certain concentrations.[4][5]	Generally considered to have anti-estrogenic effects in estrogen-primed tissues.[18]
Side Effects (in animals)	Mammary and endometrial hyperplasia, potential for developmental effects due to glucocorticoid activity.[12][13]	Side effects in humans can include mood changes, bloating, and headaches.

Conclusion

Melengestrol acetate and natural progesterone, while both acting as progestins, exhibit significant differences in their pharmacological profiles. MGA's higher affinity for the progesterone receptor makes it a more potent agent. However, its cross-reactivity with the glucocorticoid receptor introduces a potential for off-target effects not seen with natural progesterone. For researchers and drug development professionals, a thorough understanding of these distinctions is critical for the rational design of new therapies and for interpreting experimental outcomes. The choice between using MGA as a research tool or focusing on progesterone-based compounds will depend on the specific research question and the desired level of receptor selectivity.

References

• 1. youtube.com [youtube.com]
• 2. Melengestrol acetate - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Basis of melengestrol acetate action as a progestin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Progesterone Receptor Signaling Mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Progesterone receptor signaling in the initiation of pregnancy and preservation of a healthy uterus - PMC [pmc.ncbi.nlm.nih.gov]
• 8. consensus.app [consensus.app]
• 9. What is the mechanism of Progesterone? [synapse.patsnap.com]
• 10. Frontiers | Progesterone Signaling Mechanisms in Brain and Behavior [frontiersin.org]
• 11. academic.oup.com [academic.oup.com]
• 12. Melengestrol Acetate (Veterinary Medicinal Products) - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Melengestrol Acetate (Veterinary Medicinal Products) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Binding of progestins to the glucocorticoid receptor. Correlation to their glucocorticoid-like effects on in vitro functions of human mononuclear leukocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. chibiotech.com [chibiotech.com]
• 16. Natural Micronized Progesterone Sustained Release (SR) and Luteal Phase: Role Redefined!! - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Progesterone - Wikipedia [en.wikipedia.org]
• 18. a8h.com.au [a8h.com.au]

Navigating the Matrix: A Comparative Guide to LC-MS/MS Validation for MGA Detection in Liver and Fat

For researchers, scientists, and drug development professionals, the accurate quantification of melengestrol (B123420) acetate (B1210297) (MGA) in complex biological matrices like liver and fat is paramount for regulatory compliance and safety assessment. This guide provides an objective comparison of different validated Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) methodologies for MGA detection, supported by experimental data to aid in method selection and implementation.

Melengestrol acetate is a synthetic progestin used as a feed additive for heifers to suppress estrus and improve feed efficiency. Due to its hormonal activity, regulatory bodies worldwide have established maximum residue limits (MRLs) for MGA in edible tissues, necessitating robust and reliable analytical methods for its monitoring. This guide explores and compares a conventional LC-MS/MS method with more recent, simplified, and advanced approaches for MGA analysis in bovine liver and fat.

Performance Comparison of LC-MS/MS Methods

The validation of analytical methods is crucial to ensure the reliability and reproducibility of results. Key performance indicators include recovery, precision (repeatability and intermediate precision), the limit of detection (LOD), and the limit of quantification (LLOQ). Below is a summary of these parameters for different LC-MS/MS methods applied to the analysis of MGA in bovine liver and fat.

MGA Detection in Bovine Liver

Validation Parameter	Conventional HPLC-MS Method[1]	Simplified LC-FAIMS-MS Method[2]
Recovery	101% (CV: 16%)	Data not provided
Repeatability (RSDr)	<16%	Data not provided
Intermediate Precision (RSDwR)	<16%	Data not provided
LOD	0.38 µg/kg	Estimated to be significantly lower than LLOQ
LLOQ	0.89 µg/kg	0.6 ng/g (0.6 µg/kg)

MGA Detection in Bovine Fat

Validation Parameter	Conventional HPLC-MS Method[1]	Simplified LC-MS Method[2]
Recovery	94.7% (CV: 14.2%)	Similar results to conventional method
Repeatability (RSDr)	<16%	Data not provided
Intermediate Precision (RSDwR)	<16%	Data not provided
LOD	0.42 µg/kg	Data not provided
LLOQ	1.0 µg/kg	5 ng/g (5 µg/kg)

Experimental Workflows and Methodologies

The choice of analytical method often involves a trade-off between sample throughput, sensitivity, and the complexity of the procedure. The following sections detail the experimental protocols for the compared methods.

Experimental Workflow for MGA Analysis

Caption: General workflow for LC-MS/MS analysis of MGA in liver and fat.

Detailed Experimental Protocols

Conventional HPLC-MS Method for Liver and Fat[1]

This method represents a traditional, robust approach for the determination of MGA residues.

• Sample Preparation and Extraction:

  • Fat: A 5-gram sample is dissolved and extracted with 10% ethyl acetate in hexane (B92381) with heating. The extract is then partitioned into acetonitrile.

  • Liver: A 6-gram sample is subjected to a specific extraction process.

  • An internal standard, trideuterated MGA (d3-MGA), is added at the beginning of the procedure for accurate quantification.

• Clean-up:

  • The extracts for both matrices undergo further purification using a solid-phase extraction (SPE) cartridge. This step is crucial for removing matrix components that can interfere with the analysis.

• LC-MS/MS Analysis:

  • Chromatography: Gradient reverse-phase HPLC is used for the separation of MGA.

  • Mass Spectrometry: Detection is performed using a mass spectrometer with a positive-mode electrospray ionization (ESI) source. The monitored ion for MGA is m/z 397.

Simplified LC-MS Method for Fat[2]

This method aims to reduce the time and resources required for sample preparation compared to the conventional method.

• Sample Preparation and Extraction:

  • This method employs a procedure with fewer clean-up steps, significantly reducing the sample preparation time from approximately 6.5 hours to a much shorter duration. While specific extraction solvents are not detailed in the summary, the focus is on minimizing complex clean-up procedures like SPE.

• LC-MS/MS Analysis:

  • The analytical finish is performed by LC-MS, achieving a lower limit of quantification (LLOQ) of 5 ng/g.

Simplified LC-FAIMS-MS Method for Liver[2]

This advanced method utilizes High-Field Asymmetric Waveform Ion Mobility Spectrometry (FAIMS) to enhance selectivity and sensitivity, particularly in a complex matrix like the liver.

• Sample Preparation and Extraction:

  • A salt-assisted extraction is employed with minimal clean-up steps. This simplified front-end process can lead to a higher chemical background in the extract.

• LC-FAIMS-MS Analysis:

  • FAIMS: The high chemical background is effectively filtered in the gas phase by the FAIMS cell, which separates ions based on their mobility in a high electric field. This additional selectivity virtually eliminates the chemical background for MGA.

  • LC-MS/MS: The subsequent LC-MS/MS analysis achieves a very low LLOQ of 0.6 ng/g, with estimated limits of detection (LODs) up to 140 times lower than conventional LC-MS.

Comparison and Alternatives

The conventional HPLC-MS method offers proven reliability and has been thoroughly validated, demonstrating good recovery and precision for both liver and fat matrices[1]. However, the multi-step sample preparation, including a solid-phase extraction clean-up, can be time-consuming and labor-intensive.

The simplified LC-MS method for fat provides a significant advantage in terms of sample throughput by reducing the number of clean-up steps[2]. This makes it well-suited for routine diagnostic analysis where a large number of samples need to be processed quickly. While it may result in a slightly higher LLOQ compared to more advanced techniques, it is still well within the required limits for monitoring MRLs in many jurisdictions.

The simplified LC-FAIMS-MS method for liver represents a significant technological advancement. By incorporating ion mobility spectrometry, it effectively tackles the challenge of high chemical background from a simplified extraction, leading to excellent sensitivity with a very low LLOQ[2]. This method is particularly beneficial for confirmatory analysis or when very low detection limits are required.

While LC-MS/MS is the predominant technique for MGA analysis due to its high sensitivity and selectivity without the need for derivatization, older methods such as Gas Chromatography-Mass Spectrometry (GC-MS) have also been used. However, GC-MS methods often require a derivatization step to improve the volatility and thermal stability of MGA, adding to the complexity of the analysis[1].

References

• 1. fao.org [fao.org]
• 2. Simplified Liquid Chromatography–Mass Spectrometry Methods for Gestagen Analysis in Animal Fat and Liver - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Melengestrol Acetate: A Guide for Laboratory Professionals

Essential Safety and Logistical Information for the Compliant Disposal of Melengestrol Acetate (B1210297)

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical compounds are paramount to ensuring laboratory safety, environmental protection, and regulatory compliance. Melengestrol acetate (MGA), a synthetic progestin, requires careful management as a hazardous pharmaceutical waste. This guide provides essential, step-by-step procedures for its safe and compliant disposal.

Immediate Safety and Handling Protocols

Before initiating any disposal procedure, it is crucial to handle Melengestrol Acetate with appropriate personal protective equipment (PPE).[1] This includes, but is not limited to, safety goggles with side-shields, protective gloves, and impervious clothing.[1] All handling should be conducted in a well-ventilated area, such as a chemical fume hood, to avoid inhalation of dust or fumes.[1][2] An accessible safety shower and eye wash station are mandatory in areas where MGA is handled.[1]

In case of accidental exposure:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek prompt medical attention.[1]

• Skin Contact: Wash the affected area thoroughly with soap and plenty of water. Remove contaminated clothing and seek medical advice if irritation persists.[1]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support and seek medical attention.[1]

• Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical attention.[1]

Hazard Profile of Melengestrol Acetate

Melengestrol Acetate is classified as a hazardous substance with potential health and environmental risks. It is crucial to be aware of these hazards when handling and preparing for disposal.

Hazard Category	Description
Acute Toxicity, Oral	Harmful if swallowed.[1]
Skin Corrosion/Irritation	Causes skin irritation.[1]
Serious Eye Damage/Irritation	Causes serious eye irritation.[1]
Reproductive Toxicity	Suspected of damaging fertility or the unborn child.
Environmental Hazard	Toxic to aquatic organisms with long-lasting effects.[3]

Regulatory Framework for Disposal

The disposal of Melengestrol Acetate is governed by federal and state regulations. In the United States, the primary regulatory body is the Environmental Protection Agency (EPA), which manages hazardous waste under the Resource Conservation and Recovery Act (RCRA).[4][5] A key stipulation under RCRA is the prohibition of disposing of hazardous waste pharmaceuticals, including MGA, down the drain (sewering).[6] All waste must be handled in accordance with local, state, and federal regulations.[3]

Step-by-Step Disposal Procedure

Given the hazardous nature of MGA and the lack of validated protocols for its chemical inactivation in a standard laboratory setting, the only compliant and safe method of disposal is through a licensed hazardous waste management company.

Step 1: Waste Segregation and Collection

• Immediately designate any unwanted MGA, including pure compound, contaminated labware (e.g., weigh boats, pipette tips), and contaminated PPE, as hazardous waste.

• Collect solid MGA waste in a dedicated, leak-proof, and clearly labeled hazardous waste container.[7][8]

• For solutions containing MGA, use a separate, compatible, and leak-proof liquid waste container. Do not mix with other solvent waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

Step 2: Proper Container Labeling

• As soon as waste is added, label the container with the words "Hazardous Waste."[7][8]

• The label must clearly identify the contents, including "Melengestrol Acetate" and its approximate concentration if in solution.[7]

• Include the name of the principal investigator, laboratory room number, and the date the container was started.[9]

Step 3: Safe Storage of Waste

• Store the sealed hazardous waste container in a designated and secure Satellite Accumulation Area (SAA) within the laboratory.[8][10]

• The storage area should be under the direct supervision of laboratory personnel and away from general traffic.[8]

• Ensure that the MGA waste is segregated from incompatible materials, such as strong oxidizing agents.[2][11]

• Store containers in secondary containment to prevent spills.[7]

Step 4: Arranging for Disposal

• Contact your institution's EHS department to schedule a pickup for the hazardous waste.

• Do not attempt to dispose of the waste through regular trash, biohazard bags, or by flushing it down the drain.

• The final disposal method for hazardous pharmaceutical waste is typically high-temperature incineration at a permitted hazardous waste facility, which is managed by the contracted waste disposal service.[6][12]

Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper disposal of Melengestrol Acetate.

Caption: Compliant disposal workflow for Melengestrol Acetate.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant disposal of Melengestrol Acetate, thereby protecting themselves, their colleagues, and the environment. Always consult your institution's specific hazardous waste management plan and EHS department for guidance.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. fishersci.com [fishersci.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. medicalwastepros.com [medicalwastepros.com]
• 5. dep.wv.gov [dep.wv.gov]
• 6. Healthcare Environmental Resource Center (HERC) [hercenter.org]
• 7. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 8. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 9. vumc.org [vumc.org]
• 10. odu.edu [odu.edu]
• 11. spectrumchemical.com [spectrumchemical.com]
• 12. RCRA Pharmaceutical Waste Management Guide [medicalwasteinc.com]